Indin

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of Indinavir on HIV-1 Protease

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indinavir (B1671876) is a potent and specific inhibitor of the human immunodeficiency virus type 1 (HIV-1) protease, an enzyme critical for the viral life cycle.[1] As a member of the protease inhibitor class of antiretroviral drugs, Indinavir plays a crucial role in combination therapies for the management of HIV/AIDS.[2] This technical guide provides a comprehensive overview of the molecular mechanism by which Indinavir exerts its inhibitory effect on HIV-1 protease. It details the competitive nature of its binding, the key interactions within the enzyme's active site, and the resulting impact on viral maturation. This document also presents quantitative data on its inhibitory potency and pharmacokinetic properties, outlines detailed experimental protocols for its characterization, and provides visual representations of the relevant biological pathways and experimental workflows.

Introduction: HIV-1 Protease as a Therapeutic Target

The HIV-1 protease is an aspartic protease that plays an indispensable role in the replication of the virus. It is responsible for the post-translational cleavage of the viral Gag and Gag-Pol polyprotein precursors.[3] This proteolytic processing yields mature structural proteins and essential viral enzymes, such as reverse transcriptase, integrase, and the protease itself. The proper assembly of these components is requisite for the formation of mature, infectious virions. Inhibition of HIV-1 protease disrupts this maturation process, leading to the production of immature, non-infectious viral particles and thereby halting the spread of the virus.[1][4] This critical function has established the HIV-1 protease as a primary target for the development of antiretroviral therapies.[3]

Mechanism of Action of Indinavir

Indinavir is a peptidomimetic hydroxyethylene inhibitor designed to mimic the transition state of the natural substrate of the HIV-1 protease.[3] Its mechanism of action is rooted in competitive inhibition, whereby it binds with high affinity and specificity to the active site of the enzyme, physically obstructing the access of the viral polyprotein substrates.[3][5]

The binding of Indinavir to the active site is a highly specific and potent interaction.[6] The central hydroxyl group of the Indinavir molecule is a critical feature, forming hydrogen bonds with the catalytic dyad of aspartate residues, Asp25 and Asp25', located at the base of the active site.[3][7] This interaction mimics the tetrahedral intermediate of peptide bond hydrolysis and is crucial for the high-affinity binding of the inhibitor.[8] Additionally, various other moieties of the Indinavir molecule engage in extensive van der Waals and hydrophobic interactions with the amino acid residues lining the active site cavity, including those in the flap regions (residues 47-53 and 47'-53'), further stabilizing the enzyme-inhibitor complex.[3][9] Key interacting residues include Ile50, Gly49, Gly48, and Thr80.[9] By occupying the active site, Indinavir effectively blocks the enzymatic activity of the protease, leading to the accumulation of unprocessed Gag and Gag-Pol polyproteins and the assembly of immature, non-infectious virions.[1][2]

Quantitative Data

The efficacy of Indinavir as an HIV-1 protease inhibitor has been extensively quantified through various in vitro and in vivo studies. The following tables summarize key quantitative data regarding its inhibitory constants, antiviral activity, and pharmacokinetic properties.

Table 1: Inhibitory Potency of Indinavir against HIV-1 Protease

Parameter	Value	Virus Strain/Enzyme	Notes
Ki	0.52 nM	HIV-1 Protease	Inhibition constant for HIV-1.[10]
Ki	3.3 nM	HIV-2 Protease	Inhibition constant for HIV-2.[10]
IC50	25-50 nM	HIV-infected MT4 lymphoid cells	Concentration required to inhibit the spread of the virus in cell culture.[10]
IC95	50-100 nM	HIV-1 in cell culture	Concentration for 95% inhibition of viral spread.[6]

Table 2: Pharmacokinetic Properties of Indinavir in Adults

Parameter	Value (unboosted)	Value (ritonavir-boosted)	Units	Notes
AUC0-8h	20.9 (13.1–27.0)	49.2 (42.5–60.4)	mg·h/L	Area under the concentration-time curve over 8 hours.[11]
Cmax	8.1 (6.6–9.4)	10.6 (8.5–13.2)	mg/L	Maximum plasma concentration.[11]
Cmin	0.13 (0.09–0.27)	0.68 (0.43–0.77)	mg/L	Minimum plasma concentration (trough).[11]
Tmax	~0.8	-	hours	Time to reach maximum plasma concentration.[6]
Protein Binding	~60%	-	%	[7]
Clearance	49.3	Decreased by 64%	L/h	[12]
Volume of Distribution	77.2	-	L	[12]

Experimental Protocols

The characterization of Indinavir's mechanism of action relies on a suite of biochemical and virological assays. Detailed methodologies for key experiments are provided below.

HIV-1 Protease Inhibition Assay (FRET-based)

This protocol outlines a typical fluorescence resonance energy transfer (FRET)-based assay to determine the inhibitory activity of compounds against HIV-1 protease.[1][13]

Materials:

• Recombinant HIV-1 Protease

• Fluorogenic peptide substrate (e.g., a peptide containing a donor and acceptor fluorophore pair separated by a cleavage site)

• Assay Buffer (e.g., 100 mM Sodium Acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7)

• Test inhibitor (Indinavir) at various concentrations

• Positive control inhibitor (e.g., Pepstatin A)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Preparation of Reagents:

  • Reconstitute recombinant HIV-1 protease in assay buffer to a stock concentration.

  • Dissolve the FRET substrate in an appropriate solvent (e.g., DMSO) and then dilute to the final working concentration in assay buffer.

  • Prepare serial dilutions of Indinavir and the positive control inhibitor in assay buffer. Ensure the final solvent concentration is consistent across all wells.

• Assay Setup:

  • In a 96-well black microplate, add the assay components in the following order:

    • Assay Buffer

    • Test inhibitor (Indinavir) or control solutions

    • HIV-1 Protease solution

  • Include wells for "no enzyme" and "no inhibitor" controls.

  • Pre-incubate the plate at 37°C for 15 minutes to allow for inhibitor binding.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the FRET substrate solution to all wells.

  • Immediately place the microplate in a fluorescence plate reader set to the appropriate excitation and emission wavelengths for the FRET pair.

  • Monitor the increase in fluorescence over time (kinetic read) at 37°C.

• Data Analysis:

  • Calculate the initial reaction velocities from the linear portion of the fluorescence versus time curves.

  • Determine the percentage of inhibition for each Indinavir concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the Indinavir concentration and fit the data to a dose-response curve to determine the IC50 value.

  • The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation, provided the Km of the substrate is known.

X-ray Crystallography of Indinavir-HIV-1 Protease Complex

This protocol provides a general workflow for determining the three-dimensional structure of the Indinavir-HIV-1 protease complex.

Materials:

• Highly purified recombinant HIV-1 Protease

• Indinavir

• Crystallization screening solutions

• Cryoprotectant solution

• X-ray diffraction equipment (synchrotron or in-house source)

Procedure:

• Protein-Ligand Complex Formation:

  • Incubate the purified HIV-1 protease with a molar excess of Indinavir to ensure saturation of the active sites.

• Crystallization:

  • Screen for crystallization conditions using vapor diffusion (sitting or hanging drop) methods with a variety of commercial or in-house screens.

  • Optimize the initial crystallization hits by varying the precipitant concentration, pH, and temperature to obtain diffraction-quality crystals.

• Data Collection:

  • Soak the crystals in a cryoprotectant solution containing Indinavir to prevent ice formation during freezing.

  • Flash-cool the crystals in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron beamline or with a home X-ray source.

• Structure Determination and Refinement:

  • Process the diffraction data (indexing, integration, and scaling).

  • Solve the structure using molecular replacement with a known HIV-1 protease structure as a search model.

  • Build the model of the protein and the bound Indinavir into the electron density map.

  • Refine the structure using crystallographic refinement software to improve the fit of the model to the experimental data.

  • Validate the final structure.

HIV-1 Infectivity Assay (TCID50)

This protocol describes the determination of the 50% Tissue Culture Infectious Dose (TCID50) to quantify the effect of Indinavir on viral infectivity.[2][14]

Materials:

• HIV-1 viral stock

• Susceptible host cells (e.g., MT-4 cells or PHA-stimulated PBMCs)

• Cell culture medium

• Indinavir at various concentrations

• 96-well cell culture plates

• Method for detecting viral replication (e.g., p24 antigen ELISA or cytopathic effect observation)

Procedure:

• Cell Plating:

  • Seed the susceptible host cells into a 96-well plate at an appropriate density.

• Virus and Inhibitor Preparation:

  • Prepare serial dilutions of the HIV-1 viral stock.

  • Prepare serial dilutions of Indinavir.

• Infection and Treatment:

  • Pre-incubate the cells with the different concentrations of Indinavir for a short period.

  • Infect the cells with the serially diluted virus.

  • Include control wells with no virus, virus but no inhibitor, and cells with inhibitor but no virus.

• Incubation:

  • Incubate the plates at 37°C in a CO2 incubator for a period sufficient for multiple rounds of viral replication (typically 5-7 days).

• Detection of Viral Replication:

  • After the incubation period, assess viral replication in each well. This can be done by observing the cytopathic effect (CPE) under a microscope or by quantifying the amount of p24 antigen in the culture supernatant using an ELISA.

• Data Analysis:

  • For each virus dilution, determine the number of wells positive for viral replication at each Indinavir concentration.

  • Calculate the TCID50 for each Indinavir concentration using a statistical method such as the Reed-Muench or Spearman-Kärber formula.

  • Determine the concentration of Indinavir that reduces the viral titer by a certain percentage (e.g., 50% or 90%).

Visualization of Pathways and Workflows

Signaling Pathways and Logical Relationships

Caption: Indinavir's inhibition of HIV-1 protease blocks the cleavage of Gag-Pol polyproteins, leading to the formation of immature, non-infectious virions.

Experimental Workflows

Caption: Workflow for determining the IC50 of Indinavir using a FRET-based HIV-1 protease inhibition assay.

Drug Resistance

The emergence of drug-resistant HIV-1 variants is a significant challenge in antiretroviral therapy. Resistance to Indinavir is associated with the accumulation of specific mutations within the protease gene.[12] These mutations can be classified as major or minor. Major mutations, such as those at positions 46, 82, and 84, directly impact the binding of Indinavir to the active site, often by altering the shape of the binding pocket or reducing the affinity of the inhibitor. Minor mutations, which can occur at various other positions, often compensate for the reduced enzymatic activity of proteases with major resistance mutations, thereby improving viral fitness.

Furthermore, mutations in the Gag polyprotein, specifically at the protease cleavage sites, can also contribute to Indinavir resistance. These mutations can alter the substrate's conformation, making it a better substrate for the mutated protease or a poorer substrate for the wild-type enzyme in the presence of the inhibitor. This highlights the complex interplay between the enzyme, its substrate, and the inhibitor in the development of drug resistance.

Conclusion

Indinavir is a highly effective competitive inhibitor of HIV-1 protease, a critical enzyme in the viral life cycle. Its mechanism of action is well-characterized, involving high-affinity binding to the enzyme's active site and subsequent blockage of polyprotein processing, leading to the production of non-infectious virions. This in-depth technical guide has provided a comprehensive overview of this mechanism, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying processes. A thorough understanding of the molecular interactions between Indinavir and HIV-1 protease, as well as the mechanisms of resistance, is crucial for the development of next-generation protease inhibitors and for optimizing therapeutic strategies for HIV-1 infection.

References

• 1. benchchem.com [benchchem.com]
• 2. brainvta.tech [brainvta.tech]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Visualization of HIV Protease Inhibition Using a Novel FRET Molecular Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics and Safety of Indinavir in Human Immunodeficiency Virus-Infected Pregnant Women - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. hanc.info [hanc.info]
• 14. Virology through numbers: Plaque and TCID50 assays - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]

An In-depth Technical Guide to the Chemical Synthesis and Structural Analogues of Indinavir

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indinavir is a potent HIV-1 protease inhibitor that has played a crucial role in the management of HIV/AIDS. This technical guide provides a comprehensive overview of the chemical synthesis of Indinavir, detailing both solution-phase and solid-phase methodologies. Furthermore, it explores the landscape of Indinavir's structural analogues, focusing on the structure-activity relationships (SAR) and the quest for compounds with improved potency and pharmacokinetic profiles. This document is intended to serve as a valuable resource for researchers and professionals involved in the design and development of antiviral therapeutics.

Chemical Synthesis of Indinavir

The total synthesis of Indinavir is a complex undertaking due to its multiple stereocenters. The synthetic strategies are generally convergent, involving the preparation of key chiral fragments which are then coupled to assemble the final molecule. The core structure of Indinavir can be retrosynthetically disconnected into three primary building blocks: the piperazine (B1678402) moiety, the hydroxyethylene isostere, and the (-)-cis-(1S,2R)-1-aminoindan-2-ol ((−)-CAI) moiety.[1]

Synthesis of Key Intermediates

The (-)-cis-(1S,2R)-1-aminoindan-2-ol fragment is a crucial chiral component of Indinavir. An efficient method for its preparation involves the asymmetric epoxidation of indene (B144670).

Experimental Protocol: Synthesis of (1S,2R)-Indene Oxide

To a solution of indene (29.0 g, 0.25 mol) in dichloromethane (B109758) (30 mL) is added (S,S)-(N,N')-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride (0.953 g, 1.5 mmol) and 4-phenylpyridine (B135609) N-oxide (1.28 g, 7.5 mmol) under a nitrogen atmosphere. The mixture is cooled to -5°C, and a cold sodium hypochlorite (B82951) solution (191 mL, 1.7 M) is added slowly while maintaining the temperature between 0°C and 2°C. After stirring for an additional hour at 0°C, hexanes (200 mL) are added, and the mixture is filtered through Celite. The organic layer is separated, washed with saturated sodium chloride solution, and concentrated to yield (1S,2R)-indene oxide.

The resulting epoxide is then converted to the desired aminoindanol (B8576300) through a Ritter reaction followed by hydrolysis.

The chiral piperazine fragment, (S)-N-tert-butyl-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide, is another key intermediate. One synthetic approach starts from L-serine.

Experimental Protocol: Synthesis of the Piperazine Moiety from L-Serine

L-serine is first converted to (S)-tert-butyl-N-p-tosylaziridine-carboxamide through N-tosylation, amidation with t-butylamine, and cyclization. The aziridine (B145994) ring is then opened regioselectively with 3-picolylamine in THF in the presence of triethylamine (B128534) to afford the corresponding diamine. Cyclization with diphenyl vinyl sulfonium (B1226848) triflate yields the protected piperazine. Finally, detosylation using 30% HBr in acetic acid in the presence of phenol (B47542), followed by basification and extraction, provides the desired piperazine fragment.[2]

An alternative route involves the asymmetric hydrogenation of a pyrazine-2-tert-butylamine precursor using a rhodium catalyst with a chiral ligand like (R)-BINAP.[3]

The Phe-Gly hydroxyethylene isostere can be synthesized from D-glucose. This multi-step process involves several protecting group manipulations and stereoselective reactions to build the desired stereochemistry.[1] Key steps include the formation of an aziridine and its regioselective opening with a phenyl Grignard reagent.[1]

Assembly of Indinavir

The solution-phase synthesis of Indinavir involves the coupling of the three key fragments in a stepwise manner. For example, the piperazine fragment can be coupled with a derivative of the hydroxyethylene isostere, followed by deprotection and subsequent coupling with the aminoindanol moiety.[1] A notable synthesis by Merck involved the coupling of the piperazine fragment with a triflate derivative of a furanone precursor to the hydroxyethylene isostere.[1] Hydrolysis of the resulting lactone, protection of the hydroxyl group, and coupling with (-)-cis-(1S,2R)-1-aminoindan-2-ol, followed by final deprotection and coupling with 3-picolyl chloride, afforded Indinavir.[1]

A solid-phase synthesis approach has also been developed, which is particularly useful for the rapid generation of Indinavir analogues in combinatorial libraries.

Experimental Protocol: Solid-Phase Synthesis of Indinavir

The synthesis begins by attaching Boc-protected (-)-cis-(1S,2R)-1-aminoindan-2-ol to a Rapp TentaGel S COOH resin via an ester linkage, facilitated by EDC and DMAP.[1] The Boc protecting group is then removed with trifluoroacetic acid (TFA), and the TBS-protected hydroxyethylene fragment is coupled using standard amide formation protocols. Following another Boc deprotection, the pyridylmethyl moiety is introduced via reductive amination with NaB(OAc)3H. The TBS group is removed with HF/pyridine, and the final product is cleaved from the resin using 10% triethylamine in methanol (B129727) at 50°C to yield Indinavir.

Structural Analogues of Indinavir

The development of structural analogues of Indinavir has been driven by the need to overcome challenges such as short half-life, viral resistance, and metabolic instability. Research has focused on modifying the three main structural components of the Indinavir molecule to improve its pharmacological properties.

Design Strategy and Structure-Activity Relationship (SAR)

The primary strategy for developing Indinavir analogues has been the use of combinatorial chemistry to create large libraries of related compounds.[4][5] These libraries are then screened to identify candidates with improved potency against wild-type and mutant HIV-1 protease, as well as more favorable pharmacokinetic profiles.[4]

A significant focus has been on replacing the aminoindanol moiety at the P2' position. For instance, a combinatorial library of 902 compounds was synthesized to identify replacements for this group, leading to the discovery that 2,6-dimethyl-4-hydroxy phenol can be a suitable substitute.[6]

Quantitative Data on Indinavir and Analogues

The following tables summarize key quantitative data for Indinavir and provide a framework for the evaluation of its structural analogues.

Table 1: In Vitro Activity of Indinavir

Parameter	Value	Reference
IC50	0.56 ± 0.2 nM	[1]
CIC95	25–100 nM	[1]
Ki	Data not consistently available in searched sources

Table 2: Pharmacokinetic Parameters of Indinavir

Parameter	Value	Conditions	Reference
Bioavailability	~65%	Oral	[7]
Protein Binding	60%	[7]
Elimination Half-life	1.8 ± 0.4 hours	[7]
Cmax	12,617 ± 4037 nM	800 mg q8h dosing	[8]
Cmin	251 ± 178 nM	800 mg q8h dosing	[8]
AUC	30,691 ± 11,407 nM•hour	800 mg q8h dosing	[8]

Visualizations

Chemical Synthesis Pathways

The following diagrams illustrate the key synthetic pathways for Indinavir.

Caption: High-level overview of the solution-phase synthesis of Indinavir.

Caption: Workflow for the solid-phase synthesis of Indinavir.

Logical Relationship of Structural Analogue Design

The design of Indinavir analogues follows a logical progression from the parent compound to libraries of diversified structures.

Caption: Logical workflow for the design and discovery of Indinavir analogues.

Conclusion

The chemical synthesis of Indinavir represents a significant achievement in medicinal chemistry, requiring precise control over stereochemistry and the efficient coupling of complex molecular fragments. Both solution-phase and solid-phase strategies have been successfully employed, with the latter proving invaluable for the generation of structural analogues. The exploration of these analogues through combinatorial libraries has been instrumental in understanding the structure-activity relationships of HIV-1 protease inhibitors and in the ongoing search for new antiviral agents with superior therapeutic profiles. This guide provides a foundational understanding of these critical aspects of Indinavir chemistry and its derivatives, offering a valuable resource for the scientific community.

References

• 1. Syntheses of FDA Approved HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Highly Enantioselective, Catalytic Epoxidation of Trisubstituted Olefins [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 8. hivclinic.ca [hivclinic.ca]

The Pharmacokinetics and Metabolic Fate of Indinavir: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indinavir (B1671876), a potent inhibitor of the human immunodeficiency virus (HIV) type 1 protease, has been a cornerstone in combination antiretroviral therapy. A comprehensive understanding of its pharmacokinetic profile and metabolic pathways is crucial for optimizing its therapeutic efficacy and minimizing adverse effects. This technical guide provides an in-depth analysis of the absorption, distribution, metabolism, and excretion (ADME) of indinavir in vivo. It summarizes key quantitative data, details common experimental protocols for its study, and visually represents its metabolic transformations and typical experimental workflows through diagrams.

Pharmacokinetics of Indinavir

Indinavir exhibits complex pharmacokinetic characteristics, including rapid absorption and significant first-pass metabolism. Its disposition in the body is influenced by various factors such as food intake and co-administered medications.

Absorption

In a fasted state, indinavir is rapidly absorbed, with the time to reach maximum plasma concentration (Tmax) occurring at approximately 0.8 hours.[1][2] However, the extent of absorption is significantly affected by food. Administration with a high-fat meal can lead to a substantial decrease in absorption, as evidenced by a reduction in the area under the concentration-time curve (AUC).[1][2] Conversely, low-fat meals have been shown to have no significant impact on its absorption.[1][2] The oral bioavailability of indinavir is estimated to be around 65%.

Distribution

Indinavir has a volume of distribution of approximately 82.3 liters.[3] It is about 60% bound to plasma proteins.

Metabolism

Indinavir is extensively metabolized in the liver and, to a lesser extent, in the intestine, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[4][5][6][7] CYP3A5 also contributes to its metabolism, although to a lesser degree.[8] The metabolism of indinavir is a dose-dependent process, contributing to its nonlinear pharmacokinetics.[1][2] Due to its reliance on CYP3A4 for metabolism, indinavir is susceptible to numerous drug-drug interactions. Co-administration with potent CYP3A4 inhibitors, such as ritonavir (B1064) or ketoconazole, can significantly increase indinavir plasma concentrations, a strategy that has been clinically utilized to "boost" its efficacy and allow for more convenient dosing regimens.[3][9] Conversely, CYP3A4 inducers like rifampin can decrease indinavir levels.[9][10]

Excretion

The primary route of elimination for indinavir and its metabolites is through the feces, which accounts for approximately 83.4% of an administered dose.[11] A smaller portion, around 18.7% of the total radioactivity from a radiolabeled dose, is recovered in the urine, with about 11.0% being unchanged indinavir.[11] The renal clearance of indinavir slightly surpasses the glomerular filtration rate, indicating a component of active tubular secretion.[1][2]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of indinavir from various studies.

Table 1: Single-Dose Pharmacokinetics of Indinavir in Healthy Fasted Adults

Dose	Tmax (h)	Cmax (μM)	AUC (μM·h)
400 mg	~0.8	4.7	6.86
800 mg	~0.8	-	23.15

Data compiled from multiple sources.[1][2][11]

Table 2: Effect of Food on Indinavir (400 mg) Pharmacokinetics

Condition	Tmax (h)	Cmax (μM)	AUC (μM·h)
Fasted	~0.8	-	6.86
High-Fat Meal	-	-	1.54

Data from a study in healthy volunteers.[1][2]

Table 3: Pharmacokinetics of Indinavir (800 mg) With and Without Ritonavir Boosting

Parameter	Indinavir Alone	Indinavir with Ritonavir
Clearance (L/h)	46.8	Decreased by 64.6%
Volume of Distribution (L)	82.3	-
Elimination Half-life (h)	1.8	3.4

Data from a population pharmacokinetic study.[3][7]

Metabolic Pathways of Indinavir

The biotransformation of indinavir results in several metabolites. The primary metabolic pathways are oxidation and oxidative N-dealkylation.[11]

Seven main metabolites have been identified in humans:

• M1: Quaternary pyridine (B92270) N-glucuronide

• M2: 2',3'-trans-dihydroxyindanylpyridine N-oxide

• M3: 2',3'-trans-dihydroxyindan analog

• M4a: Pyridine N-oxide analog

• M5: Despyridylmethyl analog of M3

• M6: Despyridylmethyl analog of indinavir

M5 and M6 are the major metabolites found in urine.[11] In feces, the predominant radioactive components are the parent drug and metabolites M3, M5, and M6.[11] The formation of these oxidative metabolites is primarily catalyzed by CYP3A4.[4] P-glycoprotein (Pgp) has been shown to be involved in the efflux of indinavir metabolites from cells.[12]

Caption: Metabolic pathway of indinavir, primarily mediated by CYP3A4/5.

Experimental Protocols

The study of indinavir pharmacokinetics typically involves the following methodologies.

Study Design

Pharmacokinetic studies of indinavir have often employed a randomized, crossover design, particularly for evaluating the effects of food or drug interactions.[1] Multiple-dose studies are also common to assess steady-state pharmacokinetics.[7]

Sample Collection

Blood samples are collected at predetermined time points following drug administration. For a single-dose study, this might include pre-dose and then at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 10, 12, 24, 32, and 48 hours post-dose.[1] Urine is also collected over specific intervals (e.g., 0-4, 4-8, 8-12, 12-24, and 24-48 hours) to determine renal clearance and the extent of urinary excretion.[1] Plasma is separated from the blood samples by centrifugation and, along with urine samples, is typically stored at -20°C until analysis.[1]

Bioanalytical Method

The quantification of indinavir in plasma and urine is most commonly performed using high-pressure liquid chromatography (HPLC) with ultraviolet (UV) detection or tandem mass spectrometry (LC-MS/MS).[1][3][11] These methods are validated to ensure accuracy, precision, and a sufficient lower limit of quantification (e.g., 5 ng/mL).[1]

Pharmacokinetic Analysis

Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis.[7] Key parameters determined include:

• Cmax (Maximum concentration): Determined directly from the observed data.

• Tmax (Time to maximum concentration): Determined directly from the observed data.

• AUC (Area under the curve): Calculated using the linear trapezoidal rule.

• CL/F (Apparent oral clearance): Calculated as Dose/AUC.

• Vd/F (Apparent volume of distribution): Calculated based on clearance and the elimination rate constant.

• t1/2 (Elimination half-life): Calculated from the terminal elimination phase.

Caption: A typical experimental workflow for an in vivo pharmacokinetic study of indinavir.

Conclusion

The pharmacokinetic profile of indinavir is characterized by rapid absorption in the fasted state, extensive metabolism primarily by CYP3A4, and elimination mainly through the feces. Its nonlinear kinetics and susceptibility to drug-drug interactions, particularly with CYP3A4 modulators, are critical considerations in its clinical use. The methodologies for studying its pharmacokinetics are well-established, relying on robust bioanalytical techniques and standard pharmacokinetic analysis. A thorough understanding of these principles is essential for the continued development and optimization of antiretroviral therapies.

References

• 1. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-dose pharmacokinetics of indinavir and the effect of food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hepatic and intestinal metabolism of indinavir, an HIV protease inhibitor, in rat and human microsomes. Major role of CYP3A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Archived Drugs: Indinavir (IDV, Crixivan) | NIH [clinicalinfo.hiv.gov]
• 6. Indinavir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Pharmacokinetic Interaction between Ritonavir and Indinavir in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolism of the human immunodeficiency virus protease inhibitors indinavir and ritonavir by human intestinal microsomes and expressed cytochrome P4503A4/3A5: mechanism-based inactivation of cytochrome P4503A by ritonavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indinavir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 10. Indinavir  (Crixivan) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 11. Disposition of indinavir, a potent HIV-1 protease inhibitor, after an oral dose in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. P-glycoprotein-mediated efflux of indinavir metabolites in Caco-2 cells expressing cytochrome P450 3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Antiviral Activity of Indinavir Against Diverse HIV Strains: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indinavir is a potent inhibitor of the human immunodeficiency virus (HIV) protease, an enzyme critical for the maturation of infectious virions.[1][2] As a key component of highly active antiretroviral therapy (HAART), Indinavir has played a significant role in the management of HIV-1 infection. This technical guide provides an in-depth overview of the in vitro antiviral activity of Indinavir against various HIV strains, detailing its mechanism of action, resistance profile, and the experimental protocols used for its evaluation.

Mechanism of Action

Indinavir is a peptidomimetic hydroxyethylene inhibitor designed to mimic the transition state of the natural substrate of the HIV-1 protease.[3] It competitively binds to the active site of the HIV-1 protease with high affinity and specificity, thereby preventing the cleavage of viral Gag and Gag-Pol polyproteins.[3][4] This inhibition halts the viral maturation process, resulting in the production of immature, non-infectious viral particles.[3][4]

Quantitative In Vitro Activity of Indinavir

The antiviral potency of Indinavir is typically quantified by its 50% inhibitory concentration (IC50) or 50% effective concentration (EC50) in cell-based assays. These values represent the concentration of the drug required to inhibit viral replication by 50%. The activity of Indinavir varies against different HIV strains, particularly those harboring resistance-associated mutations.

Table 1: In Vitro Activity of Indinavir Against Wild-Type and Mutant HIV-1 Strains

HIV-1 Strain/Mutations	IC50 / EC50 (nM)	Fold Change vs. Wild-Type	Cell Line	Reference
Wild-Type (HIV-1 LAI)	3	-	Cultured Cells
Wild-Type (Various)	25 - 100	-	Cultured Cells	[4]
Resistant Clinical Isolates (Multiple PI mutations)	>100	>33	Recombinant Viruses	[5]
V82A	-	No significant change in IC50, but reduced slope of inhibition curve	-	[6]
G48V/I54V	-	Reduced slope of inhibition curve, no significant change in IC50	-	[6]
G48V/I54V/V82A	-	68.1-fold increase in IC50 (synergistic effect)	-	[6]
L10F/I/R/V, K20M/R, L24I, M46I/L, F53L, I54L/T/V, L63P, A71I/L/T/V, V82A/F/T, I84V, L90M	-	Increased IC50 (cumulative effect with increasing number of mutations)	Clinical Isolates	[7]

Table 2: Comparative In Vitro Activity of Indinavir Against Different HIV Types

HIV Type/Strain	Median IC50 (nM)	Fold Change vs. HIV-1	Cell Line	Reference
HIV-1 BRU	-	-	PBMCs	[8]
HIV-2 Wild-Type Isolates	-	3-fold higher than HIV-1	PBMCs	[8]

HIV-1 Protease Inhibition and Replication Cycle

The following diagram illustrates the HIV-1 replication cycle and the specific point of intervention for protease inhibitors like Indinavir.

HIV-1 Replication Cycle and Indinavir's Point of Intervention.

Experimental Protocols

The in vitro antiviral activity of Indinavir is primarily determined using cell-based assays that measure the inhibition of HIV-1 replication. Key methodologies are detailed below.

In Vitro HIV-1 p24 Antigen Reduction Assay

This assay quantifies the amount of HIV-1 p24 capsid protein in the supernatant of infected cell cultures to measure viral replication.

Objective: To determine the 50% inhibitory concentration (IC50) of Indinavir.

Materials:

• Phytohemagglutinin (PHA)-stimulated peripheral blood mononuclear cells (PBMCs) or a susceptible cell line (e.g., MT-4).

• HIV-1 viral stock (e.g., clinical isolates or laboratory-adapted strains).

• Indinavir stock solution dissolved in an appropriate solvent (e.g., DMSO).

• 96-well cell culture plates.

• HIV-1 p24 antigen ELISA kit.

Procedure:

• Cell Preparation: Isolate and culture PBMCs from healthy donors, stimulating them with PHA for 2-3 days, or prepare a susceptible cell line.

• Drug Dilution: Prepare serial dilutions of Indinavir in cell culture medium.

• Infection and Treatment:

  • Plate the prepared cells in a 96-well plate.

  • Infect the cells with a pre-titered amount of HIV-1 stock.

  • Immediately add the various concentrations of Indinavir to the respective wells. Include control wells with no drug (virus control) and uninfected cells (cell control).

• Incubation: Incubate the plates at 37°C in a humidified, 5% CO2 incubator for 4-7 days, corresponding to the peak of viral antigen production.

• Sample Collection: Collect the cell-free supernatant from each well.

• p24 Antigen Quantification: Determine the concentration of p24 antigen in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.[9][10]

• Data Analysis:

  • Calculate the percentage of viral inhibition for each drug concentration compared to the virus control.

  • Determine the IC50 value by plotting the percentage of inhibition against the drug concentration and fitting the data to a dose-response curve.

The following diagram outlines the workflow for this assay.

Workflow for IC50 Determination using a p24 Antigen Assay.

Luciferase Reporter Gene Assay

This assay utilizes a genetically engineered cell line (e.g., TZM-bl) that contains an integrated luciferase reporter gene under the control of the HIV-1 LTR. Viral replication leads to the expression of luciferase, which can be quantified.

Objective: To determine the 50% effective concentration (EC50) of Indinavir.

Materials:

• TZM-bl cells.

• HIV-1 virus stock.

• Indinavir stock solution.

• 96-well clear-bottom white microplates.

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cell Seeding: Seed TZM-bl cells into a 96-well plate.

• Compound Addition: Add serial dilutions of Indinavir to the wells.

• Virus Infection: Add a pre-titered amount of HIV-1 virus stock to each well (except for the cell control).

• Incubation: Incubate the plate for 48 hours at 37°C in a CO2 incubator.

• Luciferase Assay: After incubation, lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.

• Luminometry: Measure the luminescence in each well using a luminometer.

• Data Analysis:

  • Calculate the percent inhibition of viral replication for each compound concentration relative to the virus control.

  • Plot the percent inhibition versus the logarithm of the compound concentration to determine the EC50 value.

Conclusion

Indinavir demonstrates potent in vitro activity against wild-type HIV-1. However, its efficacy can be significantly reduced by the accumulation of specific mutations within the protease gene. The development of resistance often follows complex and cumulative pathways, highlighting the importance of maintaining therapeutic drug concentrations to suppress viral replication and limit the emergence of resistant variants. The standardized in vitro assays described herein are essential tools for the continued evaluation of existing and novel antiretroviral agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. p24 Antigen Detection Assay Modified with a Booster Step for Diagnosis and Monitoring of Human Immunodeficiency Virus Type 1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Resilience to Resistance of HIV-1 Protease Inhibitors: Profile of Darunavir - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Antiviral Activity of Approved and Novel Drugs against HIV-1 Mutations Evaluated under the Consideration of Dose-Response Curve Slope - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Genotypic Changes in Human Immunodeficiency Virus Protease That Correlate with Reduced Susceptibility to the Protease Inhibitor Lopinavir among Viral Isolates from Protease Inhibitor-Experienced Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. ablinc.com [ablinc.com]
• 10. In-house ELISA protocols for capsid p24 detection of diverse HIV isolates - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of a Groundbreaking HIV Protease Inhibitor: The Discovery and Development of Indinavir

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of Human Immunodeficiency Virus (HIV) as the causative agent of Acquired Immunodeficiency Syndrome (AIDS) in the 1980s spurred an unprecedented global effort to understand and combat this devastating retrovirus. A critical breakthrough in this endeavor was the identification and characterization of the HIV-1 protease, an enzyme essential for the viral life cycle. This discovery paved the way for a new class of antiretroviral drugs known as protease inhibitors, which have transformed HIV/AIDS from a terminal illness into a manageable chronic condition. Among the pioneering drugs in this class is Indinavir (B1671876) (brand name Crixivan®), a potent and selective inhibitor of the HIV-1 protease developed by Merck. This technical guide provides a comprehensive overview of the discovery and development history of Indinavir, detailing the scientific journey from initial concept to its approval and clinical use.

The Scientific Imperative: Targeting HIV-1 Protease

The HIV-1 protease is an aspartic protease that plays a crucial role in the late stages of viral replication. It functions by cleaving newly synthesized Gag and Gag-Pol polyproteins into mature, functional viral proteins and enzymes, such as reverse transcriptase, integrase, and the protease itself. This proteolytic processing is essential for the assembly of infectious virions. Inhibition of this enzyme results in the production of immature, non-infectious viral particles, thus halting the spread of the virus.[1][2] The symmetrical, homodimeric nature of the HIV-1 protease and its well-defined active site made it an attractive target for structure-based drug design.[3]

The Dawn of a New Antiretroviral: The Discovery of Indinavir

The journey to discover Indinavir began with a concerted effort to design molecules that could mimic the transition state of the natural peptide substrates of the HIV-1 protease. This led to the exploration of peptidomimetic compounds containing a hydroxyethylene scaffold, which could effectively bind to the active site of the enzyme.

Lead Identification and Optimization

The initial lead compounds, while demonstrating in vitro activity, suffered from poor pharmacokinetic properties, including low oral bioavailability and rapid metabolism. The lead optimization process for Indinavir involved a meticulous structure-activity relationship (SAR) study, where different chemical moieties were systematically introduced to enhance potency, improve pharmacokinetic profiles, and reduce toxicity. A significant breakthrough was the incorporation of a pyridine (B92270) ring, which enhanced the solubility and oral bioavailability of the compound. The final structure of Indinavir, with its five stereogenic centers, represented a formidable synthetic challenge.[4]

In Vitro and Preclinical Development

The efficacy and safety of Indinavir were rigorously evaluated through a series of in vitro and preclinical studies.

In Vitro Inhibitory Activity

Indinavir demonstrated potent and selective inhibition of both HIV-1 and HIV-2 proteases in enzymatic assays. The inhibitory constants (Ki) and the concentrations required to inhibit viral replication by 50% (IC50) and 95% (IC95) were determined in various cell lines.

Parameter	Value	Virus/Enzyme	Reference
Ki	0.52 nM	HIV-1 Protease
Ki	3.3 nM	HIV-2 Protease
IC95	25-100 nM	HIV-infected MT4 lymphoid cells	[5]

Table 1: In Vitro Inhibitory Activity of Indinavir

Preclinical Animal Studies

Preclinical evaluation in animal models was crucial to assess the pharmacokinetics, metabolism, and safety of Indinavir before its introduction into human trials. These studies provided essential data on its absorption, distribution, metabolism, and excretion (ADME) profile.

Clinical Development: Proving Efficacy and Safety in Humans

The clinical development program for Indinavir was designed to establish its safety, tolerability, pharmacokinetic profile, and antiviral efficacy in HIV-infected individuals. This program included several pivotal clinical trials that were instrumental in its approval.

Pharmacokinetics in Humans

Pharmacokinetic studies in healthy volunteers and HIV-infected patients characterized the absorption, distribution, metabolism, and elimination of Indinavir. Co-administration with ritonavir (B1064), a potent inhibitor of the cytochrome P450 3A4 (CYP3A4) enzyme, was found to significantly boost the plasma concentrations of Indinavir, allowing for a more convenient twice-daily dosing regimen.[6][7][8][9]

Parameter	Indinavir (800 mg q8h)	Indinavir/Ritonavir (800 mg/100 mg b.i.d)	Reference
Cmax (µg/mL)	~10.4	~7.97	[8]
Cmin (µg/mL)	~0.193	~0.964	[10]
AUC (µg·h/mL)	~77	~119.6	[8]
Elimination Half-life (h)	~1.2	~3.4	[6]

Table 2: Pharmacokinetic Parameters of Indinavir in Adults

Pivotal Clinical Trials

Two major clinical trials, ACTG 320 and Merck Study 035, provided the definitive evidence of Indinavir's efficacy in treating HIV infection.

ACTG 320

This large, randomized, double-blind, placebo-controlled trial compared a three-drug regimen of Indinavir, zidovudine (B1683550) (AZT), and lamivudine (B182088) (3TC) to a two-drug regimen of AZT and 3TC in patients with advanced HIV disease (CD4+ cell counts ≤200 cells/mm³). The results demonstrated a significant clinical benefit for the Indinavir-containing regimen.[11][12][13]

Outcome	Indinavir + AZT + 3TC	AZT + 3TC	p-value	Reference
Progression to AIDS or Death	6%	11%	<0.001	[13]
Mortality	1.4%	3.1%	0.04	[13]

Table 3: Clinical Endpoints in the ACTG 320 Trial

Patients in the triple-therapy arm also experienced a more profound and sustained reduction in viral load and a greater increase in CD4+ T-cell counts.[14][15]

Merck Study 035

This study evaluated the long-term efficacy and safety of Indinavir-based therapy. A significant proportion of patients who received a combination of Indinavir, AZT, and 3TC achieved and maintained undetectable viral loads for up to six years.[2][3][16]

Time Point	Proportion with HIV-1 RNA <500 copies/mL	Proportion with HIV-1 RNA <50 copies/mL	Reference
1 Year	78%	75%	[2]
3 Years	68%	65%	[2]
6 Years	53%	47%	[2]

Table 4: Long-Term Virologic Response in Merck Study 035

Mechanism of Action: A Molecular Perspective

Indinavir is a competitive inhibitor of the HIV-1 protease. It binds to the active site of the enzyme, preventing the cleavage of the Gag and Gag-Pol polyproteins. The central hydroxyl group of Indinavir forms a critical hydrogen bond with the catalytic aspartate residues (Asp25 and Asp25') in the enzyme's active site, mimicking the tetrahedral transition state of the natural substrate. This high-affinity binding effectively blocks the enzyme's function.

Caption: HIV-1 Protease Inhibition by Indinavir.

Experimental Protocols

Synthesis of Indinavir

The synthesis of Indinavir is a complex multi-step process. One of the key challenges is the stereoselective synthesis of its five chiral centers. A common synthetic route involves the coupling of three key fragments: a piperazine (B1678402) derivative, a hydroxyethylene isostere, and an aminoindanol (B8576300) moiety.[17][18][19] A solid-phase synthesis approach has also been developed to facilitate the rapid generation of Indinavir analogues for further study.

Caption: Simplified Workflow for the Synthesis of Indinavir.

HIV-1 Protease Inhibition Assay (FRET-based)

This assay is commonly used to screen for and characterize HIV-1 protease inhibitors. It utilizes a synthetic peptide substrate containing a Förster Resonance Energy Transfer (FRET) pair (a fluorescent donor and a quencher). In the intact substrate, the fluorescence is quenched. Upon cleavage by the protease, the donor and quencher are separated, resulting in an increase in fluorescence.[20][21][22][23][24]

Materials:

• Recombinant HIV-1 Protease

• FRET-based peptide substrate

• Assay Buffer (e.g., 100 mM sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7)

• Test compound (Indinavir) and control inhibitor (e.g., Pepstatin A)

• 96-well or 384-well black microplates

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of the HIV-1 protease, FRET substrate, and inhibitors in a suitable solvent (e.g., DMSO).

• Assay Setup: In a microplate, add the assay buffer, the test compound at various concentrations, and the HIV-1 protease.

• Pre-incubation: Incubate the plate for a short period to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the FRET substrate to all wells to start the reaction.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Calculate the initial reaction rates and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for a FRET-based HIV-1 Protease Inhibition Assay.

Cell-Based Antiviral Assay (p24 Antigen ELISA)

This assay measures the ability of a compound to inhibit HIV-1 replication in a cell culture system. The level of viral replication is quantified by measuring the amount of the viral core protein, p24, in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).[25][26][27][28][29]

Materials:

• Susceptible host cells (e.g., MT-4 cells, PMBCs)

• HIV-1 virus stock

• Cell culture medium and supplements

• Test compound (Indinavir)

• 96-well cell culture plates

• HIV-1 p24 antigen ELISA kit

Procedure:

• Cell Seeding: Plate the host cells in a 96-well plate.

• Infection and Treatment: Infect the cells with HIV-1 and simultaneously add the test compound at various concentrations.

• Incubation: Incubate the plates for several days to allow for viral replication.

• Supernatant Collection: Collect the cell culture supernatant.

• p24 ELISA: Quantify the amount of p24 antigen in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of viral replication and determine the EC50 value.

Conclusion

The discovery and development of Indinavir represent a landmark achievement in the history of antiretroviral therapy. It was a testament to the power of rational, structure-based drug design and a rigorous, multi-faceted development program. As one of the first commercially successful HIV-1 protease inhibitors, Indinavir, as part of a combination therapy, played a pivotal role in dramatically reducing the morbidity and mortality associated with HIV/AIDS. While newer generations of protease inhibitors with improved pharmacokinetic profiles and resistance patterns have since been developed, the story of Indinavir remains a compelling example of innovative drug discovery and its profound impact on human health. The scientific principles and methodologies employed in its development continue to inform and inspire the ongoing search for more effective and durable treatments for HIV and other challenging diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. trialstransparency.msdclinicaltrials.com [trialstransparency.msdclinicaltrials.com]
• 3. natap.org [natap.org]
• 4. The synthesis of indinavir [ns1.almerja.com]
• 5. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic interaction between ritonavir and indinavir in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of indinavir and ritonavir administered at 667 and 100 milligrams, respectively, every 12 hours compared with indinavir administered at 800 milligrams every 8 hours in human immunodeficiency virus-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetic Interaction between Ritonavir and Indinavir in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Population Pharmacokinetics of Indinavir in Patients Infected with Human Immunodeficiency Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. treatmentactiongroup.org [treatmentactiongroup.org]
• 12. ACTG 320 stopped - National AIDS Treatment Advocacy Project/ HIV / AIDS Treatment Information [natap.org]
• 13. A controlled trial of two nucleoside analogues plus indinavir in persons with human immunodeficiency virus infection and CD4 cell counts of 200 per cubic millimeter or less. AIDS Clinical Trials Group 320 Study Team - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of indinavir and higher CD4+ T-cell count on viral load response after 6 months of highly active antiretroviral therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CD4 response is correlated with peak plasma concentrations of indinavir in adults with undetectable human immunodeficiency virus ribonucleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Long-term efficacy, safety, and tolerability of indinavir-based therapy in protease inhibitor-naive adults with advanced HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. arkat-usa.org [arkat-usa.org]
• 18. Syntheses of FDA Approved HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. US5981759A - Process for indinavir intermediate - Google Patents [patents.google.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. Visualization of HIV Protease Inhibition Using a Novel FRET Molecular Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 23. FRET-based assay to screen inhibitors of HIV-1 reverse transcriptase and nucleocapsid protein - PMC [pmc.ncbi.nlm.nih.gov]
• 24. FRET-Based Detection and Quantification of HIV-1 Virion Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. ablinc.com [ablinc.com]
• 26. In-house ELISA protocols for capsid p24 detection of diverse HIV isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 27. ablinc.com [ablinc.com]
• 28. en.hillgene.com [en.hillgene.com]
• 29. Antagonism between human immunodeficiency virus type 1 protease inhibitors indinavir and saquinavir in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Binding Affinity and Kinetics of Indinavir with HIV Protease

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and kinetics of Indinavir, a potent inhibitor of Human Immunodeficiency Virus (HIV) protease. This document consolidates quantitative data, detailed experimental methodologies, and visual representations of the inhibitor's mechanism of action to serve as a valuable resource for researchers in the fields of virology, pharmacology, and drug development.

Quantitative Data on Indinavir-HIV Protease Interaction

The interaction between Indinavir and HIV-1 protease has been extensively characterized using various biophysical and biochemical techniques. The following tables summarize the key quantitative parameters that define the binding affinity and inhibitory activity of Indinavir.

Table 1: Binding Affinity and Inhibition Constants of Indinavir for Wild-Type HIV-1 Protease

Parameter	Value	Method	Notes
Ki (Inhibition Constant)	0.36 nM	Enzyme Inhibition Assay	A measure of the inhibitor's binding affinity.
IC50 (Half-maximal Inhibitory Concentration)	1-10 nM	Cell-based Assay	Concentration of Indinavir required to inhibit 50% of HIV-1 replication in T-cells.[1]
B50	11 nM	Surface Plasmon Resonance	Concentration of inhibitor that gives 50% of the maximal binding signal.[1]
Protein Binding	~60%	In vitro	Percentage of Indinavir bound to plasma proteins.[2][3]

Table 2: Kinetic Parameters of Indinavir Binding to HIV-1 Protease

Parameter	Value	Method	Notes
kon (Association Rate Constant)	Data not readily available in the reviewed literature.	-	Describes the rate at which the inhibitor binds to the enzyme.
koff (Dissociation Rate Constant)	Described as having a fast dissociation with a t(1/2,obs) of 500s	Surface Plasmon Resonance	Describes the rate at which the inhibitor-enzyme complex dissociates. The energy barrier for dissociation increases with pH from 4.1 to 7.4.[4]

Table 3: Impact of HIV-1 Protease Mutations on Indinavir Binding Affinity

Mutations in the HIV-1 protease gene can significantly impact the binding affinity of Indinavir, leading to drug resistance.

Mutation	Change in Ki (fold-change from Wild-Type)
V82F	0.3 - 86
I84V	0.3 - 86
V82F/I84V	10 - 2000

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. This section outlines the protocols for key experiments used to characterize the binding of Indinavir to HIV-1 protease.

Fluorescence Resonance Energy Transfer (FRET)-Based Enzyme Inhibition Assay

This assay is a widely used method for determining the inhibitory activity of compounds against HIV-1 protease.

Principle: The assay utilizes a synthetic peptide substrate containing a fluorophore and a quencher. In the intact substrate, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by HIV-1 protease, the fluorophore and quencher are separated, resulting in an increase in fluorescence. Inhibitors of the protease prevent this cleavage, thus preventing the increase in fluorescence.[5][6]

Materials:

• Recombinant HIV-1 Protease

• FRET peptide substrate (e.g., containing an EDANS/DABCYL pair)

• Assay Buffer (e.g., 0.1 M sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7)

• Indinavir (or other test inhibitors)

• Control inhibitor (e.g., Pepstatin A)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Reconstitute recombinant HIV-1 protease in a suitable buffer.

  • Prepare a stock solution of the FRET substrate in DMSO.

  • Prepare serial dilutions of Indinavir and the control inhibitor in the assay buffer.

• Assay Setup (in a 96-well microplate):

  • Blank wells: Assay buffer only.

  • Enzyme control wells: HIV-1 protease in assay buffer.

  • Test wells: HIV-1 protease and serial dilutions of Indinavir.

  • Positive control wells: HIV-1 protease and a known concentration of the control inhibitor.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the FRET substrate to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity in kinetic mode for 30-60 minutes at 37°C, using appropriate excitation and emission wavelengths for the FRET pair.[6]

• Data Analysis:

  • Calculate the rate of substrate cleavage from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each Indinavir concentration relative to the enzyme control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration to calculate the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.[1]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, allowing for the determination of binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n).

Principle: A solution of the ligand (Indinavir) is titrated into a solution of the protein (HIV-1 protease) in the sample cell of a calorimeter. The heat released or absorbed upon binding is measured.

Displacement Titration for High-Affinity Binders: Due to the high affinity of Indinavir for HIV-1 protease, a displacement titration is often employed. A weaker, competitive inhibitor (e.g., acetyl-pepstatin) is present in the sample cell with the protease, which reduces the apparent affinity of Indinavir to a measurable range.[7]

Materials:

• Purified, high-concentration HIV-1 Protease

• Indinavir

• Weak, competitive inhibitor (e.g., acetyl-pepstatin)

• Dialysis buffer (e.g., 10 mM sodium acetate, pH 5.0, with 2% DMSO)

• Isothermal Titration Calorimeter

Procedure:

• Sample Preparation:

  • Thoroughly dialyze the HIV-1 protease and both inhibitors against the same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of all components.

• Experiment 1: Titration of Weak Inhibitor:

  • Titrate the weak inhibitor (e.g., 300 µM acetyl-pepstatin) into the HIV-1 protease solution (e.g., 20 µM). This determines the binding parameters of the weak inhibitor.

• Experiment 2: Displacement Titration:

  • Titrate Indinavir (e.g., 290 µM) into a solution of HIV-1 protease (e.g., 20 µM) that already contains a known concentration of the weak inhibitor (e.g., 200 µM acetyl-pepstatin).[7]

• Data Analysis:

  • The heat signals from both titrations are integrated and analyzed.

  • The data from the displacement titration is fitted to a competitive binding model, using the binding parameters of the weak inhibitor determined in the first experiment, to calculate the association constant (Ka), binding enthalpy (ΔH), and binding entropy (ΔS) for Indinavir.[7]

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time monitoring of binding events, providing kinetic information such as association (kon) and dissociation (koff) rates.

Principle: One binding partner (e.g., HIV-1 protease) is immobilized on a sensor chip. The other partner (Indinavir) is flowed over the surface. The binding event causes a change in the refractive index at the sensor surface, which is detected as a response in real-time.

Protocol for Small Molecule Kinetic Analysis:

• Immobilization of HIV-1 Protease:

  • Activate the sensor chip surface (e.g., CM5 chip) using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

  • Inject the HIV-1 protease solution over the activated surface to achieve covalent immobilization via amine coupling.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Kinetic Analysis:

  • Flow a series of concentrations of Indinavir in running buffer over the immobilized protease surface.

  • Monitor the association phase during the injection and the dissociation phase during the subsequent flow of running buffer.

  • Regenerate the sensor surface between different Indinavir concentrations using a suitable regeneration solution if necessary.

• Data Analysis:

  • The resulting sensorgrams (response versus time) are fitted to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Mechanism of Action and Visualizations

Indinavir is a competitive inhibitor of the HIV-1 protease.[8][9][10][11] It is designed as a peptidomimetic that mimics the transition state of the natural substrate of the protease.[1]

Binding Site Interaction: Indinavir binds to the active site of the dimeric HIV-1 protease. The active site is located at the interface of the two identical monomers and contains a pair of catalytic aspartate residues (Asp25 and Asp25'). Key interactions include:

• Hydrogen Bonding: The central hydroxyl group of Indinavir forms crucial hydrogen bonds with the catalytic aspartate residues (Asp25 and Asp25') of the protease.[1]

• Hydrophobic Interactions: The terminal phenyl groups and other hydrophobic moieties of Indinavir engage in van der Waals interactions with hydrophobic residues within the active site, contributing to its high binding affinity.[8][12]

By occupying the active site, Indinavir prevents the natural Gag and Gag-Pol polyprotein substrates from binding, thereby inhibiting their cleavage.[13] This blockage of proteolytic activity results in the production of immature, non-infectious viral particles, thus halting the viral replication cycle.[13]

Signaling Pathway Diagram

The following diagram illustrates the mechanism of HIV-1 protease inhibition by Indinavir.

Caption: Mechanism of HIV-1 Protease Inhibition by Indinavir.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for screening HIV-1 protease inhibitors.

Caption: General workflow for an in vitro HIV-1 protease inhibitor screening assay.

Logical Relationship Diagram

This diagram illustrates the logical relationship of the components in a competitive inhibition scenario.

Caption: Logical relationship of competitive inhibition of HIV-1 protease by Indinavir.

References

• 1. benchchem.com [benchchem.com]
• 2. Indinavir plasma protein binding in HIV-1-infected adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hivclinic.ca [hivclinic.ca]
• 4. Analysis of the pH-dependencies of the association and dissociation kinetics of HIV-1 protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. HIV Protease Inhibitors Act as Competitive Inhibitors of the Cytoplasmic Glucose Binding Site of GLUTs with Differing Affinities for GLUT1 and GLUT4 | PLOS One [journals.plos.org]
• 10. HIV Protease Inhibitors Act as Competitive Inhibitors of the Cytoplasmic Glucose Binding Site of GLUTs with Differing Affinities for GLUT1 and GLUT4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HIV protease inhibitors act as competitive inhibitors of the cytoplasmic glucose binding site of GLUTs with differing affinities for GLUT1 and GLUT4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Properties and Solubility of Indinavir Sulfate

Introduction

Indinavir (B1671876) sulfate (B86663) is a potent and selective inhibitor of the human immunodeficiency virus (HIV) protease, an enzyme critical for the viral replication cycle.[1][2] As a key component in highly active antiretroviral therapy (HAART), it functions by binding to the protease active site, which prevents the cleavage of viral polyprotein precursors, leading to the formation of immature, non-infectious virions.[2][3][4] A thorough understanding of the physicochemical properties and solubility of Indinavir sulfate is paramount for the development of stable, bioavailable, and effective pharmaceutical dosage forms. This guide provides a comprehensive overview of these characteristics, detailed experimental protocols for their assessment, and their implications for drug development professionals.

Physicochemical Properties

Indinavir sulfate is a white to off-white, hygroscopic, crystalline powder.[2][3] Its fundamental physicochemical characteristics are summarized in the table below. The thermal behavior of Indinavir sulfate is complex, with studies identifying at least two polymorphic forms (Form I and Form II) with different melting points.[5] Form I exhibits a melting point between 149-150°C, while Form II melts at a lower range of 139-143°C.[5] It is crucial to note that high relative humidity can induce the conversion of Form I to Form II, and compression can lead to an amorphous state, potentially altering dissolution rates.[5]

Table 1: General Physicochemical Properties of Indinavir Sulfate

Property	Value	Reference(s)
Chemical Name	[1(1S,2R),5(S)]-2,3,5-trideoxy-N-(2,3-dihydro-2-hydroxy-1H inden-1-yl)-5-[2-[[(1,1-dimethylethyl)amino]carbonyl]-4-(3-pyridinylmethyl)-1-piperazinyl]-2 (phenylmethyl)-D-erythro-pentonamide sulfate (1:1) salt	[2][3]
Molecular Formula	C₃₆H₄₇N₅O₄ • H₂SO₄	[2][3][6]
Molecular Weight	711.88 g/mol (anhydrous basis)	[2][3]
CAS Number	157810-81-6	[1][6]
Appearance	White to off-white, hygroscopic, crystalline powder	[1][2][3]
Melting Point	150–153 °C (with decomposition)	[7]

| LogP (Indinavir free base) | 2.9 |[8] |

Solubility Profile

The solubility of Indinavir sulfate is a critical factor influencing its oral bioavailability. The compound is very soluble in water and methanol (B129727).[2][3][7] Its solubility is highly dependent on pH, with greater solubility observed in acidic conditions.[8] This pH-dependent solubility has significant clinical implications; the co-administration of Indinavir with a high-calorie meal can raise stomach pH, potentially leading to in-vivo precipitation and reduced absorption.[9][10] There are conflicting reports regarding its solubility in ethanol, with some sources indicating it is very soluble and others suggesting it is insoluble.[1][11] This discrepancy may be due to differences in the specific crystalline form or experimental conditions.

Table 2: Solubility of Indinavir Sulfate in Various Solvents

Solvent	Temperature	Solubility (mg/mL)	Reference(s)
Water	Room Temperature	≥15	[11]
Water	Not Specified	100
Methanol	Not Specified	Very Soluble	[2][7]
Dimethylformamide (DMF)	Not Specified	14	[6]
Dimethyl sulfoxide (B87167) (DMSO)	Not Specified	20	[6]
PBS (pH 7.2)	Not Specified	10	[6]

| Ethanol | Not Specified | Insoluble / Very Soluble (conflicting reports) |[1][11] |

Experimental Protocols and Workflows

A systematic approach is required to fully characterize the physicochemical properties of an active pharmaceutical ingredient (API) like Indinavir sulfate. The logical workflow involves initial identification and solid-state analysis, followed by solubility and performance testing, all supported by a robust quantitative method.

Caption: Logical workflow for the physicochemical characterization of Indinavir Sulfate API.

Protocol 1: Stability-Indicating RP-HPLC Method

A validated stability-indicating RP-HPLC method is essential for the quantification of Indinavir sulfate in bulk form, dosage forms, and during dissolution or stability studies.[12][13]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.[13][14]

  • Column: Zodiac ODS Hypersil C18 (250mm x 4.6mm, 5µm particle size).[12][13][14]

  • Mobile Phase: A filtered and degassed mixture of phosphate (B84403) buffer (pH 5.5), acetonitrile, and methanol in a 50:30:20 (v/v/v) ratio.[12][13][14]

  • Flow Rate: 1.0 mL/min.[12][14]

  • Detection Wavelength: 260 nm.[12][13][14]

  • Injection Volume: 10 µL.[12][13]

  • Column Temperature: Ambient.[12]

• Preparation of Solutions:

  • Phosphate Buffer (pH 5.5): Prepare a solution of potassium dihydrogen phosphate (13.61 g/L in water) and a solution of disodium (B8443419) hydrogen phosphate (35.81 g/L in water). Mix 96.4 mL of the potassium dihydrogen phosphate solution with 3.6 mL of the disodium hydrogen phosphate solution.[14]

  • Standard Stock Solution (400 µg/mL): Accurately weigh 40 mg of Indinavir sulfate reference standard and dissolve it in 100 mL of the mobile phase.[12][14]

  • Working Standard Solutions: Prepare working standards by appropriate dilution of the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 48-112 µg/mL).[14]

  • Sample Solution (Capsules): Dissolve the contents of a capsule in the mobile phase to obtain a solution with a concentration within the validated linear range.[12][14]

Protocol 2: Dissolution Test for Capsules

Dissolution testing evaluates the in-vitro release of the drug from its dosage form, providing critical data for quality control and formulation development.

• Test Conditions:

  • Apparatus: USP Apparatus 1 (Basket) or USP Apparatus 2 (Paddle).[15][16][17] The basket apparatus is often preferred for capsules to prevent floating.[17]

  • Dissolution Medium: 900 mL of 0.1 M hydrochloric acid.[15][16] Other media such as water or citrate (B86180) buffer (pH 3.8) have also been investigated.[17]

  • Stirring Speed: 100 rpm for the basket apparatus or 50 rpm for the paddle apparatus.[15][17]

  • Temperature: 37 ± 0.5 °C.[17]

  • Sampling Times: As specified by the relevant pharmacopeia or internal method (e.g., 10, 20, 30, 45 minutes).

  • Quantification: Analyze the samples by UV spectrophotometry at 260 nm or using the validated HPLC method described above.[15][16]

Protocol 3: In Vitro Crystallization Study

This protocol is designed to investigate the potential for Indinavir to crystallize or precipitate under conditions mimicking the gastrointestinal tract, particularly after a pH shift.[9][10]

• Preparation of Supersaturated Solutions: Prepare solutions of Indinavir sulfate in an acidic medium (e.g., 0.1 M HCl) at various concentrations.

• Induction of Crystallization: Induce a pH shift by adding the acidic solution to a buffer with a higher pH (e.g., pH 7 phosphate buffer) to simulate the transition from the stomach to the small intestine.[9]

• Monitoring and Measurement:

  • Visually monitor the solutions for the first sign of turbidity or crystal formation.

  • Measure the "induction time," which is the time elapsed until crystallization begins.[9][10]

  • The experiment can be performed with and without the addition of seed crystals to evaluate their effect on the crystallization kinetics.[10]

• Crystal Analysis: Collect the resulting crystals by filtration and analyze their morphology using techniques like optical microscopy or Scanning Electron Microscopy (SEM).[9][10]

Conclusion

The physicochemical properties of Indinavir sulfate, particularly its hygroscopicity, polymorphism, and pH-dependent solubility, are critical attributes that must be carefully controlled and monitored throughout the drug development process. The existence of multiple crystalline forms and an amorphous state, each with different dissolution characteristics, underscores the need for robust solid-state characterization.[5] Furthermore, its high solubility in acidic environments and potential for precipitation at neutral pH are key considerations for formulation design to ensure consistent oral bioavailability.[8][9] The experimental protocols detailed in this guide provide a framework for the comprehensive evaluation of Indinavir sulfate, enabling researchers and scientists to develop high-quality, safe, and effective antiretroviral therapies.

References

• 1. Indinavir Sulfate | C36H49N5O8S | CID 5462355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. indinavir sulfate [glowm.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Indinavir - Wikipedia [en.wikipedia.org]
• 8. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. In-vitro crystallization of indin... preview & related info | Mendeley [mendeley.com]
• 10. academic.oup.com [academic.oup.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. ijcpa.in [ijcpa.in]
• 15. Optimization and statistical evaluation of dissolution tests for indinavir sulfate capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Indinavir's Impact on HIV-1 Polyprotein Cleavage and Virion Maturation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indinavir (B1671876), a potent inhibitor of the human immunodeficiency virus type 1 (HIV-1) protease, plays a critical role in antiretroviral therapy. Its mechanism of action centers on the specific and competitive inhibition of the viral protease, an enzyme essential for the proteolytic processing of the Gag and Gag-Pol polyproteins.[1][2][3] This inhibition effectively halts the viral maturation process, leading to the production of immature, non-infectious virions.[2][3] This technical guide provides an in-depth analysis of Indinavir's effect on viral polyprotein cleavage and virion maturation, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying molecular pathways and experimental workflows.

Mechanism of Action: Competitive Inhibition of HIV-1 Protease

HIV-1 protease is an aspartyl protease responsible for the cleavage of the viral Gag and Gag-Pol polyproteins into functional structural proteins and enzymes, a crucial step in the viral life cycle.[4][5] Indinavir is designed to mimic the transition state of the natural peptide substrate of the HIV-1 protease.[6] It binds to the active site of the enzyme with high affinity, competitively inhibiting its function.[1][6] This action prevents the cleavage of the polyprotein precursors, leading to a disruption in the assembly of mature, infectious viral particles.[2][3]

Quantitative Inhibition Data

The potency of Indinavir's inhibitory effect on HIV-1 protease has been determined through various in vitro assays. The inhibition constant (Ki) and the half-maximal inhibitory concentration (IC50) are key parameters that quantify its efficacy.

Parameter	Value	Conditions	Reference
Ki	0.36 nM	In vitro enzyme assay	[4]
IC50	100-500 nM	T-cell based in situ assay	[7]
IC50	25-100 nM	In cultured cells (95% inhibition)	[8]

Note: IC50 values can vary depending on the specific cell lines, viral strains, and assay conditions used.

Clinical Efficacy: Viral Load Reduction

In clinical settings, the efficacy of Indinavir, typically as part of a highly active antiretroviral therapy (HAART) regimen, is measured by the reduction in plasma HIV-1 RNA levels (viral load).

Study	Regimen	Duration	Outcome	Reference
Phase III Clinical Trial	Indinavir + Zidovudine + Lamivudine	48 weeks	Significantly slowed the progression of AIDS	[9]
Retrospective Chart Review	Indinavir-based HAART	6 months	34.1% of patients achieved a plasma viral load <500 copies/mL	[2]
Comparative Clinical Trial	Indinavir/Ritonavir (B1064) 800/100 mg bid	48 weeks	77% of patients achieved a viral load of <50 HIV-1 RNA copies/mL	[10]
Comparative Clinical Trial	Indinavir/Ritonavir 400/100 mg bid	48 weeks	64% of patients achieved a viral load of <50 HIV-1 RNA copies/mL	[10]

Effect on Viral Polyprotein Cleavage

The primary consequence of HIV-1 protease inhibition by Indinavir is the accumulation of unprocessed or partially processed Gag and Gag-Pol polyproteins.[11] The ordered cleavage of these polyproteins is essential for the structural rearrangement of the virion from an immature to a mature, infectious form.[5][9]

The HIV-1 Gag and Gag-Pol Processing Pathway

The Gag polyprotein (Pr55Gag) and the Gag-Pol polyprotein (Pr160Gag-Pol) are the primary substrates for the HIV-1 protease. The cleavage occurs at specific sites, releasing mature proteins in a sequential and highly regulated manner.

Caption: Indinavir inhibits HIV-1 protease, blocking polyprotein cleavage.

Impact on Virion Maturation

The proteolytic cleavage of Gag and Gag-Pol initiates a profound morphological transformation of the virion, known as maturation.[12][13] Immature virions are characterized by a spherical, electron-dense layer of Gag polyproteins beneath the viral envelope. Following successful cleavage, the capsid (CA) proteins assemble into a conical core, a hallmark of a mature, infectious virion.[12]

In the presence of Indinavir, this maturation process is arrested. Electron microscopy of virions produced in the presence of the inhibitor reveals particles with an immature, doughnut-shaped morphology, lacking the characteristic conical core.[12] These virions are incapable of initiating a new round of infection.

Caption: Indinavir's inhibition of cleavage halts virion maturation.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of Indinavir.

FRET-Based HIV-1 Protease Inhibition Assay

This assay quantifies the enzymatic activity of HIV-1 protease in the presence of inhibitors.

• Principle: A synthetic peptide substrate containing a Förster Resonance Energy Transfer (FRET) pair is used. In the intact peptide, the fluorescence of the donor is quenched by the acceptor. Upon cleavage by HIV-1 protease, the donor and acceptor are separated, resulting in an increase in donor fluorescence.[14]

• Materials:

  • Recombinant HIV-1 Protease

  • FRET peptide substrate

  • Assay Buffer (e.g., 100 mM Sodium Acetate (B1210297), 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7)

  • Indinavir (and other test compounds)

  • 96-well black microplates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of Indinavir in the assay buffer.

  • In a 96-well plate, add the Indinavir dilutions, recombinant HIV-1 protease, and assay buffer. Include controls with no inhibitor and no enzyme.

  • Pre-incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding the FRET substrate to all wells.

  • Immediately measure the fluorescence intensity kinetically over 1-2 hours at 37°C using a fluorescence plate reader (e.g., excitation/emission wavelengths specific to the FRET pair).

  • Calculate the initial reaction velocities and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the Indinavir concentration.[14]

Caption: Workflow for a FRET-based HIV-1 protease inhibition assay.

Western Blot Analysis of Gag Polyprotein Processing

This technique visualizes the accumulation of unprocessed Gag polyprotein in the presence of Indinavir.

• Principle: HIV-1 producing cells are treated with Indinavir. Viral particles are then harvested, lysed, and the proteins are separated by size using SDS-PAGE. Antibodies specific to Gag proteins (e.g., anti-p24) are used to detect the mature capsid protein (p24) and its precursor (p55).[15][16]

• Materials:

  • HIV-1 infected cell line (e.g., HEK293T or HeLa)

  • Indinavir

  • Cell lysis buffer

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibody (e.g., mouse anti-HIV-1 p24)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Culture HIV-1 infected cells in the presence of varying concentrations of Indinavir for 24-48 hours.

  • Harvest the viral supernatant and pellet the virions by ultracentrifugation.

  • Lyse the pelleted virions.

  • Separate the viral proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and probe with a primary antibody against p24.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities for the Gag precursor (p55) and the mature capsid protein (p24). An increase in the p55/p24 ratio indicates inhibition of Gag processing.[15]

Transmission Electron Microscopy (TEM) of Virion Morphology

TEM provides direct visual evidence of Indinavir's effect on virion maturation.

• Principle: Cells producing HIV-1 are treated with Indinavir, and the resulting virions are fixed, sectioned, and imaged using a transmission electron microscope to observe their morphology.[12]

• Materials:

  • HIV-1 producing cells

  • Indinavir

  • Fixatives (e.g., glutaraldehyde)

  • Embedding resin

  • Ultramicrotome

  • Transmission Electron Microscope

• Procedure:

  • Culture HIV-1 producing cells with and without Indinavir.

  • Fix the cells and the released virions.

  • Dehydrate and embed the samples in resin.

  • Cut ultrathin sections using an ultramicrotome.

  • Stain the sections with heavy metals (e.g., uranyl acetate and lead citrate).

  • Image the sections using a transmission electron microscope.

  • Analyze the images to compare the morphology of virions produced in the presence and absence of Indinavir, looking for the presence or absence of the mature conical core.[12]

Conclusion

Indinavir's targeted inhibition of HIV-1 protease is a cornerstone of its therapeutic efficacy. By preventing the cleavage of Gag and Gag-Pol polyproteins, Indinavir effectively disrupts the viral maturation process, resulting in the production of structurally aberrant and non-infectious virions. The experimental methodologies detailed in this guide provide a robust framework for the continued study and development of HIV-1 protease inhibitors, a critical class of antiretroviral drugs in the ongoing management of HIV/AIDS.

References

• 1. [A randomized clinical trial to compare the effectiveness of indinavir, ritonavir and saquinavir] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of indinavir and higher CD4+ T-cell count on viral load response after 6 months of highly active antiretroviral therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid-drug association enhanced HIV-1 protease inhibitor indinavir localization in lymphoid tissues and viral load reduction: a proof of concept study in HIV-2287-infected macaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gag-Pol Processing during HIV-1 Virion Maturation: A Systems Biology Approach | PLOS Computational Biology [journals.plos.org]
• 6. benchchem.com [benchchem.com]
• 7. An Assay to Monitor HIV-1 Protease Activity for the Identification of Novel Inhibitors in T-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Induced Maturation of Human Immunodeficiency Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indinavir – First-Generation HIV Protease Inhibitor - Clinical Trials Arena [clinicaltrialsarena.com]
• 10. Indinavir/ritonavir-based therapy in HIV-1-infected antiretroviral therapy-naive patients: comparison of 800/100 mg and 400/100 mg twice daily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jmitra.co.in [jmitra.co.in]
• 12. Exploring HIV-1 Maturation: A New Frontier in Antiviral Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Human Immunodeficiency Virus Type 1 Protease Cleavage Site Mutations Associated with Protease Inhibitor Cross-Resistance Selected by Indinavir, Ritonavir, and/or Saquinavir - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Methods for the Study of HIV-1 Assembly - PMC [pmc.ncbi.nlm.nih.gov]

Initial studies on Indinavir's safety and efficacy in preclinical models

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial preclinical studies on the safety and efficacy of Indinavir (B1671876), a potent and selective inhibitor of the human immunodeficiency virus type 1 (HIV-1) protease. The information presented herein is intended to offer a detailed understanding of the foundational in vitro and in vivo research that supported the clinical development of this antiretroviral agent.

Introduction

Indinavir is a synthetic peptidomimetic that acts as a competitive inhibitor of the HIV-1 protease, an enzyme crucial for the viral life cycle.[1][2] By binding to the active site of the protease, Indinavir prevents the cleavage of the viral Gag and Pol polyproteins.[1][3][4] This inhibition results in the production of immature, non-infectious viral particles, thereby halting the replication process.[1][4] The development of Indinavir was a significant advancement in the treatment of HIV/AIDS, forming a cornerstone of highly active antiretroviral therapy (HAART).[5] This document summarizes the key preclinical data on its efficacy and safety in various models.

Efficacy Data

The initial preclinical evaluation of Indinavir focused on its ability to inhibit viral replication in vitro. These studies were critical in establishing its potency and mechanism of action.

In Vitro Efficacy

Indinavir demonstrated potent antiviral activity in cell culture systems. The key efficacy parameters from these initial studies are summarized in the table below.

Parameter	Value	Cell System	Reference
IC95	25-100 nM	Cultured human T-lymphoid cells	[6]

IC95 (95% Inhibitory Concentration) is the concentration of the drug required to inhibit viral replication by 95%.

Safety and Pharmacokinetic Data

Preclinical safety and pharmacokinetic studies were conducted in various animal models to understand the drug's disposition and potential toxicities. These studies were essential for determining a safe starting dose for human clinical trials and for predicting the drug's behavior in vivo.

Pharmacokinetics in Animal Models

Pharmacokinetic studies of Indinavir were performed in rats, dogs, and monkeys to assess its absorption, distribution, metabolism, and excretion. These studies revealed species-dependent differences in its pharmacokinetic profile.

Parameter	Rat	Dog	Monkey	Reference
Plasma Clearance (IV)	107 ml/min/kg	16 ml/min/kg	36 ml/min/kg	[7]
Oral Bioavailability	24%	72%	19%	[7]
Oral Cmax	Not Available	Not Available	Not Available
Oral Tmax	Not Available	Not Available	Not Available
Oral AUC	Not Available	Not Available	Not Available
Oral Half-life	Not Available	Not Available	Not Available

IV: Intravenous; Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Toxicology in Animal Models

Toxicology studies were conducted to identify potential adverse effects of Indinavir. A developmental toxicity study in rats provided initial insights into its safety profile during gestation.

Parameter	Value	Species	Reference
LD50	Not Available	Rat, Dog, Monkey
Key Toxicity Findings	In a developmental toxicity study in rats, intravenous administration of 50 mg/kg was associated with the development of peripheral neuropathy.	Rat	[8]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide. These protocols are representative of the standard procedures used in the preclinical evaluation of HIV protease inhibitors.

In Vitro HIV-1 Protease Inhibition Assay

Objective: To determine the concentration of Indinavir required to inhibit the activity of purified HIV-1 protease by 50% (IC50).

Methodology:

• Reagents and Materials:

  • Recombinant HIV-1 Protease

  • Fluorogenic peptide substrate

  • Assay buffer (e.g., sodium acetate (B1210297) buffer, pH 4.7)

  • Indinavir (test compound)

  • Control inhibitor (e.g., pepstatin A)

  • Dimethyl sulfoxide (B87167) (DMSO) for compound dilution

  • 96-well black microplates

  • Fluorescence microplate reader

• Procedure:

  • Prepare serial dilutions of Indinavir in DMSO and then dilute further in assay buffer.

  • Add the diluted Indinavir and control solutions to the wells of the 96-well plate.

  • Add the recombinant HIV-1 protease to each well and incubate for a predefined period (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Monitor the increase in fluorescence over time using a microplate reader. The cleavage of the substrate by the protease separates a fluorophore from a quencher, resulting in a measurable signal.

  • Calculate the rate of reaction for each concentration of Indinavir.

  • Plot the reaction rate against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Preclinical Pharmacokinetic Study in Animal Models

Objective: To determine the pharmacokinetic profile of Indinavir following oral and intravenous administration in rats, dogs, and monkeys.

Methodology:

• Animals:

  • Use of appropriate strains of rats, beagle dogs, and cynomolgus monkeys.

  • Animals are fasted overnight before dosing.

• Drug Administration:

  • Intravenous (IV): Administer a single bolus dose of Indinavir via a suitable vein (e.g., tail vein in rats, cephalic vein in dogs and monkeys).

  • Oral (PO): Administer a single dose of Indinavir via oral gavage.

• Sample Collection:

  • Collect serial blood samples from a cannulated vein at predetermined time points (e.g., pre-dose, and at various intervals post-dose).

  • Process the blood samples to obtain plasma, which is then stored frozen until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method, typically high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS), to quantify the concentration of Indinavir in plasma samples.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to determine the following pharmacokinetic parameters:

    • Cmax (Maximum Plasma Concentration): Determined directly from the plasma concentration-time data.

    • Tmax (Time to Cmax): Determined directly from the plasma concentration-time data.

    • AUC (Area Under the Curve): Calculated using the linear trapezoidal rule.

    • Clearance (CL): Calculated as Dose / AUC (for IV administration).

    • Volume of Distribution (Vd): Calculated from clearance and elimination rate constant.

    • Half-life (t1/2): Calculated from the terminal elimination phase of the concentration-time curve.

    • Bioavailability (F%): Calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

The following diagrams illustrate the mechanism of action of Indinavir and the typical workflow for preclinical evaluation of an HIV protease inhibitor.

References

• 1. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery and development of HIV-protease inhibitors - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Indinavir Sulfate? [synapse.patsnap.com]
• 4. Indinavir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Species differences in the pharmacokinetics and metabolism of indinavir, a potent human immunodeficiency virus protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rodent model of HIV protease inhibitor indinavir induced peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular Modeling of Indinavir Docking to the HIV-1 Protease Active Site: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the molecular modeling techniques used to study the docking of Indinavir, a potent protease inhibitor, to the active site of the Human Immunodeficiency Virus 1 (HIV-1) protease. Understanding these interactions at a molecular level is crucial for the rational design of novel antiretroviral drugs and for combating the emergence of drug-resistant viral strains.

Introduction: The Critical Role of HIV-1 Protease and the Mechanism of Indinavir

The HIV-1 protease is a critical enzyme in the viral life cycle, responsible for the cleavage of viral Gag and Gag-Pol polyproteins into mature, functional proteins. This process is essential for the assembly of new, infectious virions. Inhibition of this enzyme effectively halts viral maturation, rendering the newly produced viral particles non-infectious.[1]

Indinavir is a peptidomimetic inhibitor designed to mimic the transition state of the natural substrate of HIV-1 protease. It competitively binds with high affinity and specificity to the active site of the enzyme, thereby preventing the cleavage of the viral polyproteins.[1] The core of Indinavir's inhibitory action lies in its ability to form key interactions with the catalytic dyad of the protease, which consists of two aspartic acid residues, Asp25 and Asp25'.

Quantitative Analysis of Indinavir Binding Affinity

The efficacy of Indinavir as an HIV-1 protease inhibitor is quantified by various biophysical and computational methods. The following table summarizes key quantitative data from different studies, providing a comparative view of its binding affinity.

Parameter	Value	Method	Reference
Inhibition Constant (Ki)	0.54 nM	Enzymatic Assay	--INVALID-LINK--
Binding Energy	-10.5 kcal/mol	Molecular Docking (AutoDock Vina)	--INVALID-LINK--
Binding Energy	-9.8 kcal/mol	Molecular Docking (AutoDock 4)	--INVALID-LINK--
Binding Free Energy (ΔGbind)	-11.51 to -8.26 kcal/mol	Molecular Docking	--INVALID-LINK--

Experimental Protocol: Molecular Docking of Indinavir with HIV-1 Protease using AutoDock Vina

This section outlines a detailed protocol for performing a molecular docking simulation of Indinavir to the active site of HIV-1 protease using the widely-used software, AutoDock Vina.

Preparation of the Receptor (HIV-1 Protease)

• Obtain the Protein Structure: Download the crystal structure of HIV-1 protease in complex with Indinavir from the Protein Data Bank (PDB). A commonly used entry is 1HSG .

• Prepare the Receptor:

  • Remove the co-crystallized ligand (Indinavir) and any water molecules from the PDB file.

  • Add polar hydrogen atoms to the protein.

  • Assign partial charges (e.g., Kollman charges).

  • Save the prepared receptor in the PDBQT file format using AutoDockTools (ADT).

Preparation of the Ligand (Indinavir)

• Obtain the Ligand Structure: The 3D structure of Indinavir can be extracted from the 1HSG PDB file or obtained from a chemical database like PubChem.

• Prepare the Ligand:

  • Assign Gasteiger charges to the ligand atoms.

  • Detect the rotatable bonds to allow for conformational flexibility during docking.

  • Save the prepared ligand in the PDBQT file format using ADT.

Grid Box Generation

• Define the Binding Site: The binding site is defined by a three-dimensional grid box that encompasses the active site of the HIV-1 protease.

• Set Grid Parameters:

  • Center: The grid box should be centered on the co-crystallized position of Indinavir in the 1HSG structure. The approximate center coordinates are x=2.5, y=6.5, z=-7.5.[2]

  • Dimensions: A grid box size of 60 x 60 x 60 Å is typically sufficient to cover the entire active site.[3]

  • Grid Spacing: A grid point spacing of 0.375 Å is commonly used.[3]

Docking Simulation

• Configure AutoDock Vina: Create a configuration file specifying the paths to the prepared receptor and ligand PDBQT files, the grid box parameters, and the output file name.

• Set Docking Parameters:

  • Exhaustiveness: This parameter controls the thoroughness of the search. A value of 8 is a reasonable starting point.[4][5]

  • Number of Modes: This determines the number of binding poses to be generated. A value of 9 is typically used.[4][5]

• Run the Docking Calculation: Execute AutoDock Vina from the command line using the prepared configuration file.

Analysis of Results

• Examine Binding Poses: Visualize the generated binding poses of Indinavir within the active site of the HIV-1 protease using molecular visualization software (e.g., PyMOL, Chimera).

• Analyze Binding Energies: The output file will contain the predicted binding affinity (in kcal/mol) for each pose. The pose with the most negative binding energy is considered the most favorable.

• Identify Key Interactions: Analyze the interactions (hydrogen bonds, hydrophobic contacts) between the best-ranked pose of Indinavir and the amino acid residues of the active site.

Visualization of Key Molecular Interactions and Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways, experimental workflows, and logical relationships involved in the molecular modeling of Indinavir docking.

A simplified workflow for the molecular docking of Indinavir to HIV-1 protease.

Key molecular interactions between Indinavir and the HIV-1 protease active site.

Key Molecular Interactions in the HIV-1 Protease-Indinavir Complex

The high binding affinity of Indinavir is attributed to a network of specific interactions with the amino acid residues of the HIV-1 protease active site.

• Hydrogen Bonds: The central hydroxyl group of Indinavir forms crucial hydrogen bonds with the carboxylic acid groups of the catalytic dyad, Asp25 and Asp25'.[6] These interactions are fundamental to its inhibitory mechanism. Additional hydrogen bonds are often observed with the backbone atoms of other active site residues, such as Gly27.[7] The average length of these hydrogen bonds is typically between 2.68 to 3.24 Å.[8]

• Hydrophobic Interactions: The bulky hydrophobic groups of Indinavir, including its phenyl and pyridine (B92270) rings, engage in extensive van der Waals and hydrophobic interactions with nonpolar residues within the active site. Key residues involved in these interactions include those in the "flap" region, such as Ile50 and Ile50', as well as others like Val32, Ile47, Pro81, and Val82.[6][9][10] These hydrophobic contacts contribute significantly to the overall binding affinity and stability of the complex.

• Role of Water Molecules: A conserved water molecule, often referred to as the "flap water," plays a critical role in mediating interactions between the inhibitor and the flexible flap regions of the protease.[6] This water molecule forms a hydrogen bond network that helps to stabilize the closed conformation of the flaps over the bound inhibitor.

Conclusion

Molecular modeling, particularly molecular docking, provides an invaluable tool for elucidating the intricate interactions between Indinavir and the HIV-1 protease active site. The detailed protocols and quantitative data presented in this guide offer a framework for researchers to conduct their own computational studies. A thorough understanding of these molecular interactions is paramount for the development of next-generation protease inhibitors with improved efficacy and the ability to overcome drug resistance, ultimately contributing to more effective HIV/AIDS therapies.

References

• 1. Comprehending the Structure, Dynamics, and Mechanism of Action of Drug-Resistant HIV Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. Virtual Screening for HIV Protease Inhibitors: A Comparison of AutoDock 4 and Vina - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Accurate Prediction of Inhibitor Binding to HIV-1 Protease Using CANDOCK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Accurate Prediction of Inhibitor Binding to HIV-1 Protease Using CANDOCK [frontiersin.org]
• 6. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The active site of HIV-1 protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Acquired HIV-1 Protease Conformational Flexibility Associated with Lopinavir Failure May Shape the Outcome of Darunavir Therapy after Antiretroviral Therapy Switch - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Indinavir In Vitro Antiviral Assay Using TZM-bl Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for determining the in vitro antiviral activity of Indinavir, a potent HIV-1 protease inhibitor, using the TZM-bl reporter cell line. The TZM-bl cell line is a genetically engineered HeLa cell clone that expresses CD4, CXCR4, and CCR5, and contains integrated reporter genes for firefly luciferase and β-galactosidase under the control of the HIV-1 long-terminal repeat (LTR). Upon successful HIV-1 entry and replication, the viral Tat protein transactivates the LTR, leading to the expression of the reporter genes. The amount of luciferase produced is directly proportional to the level of viral replication, providing a sensitive and quantitative readout for assessing the efficacy of antiviral compounds. Indinavir specifically targets the HIV-1 protease, an enzyme critical for the maturation of newly formed viral particles.[1] By inhibiting this enzyme, Indinavir prevents the cleavage of viral polyproteins, resulting in the production of non-infectious virions.[1]

Principle of the Assay

The TZM-bl assay for evaluating Indinavir's antiviral activity is based on the principle of quantifying the reduction in HIV-1 replication in the presence of the drug. TZM-bl cells are seeded in a 96-well plate and are subsequently infected with an HIV-1 laboratory strain (e.g., NL4-3 or IIIB) in the presence of varying concentrations of Indinavir. After a defined incubation period, the cells are lysed, and the luciferase activity is measured. A dose-dependent decrease in luciferase signal compared to the virus control (no drug) indicates the inhibitory activity of Indinavir. The concentration at which the drug inhibits 50% of viral replication is determined as the half-maximal inhibitory concentration (IC50).

Data Presentation

The antiviral potency of Indinavir is typically expressed as the IC50 value. The following table summarizes representative IC50 values for Indinavir against common laboratory strains of HIV-1, as determined in cell-based assays. It is important to note that these values can vary depending on the specific experimental conditions, including the virus strain, cell density, and assay protocol.

Compound	Virus Strain	Cell Line	IC50 (nM)
Indinavir	HIV-1 NL4-3	TZM-bl	5 - 20
Indinavir	HIV-1 IIIB	TZM-bl	10 - 50
Indinavir	Various	Cultured cells	25 - 100[1]

Experimental Protocols

Materials and Reagents

• TZM-bl cells (NIH AIDS Reagent Program, Cat. No. 8129)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Indinavir sulfate (B86663) (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• HIV-1 laboratory-adapted strains (e.g., NL4-3, IIIB)

• 96-well flat-bottom cell culture plates

• Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System)

• Luminometer

• Sterile pipettes and tips

• Humidified incubator (37°C, 5% CO2)

Cell Culture

• Maintain TZM-bl cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture the cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculture the cells every 2-3 days or when they reach 80-90% confluency. For subculturing, wash the cells with PBS, detach them using Trypsin-EDTA, and re-seed them in fresh culture medium at a suitable dilution.

Antiviral Assay Protocol

• Cell Seeding:

  • On the day before the assay, trypsinize the TZM-bl cells and perform a cell count.

  • Seed the cells in a 96-well flat-bottom plate at a density of 1 x 10^4 cells per well in 100 µL of complete growth medium.

  • Incubate the plate overnight at 37°C with 5% CO2 to allow the cells to adhere.

• Compound Preparation:

  • Prepare a stock solution of Indinavir in DMSO.

  • On the day of the assay, prepare serial dilutions of Indinavir in complete growth medium. A typical starting concentration for the dilution series could be 1 µM, with 3-fold or 5-fold serial dilutions. It is crucial to maintain a final DMSO concentration below 0.5% in all wells to avoid cytotoxicity.

• Infection:

  • Carefully remove the medium from the wells containing the TZM-bl cell monolayer.

  • Add 50 µL of the corresponding Indinavir dilution to each well. Include wells with medium only (no drug) for the virus control and cell control.

  • Add 50 µL of a pre-titered amount of HIV-1 virus stock to each well, except for the cell control wells (add 50 µL of medium instead). The amount of virus should be optimized to yield a high signal-to-background ratio in the luciferase assay.

  • The final volume in each well will be 100 µL.

• Incubation:

  • Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.

• Luciferase Measurement:

  • After the incubation period, remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Prepare the luciferase assay reagent according to the manufacturer's instructions.

  • Add 100 µL of the luciferase reagent to each well.

  • Incubate for 2-5 minutes at room temperature to ensure complete cell lysis.

  • Measure the luminescence using a luminometer.

Data Analysis

• Calculate the average relative light units (RLU) for each condition (cell control, virus control, and each Indinavir concentration).

• Subtract the average RLU of the cell control from all other values to correct for background luminescence.

• Calculate the percentage of viral inhibition for each Indinavir concentration using the following formula: % Inhibition = [1 - (RLU of Indinavir-treated well / RLU of Virus Control well)] x 100

• Plot the percentage of inhibition against the logarithm of the Indinavir concentration.

• Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve using appropriate software (e.g., GraphPad Prism).

Mandatory Visualizations

Caption: Mechanism of Action of Indinavir.

Caption: Experimental Workflow for the TZM-bl Assay.

Caption: TZM-bl Assay Signaling Pathway.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of Indinavir in Human Plasma by HPLC

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Indinavir (B1671876) is a potent protease inhibitor widely used in highly active antiretroviral therapy (HAART) for the treatment of HIV/AIDS. Therapeutic drug monitoring of Indinavir is crucial to ensure optimal drug exposure, minimize toxicity, and manage drug-drug interactions. This document provides a detailed high-performance liquid chromatography (HPLC) method for the reliable quantification of Indinavir in human plasma. The described protocols are based on established and validated methodologies to ensure accuracy and reproducibility.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the HPLC-UV determination of Indinavir in human plasma, compiled from various validated methods.

Table 1: Chromatographic Conditions

Parameter	Condition 1	Condition 2	Condition 3
Column	Reversed-phase C8[1]	Keystone BetaBasic C4[2][3]	Zodiac ODS hypersil C18
Mobile Phase	Phosphate (B84403) buffer-acetonitrile (60:40, v/v)[1]	Acetonitrile-50 mmol/L ammonium (B1175870) formate (B1220265) buffer, pH 4.1 (52:48, by volume)[2][3]	Phosphate buffer pH 5.5, Acetonitrile (B52724) and Methanol (B129727) (50:30:20)
Flow Rate	Not Specified	0.5 mL/min[2][3]	1 mL/min
Detection	UV at 210 nm[1]	UV at 218 nm[2][3]	UV at 260nm
Injection Volume	Not Specified	Not Specified	10 µl
Retention Time	Not Specified	Not Specified	2.96 minutes

Table 2: Sample Preparation and Recovery

Parameter	Method 1: Solid-Phase Extraction (SPE)	Method 2: Liquid-Liquid Extraction (LLE)
Extraction Sorbent/Solvent	C18[1]	Methyl-t-butyl ether[2][3]
Sample Volume	0.1 mL plasma[1]	250 µL plasma[2][3]
Average Recovery	91.4%[1]	73.9%[4], 87-92%[2][3]

Table 3: Method Validation Parameters

Parameter	Value Range
Linearity Range	25 to 2500 ng/mL[1], 0.05 to 15.0 µg/mL, 48 to 112 µg/ml
Limit of Quantification (LOQ)	25 ng/mL[1], 0.05 µg/mL[4], 40-50 µg/L[2][3]
Accuracy	Within 15% of nominal concentration[1], 98.36% to 101.74%, 6-8% (within-run)[2][3]
Precision (RSD)	1.4% to 9.7% (intra-assay)[1], 3.5% to 15.8% (inter-assay)[1], <10% at LLOQ

Experimental Protocols

This section details the methodologies for sample preparation and HPLC analysis for the quantification of Indinavir in human plasma.

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is adapted from a method utilizing C18 solid-phase extraction.[1]

Materials:

• Human plasma samples

• Indinavir standard solutions

• Internal Standard (IS) solution (e.g., Verapamil)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Phosphate buffer

• C18 SPE cartridges

• SPE manifold

• Centrifuge

• Vortex mixer

• Evaporator (e.g., nitrogen stream)

Procedure:

• Sample Spiking: To 0.1 mL of human plasma, add the appropriate volume of Indinavir standard or quality control solution and the internal standard.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of purified water.

• Sample Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute Indinavir and the internal standard from the cartridge with 1 mL of methanol or acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue with 100 µL of the mobile phase.

• Analysis: Inject a defined volume of the reconstituted sample into the HPLC system.

Protocol 2: HPLC Analysis

This protocol describes a typical set of HPLC conditions for the analysis of Indinavir.

Instrumentation and Conditions:

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Column: Reversed-phase C8 column.[1]

• Mobile Phase: A filtered and degassed mixture of phosphate buffer and acetonitrile (60:40, v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at 40°C.[2][3]

• Detector Wavelength: 210 nm.[1]

• Injection Volume: 20 µL.

Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standards, quality controls, and plasma samples.

• Record the chromatograms and integrate the peak areas for Indinavir and the internal standard.

• Construct a calibration curve by plotting the peak area ratio (Indinavir/IS) against the concentration of the calibration standards.

• Determine the concentration of Indinavir in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualized Workflows

The following diagrams illustrate the experimental workflows for sample preparation and HPLC analysis.

References

• 1. Rapid quantification of indinavir in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. experts.umn.edu [experts.umn.edu]
• 3. Simultaneous HPLC assay for quantification of indinavir, nelfinavir, ritonavir, and saquinavir in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Establishing Indinavir-Resistant HIV-1 Strains in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of drug-resistant Human Immunodeficiency Virus type 1 (HIV-1) strains is a significant challenge in the clinical management of HIV/AIDS. The HIV-1 protease inhibitor Indinavir (IDV) has been a component of highly active antiretroviral therapy (HAART). However, its efficacy can be compromised by the selection of resistant viral variants. Understanding the mechanisms of resistance and developing next-generation inhibitors requires robust in vitro models for generating and characterizing drug-resistant HIV-1. These application notes provide detailed protocols for the establishment of Indinavir-resistant HIV-1 strains in cell culture, methods for their characterization, and a summary of key resistance data.

Data Presentation

Table 1: In Vitro Susceptibility of Wild-Type and Indinavir-Resistant HIV-1 Mutants to Indinavir

HIV-1 Protease Mutant	Indinavir IC50 (nM) Range	Fold Change vs. Wild-Type	Key Amino Acid Substitutions
Wild-Type (WT)	1 - 11	1	-
M46I	-	2 - 5	Methionine to Isoleucine at position 46
V82A	-	5 - 15	Valine to Alanine at position 82
I84V	-	10 - 30	Isoleucine to Valine at position 84
M46I/V82A	-	15 - 40	Combined M46I and V82A
V82A/I84V	-	>50	Combined V82A and I84V
Quadruple Mutant (V32I/M46L/A71V/V82I)	-	~9.8 (relative to A-77003)	Multiple substitutions

Note: IC50 values can vary based on the specific HIV-1 strain, cell line, and assay conditions used. The fold change is a common metric for comparing resistance levels.

Table 2: Cross-Resistance of Indinavir-Resistant HIV-1 Mutants to Other Protease Inhibitors (Fold Change in IC50)

Protease Mutant	Lopinavir (LPV)	Atazanavir (ATV)	Darunavir (DRV)	Saquinavir (SQV)	Nelfinavir (NFV)	Amprenavir (APV)
M46I	1 - 3	1 - 2	<1	-	-	-
V82A	2 - 5	1 - 3	1 - 2	-	-	-
I84V	10 - 20	3 - 7	2 - 5	-	-	-
M46I/V82A	5 - 15	3 - 8	2 - 4	-	-	-
V82A/I84V	>30	5 - 15	3 - 8	-	-	-
Quadruple Mutant (G48V/A71V/I84V/L90M)	-	-	-	3.8	-	1.8
Quadruple Mutant (V32I/M46L/A71V/V82I)	-	-	-	Hypersusceptible (5-6 fold)	-	1.5

Experimental Protocols

Protocol 1: In Vitro Selection of Indinavir-Resistant HIV-1 by Serial Passage

This protocol describes a common method for generating drug-resistant HIV-1 variants in a stepwise manner.

Materials:

• HIV-1 permissive cell line (e.g., MT-2 or MT-4 cells)

• Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum, penicillin, and streptomycin)

• Wild-type HIV-1 stock (e.g., NL4-3)

• Indinavir sulfate

• 96-well or 24-well cell culture plates

• HIV-1 p24 Antigen ELISA kit

Procedure:

• Cell Culture and Infection:

  • Culture MT-2 or MT-4 cells in complete medium.

  • Seed the cells in a culture plate at an appropriate density.

  • Infect the cells with a wild-type HIV-1 stock at a multiplicity of infection (MOI) that allows for robust viral replication.

• Initial Drug Concentration:

  • The starting concentration of Indinavir should be at or near the 50% effective concentration (EC50) or 50% inhibitory concentration (IC50) for the wild-type virus.[1] For Indinavir, this is typically in the low nanomolar range.[2][3]

• Serial Passage and Drug Escalation:

  • Culture the infected cells in the presence of the initial Indinavir concentration.

  • Monitor viral replication by observing cytopathic effects (CPE) or by measuring p24 antigen levels in the culture supernatant every 3-4 days.[2]

  • When viral replication is evident (i.e., significant CPE or a peak in p24 levels), harvest the cell-free supernatant containing the virus.

  • Use this viral supernatant to infect fresh cells in a new culture plate.

  • Increase the concentration of Indinavir by a factor of 1.5 to 2 with each subsequent passage.[1] The drug concentration should only be increased once the virus demonstrates efficient spread through the culture.[2]

  • Continue this process of serial passage with escalating drug concentrations for multiple passages (e.g., 50-95 passages).[1]

• Monitoring and Analysis:

  • At each passage, monitor viral replication.

  • Once the virus can consistently replicate at a significantly higher Indinavir concentration (e.g., >10-fold the initial IC50), the resistance level should be quantified using a phenotypic susceptibility assay (see Protocol 2).

  • The proviral DNA from the resistant virus should be sequenced to identify mutations in the protease gene.

Protocol 2: Phenotypic Susceptibility Assay

This assay determines the concentration of a drug required to inhibit viral replication by 50% (IC50).

Materials:

• Resistant viral strains (from Protocol 1 or site-directed mutagenesis)

• Wild-type HIV-1 stock (as a control)

• Target cells (e.g., TZM-bl reporter cells or PHA-stimulated PBMCs)

• Serial dilutions of Indinavir

• 96-well cell culture plates

• Method for quantifying viral replication (e.g., Luciferase assay for TZM-bl cells, p24 ELISA for PBMCs)

Procedure:

• Virus Preparation:

  • Prepare stocks of the resistant and wild-type viruses.

  • Titer the virus stocks to determine the appropriate amount for infection.

• Infection and Drug Treatment:

  • Seed target cells in 96-well plates.

  • Infect the cells with a pre-titered amount of virus.

  • Immediately after infection, add serial dilutions of Indinavir to the appropriate wells. Include control wells with no drug.

• Incubation and Quantification:

  • Incubate the plates at 37°C in a humidified, 5% CO2 incubator.

  • After a set period (e.g., 48 hours for TZM-bl cells, 4-7 days for PBMCs), quantify viral replication using the chosen method.

• Data Analysis:

  • Plot the percentage of inhibition of viral replication against the logarithm of the Indinavir concentration.

  • Fit the data to a dose-response curve to calculate the IC50 value.

  • The fold change in resistance is calculated by dividing the IC50 of the resistant virus by the IC50 of the wild-type virus.

Protocol 3: HIV-1 p24 Antigen ELISA

This protocol provides a general outline for a sandwich ELISA to quantify p24 antigen in cell culture supernatants.

Materials:

• HIV-1 p24 Antigen ELISA kit (follow manufacturer's instructions)

• Culture supernatants from HIV-1 infected cells

• 96-well microplate reader

General Procedure:

• Plate Coating: Coat a 96-well plate with a capture antibody specific for HIV-1 p24 and incubate.

• Sample and Standard Incubation: Add standards, controls, and test samples (culture supernatants) to the wells. Incubate to allow p24 to bind to the capture antibody.

• Washing: Wash the plate to remove unbound materials.

• Detection Antibody: Add a biotinylated anti-p24 detection antibody to each well and incubate.

• Enzyme Conjugate: Add Streptavidin-HRP conjugate and incubate.

• Substrate Addition: Add a substrate solution (e.g., TMB) and incubate to allow for color development.

• Stop Reaction: Add a stop solution to terminate the reaction.

• Read Absorbance: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use the standard curve to determine the concentration of p24 in the test samples.

Mandatory Visualizations

Caption: Experimental workflow for generating Indinavir-resistant HIV-1.

Caption: Mechanism of Indinavir resistance in HIV-1 protease.

References

• 1. Drug Resistance Mechanism of M46I-Mutation-Induced Saquinavir Resistance in HIV-1 Protease Using Molecular Dynamics Simulation and Binding Energy Calculation | MDPI [mdpi.com]
• 2. Selection of HIV-1 for resistance to fifth-generation protease inhibitors reveals two independent pathways to high-level resistance | eLife [elifesciences.org]
• 3. In Vitro Selection of HIV-1 CRF08_BC Variants Resistant to Reverse Transcriptase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Indinavir in Combination with Reverse Transcriptase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the HIV-1 protease inhibitor Indinavir (B1671876) in combination with reverse transcriptase inhibitors (RTIs). This document includes summaries of key clinical trial data, detailed experimental protocols for in vitro assessment, and visualizations of relevant biological pathways and experimental workflows.

Introduction

Indinavir is a potent inhibitor of the human immunodeficiency virus (HIV) protease, an enzyme critical for the viral life cycle.[1] By blocking the protease, Indinavir prevents the cleavage of viral polyproteins, resulting in the production of immature, non-infectious virions.[2] Combination antiretroviral therapy (cART) has become the standard of care for HIV-1 infection, with regimens typically including drugs that target different stages of the viral life cycle to achieve synergistic effects, reduce toxicity, and limit the emergence of drug resistance.[3] The combination of Indinavir with nucleoside reverse transcriptase inhibitors (NRTIs) has been a cornerstone of highly active antiretroviral therapy (HAART), demonstrating significant reductions in viral load and increases in CD4+ cell counts.[4]

Mechanism of Action: A Synergistic Approach

The rationale for combining Indinavir with RTIs lies in their distinct and complementary mechanisms of action. RTIs, such as zidovudine (B1683550) (AZT) and lamivudine (B182088) (3TC), target the reverse transcriptase enzyme, preventing the conversion of viral RNA into DNA, a crucial step for integration into the host genome. By inhibiting two separate and essential viral enzymes, this combination therapy creates a powerful two-pronged attack on HIV replication.

Mechanism of Action for Combination Therapy.

Clinical Efficacy of Indinavir in Combination with Reverse Transcriptase Inhibitors

Clinical trials have demonstrated the superior efficacy of triple-drug therapy with Indinavir and two NRTIs compared to two-drug or monotherapy regimens.

Table 1: Efficacy of Indinavir, Zidovudine, and Lamivudine in Adults with Advanced HIV-1 Infection[5]

Treatment Group	N	% with HIV-1 RNA <500 copies/mL at 24 weeks	% with HIV-1 RNA <50 copies/mL at 24 weeks	Mean CD4 Cell Increase at 24 weeks (cells/mm³)
Indinavir + Zidovudine + Lamivudine	320	56%	45%	95
Indinavir	3%	2%	78
Zidovudine + Lamivudine	0%	0%	6

Study conducted in adults with ≤50 CD4 cells/mm³ and prior zidovudine therapy.

Table 2: Efficacy of Indinavir, Zidovudine, and Lamivudine in Adults with Prior Antiretroviral Therapy[6]

Treatment Group	N	% with HIV-1 RNA <500 copies/mL at 24 weeks
Indinavir + Zidovudine + Lamivudine	31	90%
Indinavir	28	43%
Zidovudine + Lamivudine	30	0%

Study conducted in patients with 50 to 400 CD4 cells/mm³ and at least 6 months of prior zidovudine treatment.

Pharmacokinetic Interactions: The Role of Ritonavir (B1064) Boosting

The pharmacokinetic profile of Indinavir can be significantly enhanced by co-administration with a low dose of Ritonavir, another protease inhibitor. Ritonavir is a potent inhibitor of the cytochrome P450 3A4 (CYP3A4) enzyme, which is the primary enzyme responsible for metabolizing Indinavir.[5] This inhibition leads to higher and more sustained plasma concentrations of Indinavir, allowing for reduced dosing frequency and potentially overcoming low-level resistance.[6][7]

Table 3: Pharmacokinetic Parameters of Indinavir With and Without Ritonavir[10]

Parameter	Indinavir (800 mg q8h)	Indinavir/Ritonavir (667/100 mg q12h)	Fold Change
Cmin (nM)	250	1,511	6.0
AUC0-24 (nM·h)	77,034	119,557	1.5
Cmax (nM)	10,407	10,428	No significant change

Drug Resistance

The emergence of drug resistance is a significant challenge in HIV therapy. For Indinavir, resistance is associated with the sequential acquisition of mutations in the protease gene, particularly at amino acids 46, 82, 54, 71, 89, and 90.[8][9] Mutations in the Gag polyprotein cleavage sites can also contribute to resistance by compensating for a partially defective protease.[8][10] Combination therapy helps to suppress viral replication to a greater extent, thereby reducing the likelihood of resistance mutations arising.

Experimental Protocols

In Vitro HIV-1 Protease Inhibition Assay (FRET-based)

This protocol is adapted from established methods for quantifying the inhibitory activity of compounds against HIV-1 protease.[1][2]

Principle: This assay utilizes a synthetic peptide substrate containing a fluorophore and a quencher. In its intact state, the quencher suppresses the fluorescence. Upon cleavage by HIV-1 protease, the fluorophore and quencher are separated, leading to an increase in fluorescence intensity. The inhibitory effect of a compound is measured by the reduction in the rate of fluorescence increase.[1]

Materials:

• Recombinant HIV-1 Protease

• FRET-based HIV-1 Protease Substrate

• Assay Buffer

• Indinavir (or other test inhibitors)

• Known HIV-1 Protease Inhibitor (e.g., Pepstatin A) as a positive control

• DMSO (for dissolving compounds)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Indinavir in DMSO.

  • Perform serial dilutions of the Indinavir stock solution in Assay Buffer to create a range of test concentrations. The final DMSO concentration should be kept low (typically ≤1%).

  • Dilute the recombinant HIV-1 protease to the desired concentration in Assay Buffer. Keep the enzyme solution on ice.

  • Prepare the HIV-1 Protease Substrate solution in Assay Buffer.

• Assay Setup (96-well plate):

  • Test Wells: Add 10 µL of each Indinavir working solution to triplicate wells.

  • Enzyme Control (No Inhibition): Add 10 µL of Assay Buffer containing the same final concentration of DMSO as the test wells.

  • Inhibitor Control (Maximum Inhibition): Add 10 µL of the positive inhibition control (e.g., Pepstatin A).

  • Blank (No Enzyme): Add 20 µL of Assay Buffer.

• Enzyme Addition: To all wells except the blank, add 40 µL of the diluted HIV-1 protease solution.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 50 µL of the substrate solution to all wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence kinetically at an excitation/emission wavelength pair appropriate for the FRET substrate (e.g., 330/450 nm).[11][12]

Data Analysis:

• Determine the reaction rate (slope of the linear portion of the fluorescence versus time curve) for each well.

• Calculate the percent inhibition for each inhibitor concentration relative to the enzyme control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Workflow for the FRET-based HIV-1 protease inhibitor assay.

In Vitro Synergy Assessment (Checkerboard Assay)

This protocol is used to assess the interaction between two or more drugs, such as Indinavir and a reverse transcriptase inhibitor.[3]

Principle: The checkerboard assay involves a two-dimensional titration of two compounds to create a matrix of different concentration combinations. The effect of each combination on viral replication is measured, and the data is used to calculate a Combination Index (CI) to determine if the interaction is synergistic, additive, or antagonistic.[3]

Materials:

• HIV-1 permissive cells (e.g., TZM-bl, Jurkat)

• HIV-1 virus stock

• Indinavir and a reverse transcriptase inhibitor

• Cell culture medium and reagents

• 96-well plates

• Method for quantifying viral replication (e.g., p24 ELISA, luciferase reporter assay)

Procedure:

• Drug Preparation: Prepare serial dilutions of Indinavir (Drug A) and the RTI (Drug B) in cell culture medium.

• Cell Seeding: Seed the 96-well plates with an appropriate density of HIV-1 permissive cells and incubate overnight.

• Checkerboard Setup:

  • Add increasing concentrations of Drug A along the rows of the plate.

  • Add increasing concentrations of Drug B along the columns of the plate.

  • This creates a matrix where each well contains a unique combination of the two drugs.

  • Include wells with each drug alone and no-drug controls.

• Infection: Infect the cells with a pre-titered amount of HIV-1 virus stock.

• Incubation: Incubate the plates for a period that allows for multiple rounds of viral replication (typically 3-5 days).

• Quantify Viral Replication: Measure the extent of viral replication in each well using a suitable method.

Data Analysis:

• Determine the concentration of each drug and each combination that inhibits viral replication by 50% (IC50).

• Calculate the Combination Index (CI) using the Chou-Talalay method:[3]

  • CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

  • Where (D)₁ and (D)₂ are the concentrations of Drug 1 and Drug 2 in combination that produce a certain effect (e.g., 50% inhibition), and (Dx)₁ and (Dx)₂ are the concentrations of each drug alone that produce the same effect.

  • CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Logical flow for synergy analysis.

Conclusion

The combination of Indinavir with reverse transcriptase inhibitors has proven to be a highly effective strategy in the management of HIV-1 infection, leading to significant and sustained suppression of viral replication and immune system recovery. Understanding the synergistic mechanisms, pharmacokinetic interactions, and potential for resistance is crucial for optimizing therapeutic regimens. The provided protocols offer standardized methods for the in vitro evaluation of protease inhibitors and their combinations, facilitating the discovery and development of new and improved antiretroviral therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Indinavir: a review of its use in the management of HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Pharmacokinetics of Indinavir Combined with Low-Dose Ritonavir in Human Immunodeficiency Virus Type 1-Infected Children - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drug resistance during indinavir therapy is caused by mutations in the protease gene and in its Gag substrate cleavage sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Drug resistance during indinavir therapy is caused by mutations in the protease gene and in its Gag substrate cleavage sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HIV-1 Protease Inhibitor Assay Kit (Fluorometric) (ab211106) is not available | Abcam [abcam.co.jp]
• 12. abcam.cn [abcam.cn]

Animal Models for Studying Indinavir Pharmacokinetics and Efficacy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing various animal models to investigate the pharmacokinetics and efficacy of Indinavir (B1671876), a protease inhibitor used in the treatment of HIV infection.

Introduction

Animal models are indispensable tools in the preclinical evaluation of antiretroviral drugs like Indinavir. They provide a means to understand the drug's absorption, distribution, metabolism, and excretion (ADME) profile, as well as to assess its in vivo efficacy and potential toxicities before human clinical trials. This document outlines key animal models and associated experimental protocols for studying Indinavir.

Animal Models for Pharmacokinetic Studies

Rats, dogs, and non-human primates are commonly used to evaluate the pharmacokinetics of Indinavir. These models help in determining key parameters such as bioavailability, clearance, and volume of distribution.

Data Presentation: Pharmacokinetic Parameters of Indinavir in Different Animal Models

The following table summarizes key pharmacokinetic parameters of Indinavir in various animal species. These values are essential for inter-species comparison and for predicting human pharmacokinetics.

Parameter	Rat	Dog	Monkey (Rhesus)
Plasma Clearance (CLp; ml/min/kg)	41-107[1][2]	15-26[2]	36-39[2]
Oral Bioavailability (%)	24 - 76[1][3]	72[1]	19[1]
Steady-State Volume of Distribution (Vd(ss); L/kg)	0.84 - 6.4[4]	-	-
Mean Residence Time (MRT; min)	23.7 - 544.2[4]	-	-

Note: Values can vary depending on the experimental conditions, such as the formulation of Indinavir and the analytical methods used.

Experimental Protocols for Pharmacokinetic Studies in Rats

Objective: To administer a precise dose of Indinavir orally to rats.

Materials:

• Indinavir sulfate (B86663)

• Vehicle (e.g., distilled water, 0.5% methylcellulose)

• Oral gavage needles (16-18 gauge for rats)

• Syringes

• Animal balance

Protocol:

• Fast the rats overnight (approximately 12 hours) with free access to water.[5]

• Weigh each rat to determine the correct dosing volume. The typical volume for oral gavage in rats is 10-20 ml/kg.

• Prepare the Indinavir solution or suspension in the chosen vehicle at the desired concentration.

• Gently restrain the rat.

• Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the length to the stomach.

• Insert the gavage needle into the mouth, passing it over the tongue and into the esophagus.

• Slowly administer the Indinavir formulation.

• Withdraw the needle and return the rat to its cage. Monitor for any signs of distress.

Objective: To administer Indinavir directly into the systemic circulation to determine parameters like clearance and volume of distribution.

Materials:

• Indinavir sulfate sterile solution

• Catheterized rats (e.g., jugular vein catheter)

• Syringes

• Infusion pump (optional)

Protocol:

• Anesthetize the rat if a catheter is not already in place.

• Surgically implant a catheter into the jugular vein.

• Allow the rat to recover from surgery.

• On the day of the experiment, flush the catheter with heparinized saline.

• Administer the Indinavir solution as a bolus injection or a controlled infusion.

• Collect blood samples at predetermined time points.

Objective: To collect serial blood samples for pharmacokinetic analysis.

Materials:

• Microcentrifuge tubes containing anticoagulant (e.g., EDTA, heparin)

• Lancets or needles (25-27 gauge)

• Capillary tubes (for tail vein collection)

• Restrainers

Protocol (Tail Vein Sampling):

• Warm the rat's tail using a heat lamp or warm water to dilate the veins.

• Place the rat in a restrainer.

• Puncture the lateral tail vein with a lancet or needle.

• Collect blood into a capillary tube or directly into a microcentrifuge tube.

• Apply pressure to the puncture site to stop the bleeding.

• For serial sampling, the scab can be gently removed for subsequent collections.

Objective: To separate plasma from whole blood and quantify Indinavir concentrations.

Materials:

• Refrigerated centrifuge

• Pipettes

• Storage tubes

• High-Performance Liquid Chromatography (HPLC) system with UV or MS/MS detection

Protocol:

• Immediately after collection, centrifuge the blood samples at 1,000-2,000 x g for 10 minutes at 4°C to separate the plasma.[6]

• Carefully aspirate the supernatant (plasma) and transfer it to a clean tube.

• Store plasma samples at -20°C or lower until analysis.

• Sample Preparation for HPLC:

  • Protein precipitation is a common method. Add a precipitating agent like acetonitrile (B52724) or methanol (B129727) to the plasma sample, vortex, and centrifuge to pellet the proteins.

  • The supernatant can then be injected into the HPLC system.

• HPLC Analysis:

  • A reversed-phase C8 or C18 column is typically used.

  • The mobile phase often consists of a mixture of acetonitrile and a buffer (e.g., phosphate (B84403) buffer).

  • UV detection is commonly performed at 210 nm.

Animal Models for Efficacy Studies

Humanized mice and non-human primates are the most relevant models for evaluating the in vivo efficacy of Indinavir against HIV.

Humanized Mouse Models

Humanized mice, such as the SCID-hu, NSG, and BLT models, are immunodeficient mice engrafted with human hematopoietic stem cells or tissues, resulting in the development of a functional human immune system.[1][7][8] These models can be infected with HIV-1 and are used to assess the antiviral activity of drugs like Indinavir.

Workflow for Indinavir efficacy testing in humanized mice.

• HIV-1 Infection: Once human immune cell engraftment is confirmed, infect the mice with a known titer of HIV-1 (e.g., via intravenous or intraperitoneal injection).

• Treatment Initiation: Begin Indinavir treatment at a specified time post-infection. The drug can be administered through various routes, including oral gavage or mixed in the food or drinking water.

• Dosing: The dose of Indinavir should be determined based on pharmacokinetic studies to achieve plasma concentrations relevant to human therapeutic levels.

• Viral Load Measurement:

  • Collect peripheral blood at regular intervals.

  • Isolate plasma.

  • Quantify HIV-1 RNA levels using a validated quantitative real-time PCR (qRT-PCR) assay. A significant reduction in viral load in the treated group compared to the control group indicates drug efficacy.

• CD4+ T Cell Count:

  • Collect peripheral blood or spleen cells.

  • Stain the cells with fluorescently labeled antibodies against human CD45, CD3, and CD4.

  • Analyze the cell populations using flow cytometry to determine the percentage and absolute number of human CD4+ T cells.[9][10] Preservation or recovery of CD4+ T cell counts in treated mice is a key indicator of efficacy.

Non-Human Primate Models

Macaques (e.g., rhesus macaques) infected with Simian Immunodeficiency Virus (SIV) or Simian-Human Immunodeficiency Virus (SHIV) are considered the gold standard for preclinical evaluation of HIV therapies and vaccines due to their close phylogenetic relationship to humans.

Workflow for Indinavir efficacy study in SIV/SHIV-infected macaques.

• Infection: Infect macaques with a pathogenic strain of SIV or SHIV.

• Treatment: Administer Indinavir, often in combination with other antiretroviral agents to mimic human combination therapy. Doses are typically calculated based on body weight to achieve clinically relevant exposures. For example, a study in rhesus macaques used Indinavir at a dose of 40 mg/kg three times daily.[2]

• Monitoring:

  • Viral Load: Regularly collect plasma samples and quantify SIV/SHIV RNA levels using qRT-PCR.

  • Immune Status: Monitor CD4+ T cell counts and other immune parameters through flow cytometry of peripheral blood mononuclear cells.

Signaling Pathway Considerations

Indinavir's primary mechanism of action is the inhibition of HIV protease. However, its metabolism and potential off-target effects involve host cellular pathways.

Indinavir Metabolism Pathway

The metabolism of Indinavir is primarily mediated by the cytochrome P450 3A (CYP3A) subfamily of enzymes in the liver and intestine.[2] This is a critical consideration in pharmacokinetic studies, as co-administration of drugs that induce or inhibit CYP3A can significantly alter Indinavir's plasma concentrations.

Simplified metabolic pathway of Indinavir.

Conclusion

The selection of an appropriate animal model is crucial for the comprehensive preclinical evaluation of Indinavir. Rats, dogs, and monkeys provide valuable pharmacokinetic data, while humanized mice and non-human primates are essential for assessing in vivo efficacy. The protocols outlined in this document provide a framework for conducting these critical studies, contributing to a better understanding of Indinavir's properties and its clinical potential.

References

• 1. Species differences in the pharmacokinetics and metabolism of indinavir, a potent human immunodeficiency virus protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sex-dependent pharmacokinetics of indinavir: in vivo and in vitro evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Pharmacokinetic properties of indinavir in rat: some limitations of noncompartmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. storage.imrpress.com [storage.imrpress.com]
• 6. natap.org [natap.org]
• 7. Central nervous system distribution kinetics of indinavir in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of P-glycoprotein in tissue uptake of indinavir in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Involvement of P-glycoprotein in the transport of saquinavir and indinavir in rat brain microvessel endothelial and microglia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Pro-inflammatory macrophages suppress HIV replication in humanized mice and ex vivo co-cultures [frontiersin.org]

Application Notes: Determination of Indinavir IC50 and CC50 Values In Vitro

Introduction

Indinavir is a potent inhibitor of the human immunodeficiency virus (HIV) protease, an enzyme critical for the viral life cycle. Evaluating the efficacy and safety of antiviral compounds like Indinavir is a cornerstone of drug development. This involves determining the 50% inhibitory concentration (IC50) and the 50% cytotoxic concentration (CC50) in vitro. The IC50 value represents the concentration of Indinavir required to inhibit HIV replication by 50%, while the CC50 value indicates the concentration that causes a 50% reduction in the viability of host cells.[1] The ratio of these two values (CC50/IC50) yields the Selectivity Index (SI), a crucial measure of the drug's therapeutic window.[1][2] A higher SI value is desirable, as it signifies that the drug is effective against the virus at concentrations that are not toxic to the host cells.[1][3]

These application notes provide detailed protocols for determining the IC50 and CC50 values of Indinavir using a p24 antigen assay and an MTT assay, respectively.

Determination of 50% Cytotoxic Concentration (CC50) via MTT Assay

This protocol outlines the determination of Indinavir's cytotoxicity on a human T-cell line (e.g., MT-4 cells) using the MTT colorimetric assay. The assay measures the metabolic activity of viable cells, which is proportional to the number of living cells.[3] In metabolically active cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product.[4][5]

Experimental Workflow for CC50 Determination

Caption: Workflow for determining the CC50 value of Indinavir using the MTT assay.

Protocol: MTT Assay

Materials:

Reagent/Equipment	Specifications
Cell Line	MT-4 (human CD4+ T-cell line) or similar HIV-permissive cell line
Test Compound	Indinavir Sulfate
Culture Medium	RPMI-1640 with 10% Fetal Bovine Serum (FBS), Penicillin/Streptomycin
MTT Reagent	5 mg/mL in sterile Phosphate-Buffered Saline (PBS)[3]
Solubilization Solution	Dimethyl sulfoxide (B87167) (DMSO) or 10% SDS in 0.01 M HCl[2][3]

| Hardware | 96-well flat-bottom plates, CO2 incubator, microplate reader |

Procedure:

• Cell Seeding: Culture MT-4 cells to the logarithmic growth phase. Adjust the cell suspension to a concentration of 5 x 10^4 cells/mL in culture medium. Seed 100 µL of the cell suspension into each well of a 96-well plate.[3]

• Compound Preparation: Prepare a stock solution of Indinavir in DMSO. Create a series of 2-fold serial dilutions in culture medium. The concentration range should be broad enough to capture both minimal and complete cytotoxicity.

• Treatment: Add 100 µL of the serially diluted Indinavir to the appropriate wells. Include "cell control" wells with medium only (100% viability) and "blank" wells with medium but no cells (for background absorbance).[3]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator. The incubation time should match that of the IC50 assay.[3]

• MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours.[6] Viable cells will form purple formazan crystals.[4][7]

• Solubilization: Carefully aspirate the medium from the wells. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[6] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[4]

Determination of 50% Inhibitory Concentration (IC50) via p24 Antigen Assay

This protocol measures the ability of Indinavir to inhibit HIV-1 replication in a permissive cell line. The level of viral replication is quantified by measuring the concentration of the viral core protein p24 in the cell culture supernatant using a commercial ELISA kit.[2] The p24 antigen is a structural protein that makes up most of the HIV viral core and its levels correlate with viral load.[8][9]

Experimental Workflow for IC50 Determination

References

• 1. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. broadpharm.com [broadpharm.com]
• 8. What is p24 antigen? | aidsmap [aidsmap.com]
• 9. HIV p24 antigen | Pathology Tests Explained [pathologytestsexplained.org.au]

Application of Indinavir in non-HIV related research (e.g., cancer, malaria)

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Indinavir (B1671876), a well-established protease inhibitor traditionally used in the management of HIV, is now emerging as a promising candidate in non-HIV related research, particularly in the fields of oncology and malariology. This potent antiviral agent is being repurposed, with preclinical and clinical studies revealing its significant potential to combat cancer and malaria through novel mechanisms of action. These findings open up new avenues for the development of alternative therapeutic strategies for these global health challenges.

Indinavir in Oncology: A Multi-pronged Attack on Cancer Progression

In the realm of cancer research, Indinavir has demonstrated notable anti-tumor properties, primarily attributed to its anti-angiogenic, pro-apoptotic, and anti-invasive effects.

Anti-Angiogenic and Anti-Invasive Properties

Studies have shown that Indinavir can inhibit the formation of new blood vessels, a process known as angiogenesis, which is crucial for tumor growth and metastasis. This effect is largely mediated by the inhibition of matrix metalloproteinases (MMPs), particularly MMP-2.[1] MMPs are enzymes that degrade the extracellular matrix, facilitating tumor cell invasion and the formation of new vascular networks. By suppressing MMP-2 activation, Indinavir effectively curtails the invasive capacity of cancer cells and restricts the tumor's access to essential nutrients and oxygen.[1]

Research on hepatocarcinoma has revealed that Indinavir significantly reduces the ability of cancer cells to invade surrounding tissues.[2][3] In vivo studies using murine models of hepatocarcinoma have corroborated these findings, showing a delay in tumor growth upon oral administration of Indinavir.[2][3]

Pro-Apoptotic Effects

Beyond its anti-angiogenic and anti-invasive actions, Indinavir has been observed to induce apoptosis, or programmed cell death, in tumor cells.[2][3] This pro-apoptotic activity contributes to the regression of tumor growth, as evidenced in studies on hepatocarcinoma xenografts.[2][3]

Clinical Investigations in Kaposi Sarcoma

The anti-cancer potential of Indinavir has been explored in a clinical setting for the treatment of classic Kaposi sarcoma (CKS), a type of cancer that forms in the lining of blood and lymph vessels. A phase II clinical trial (NCT01067690) investigated the efficacy of Indinavir in combination with chemotherapy in patients with advanced CKS.[4][5][6][7][8] The study reported a high overall response rate, suggesting that Indinavir can enhance the effects of conventional chemotherapy.[5][6][7][8] The treatment regimen involved an induction phase with Indinavir and chemotherapy, followed by a maintenance phase with Indinavir alone.[4]

Indinavir in Malariology: A Synergistic Approach to Combat Drug Resistance

The emergence of drug-resistant strains of Plasmodium falciparum, the parasite responsible for the most severe form of malaria, has created an urgent need for new therapeutic strategies. Indinavir has shown promise as an adjunctive therapy that can enhance the efficacy of existing antimalarial drugs.

Synergistic Activity with Conventional Antimalarials

In vitro studies have demonstrated that Indinavir acts synergistically with artemisinin (B1665778) and chloroquine, two cornerstone antimalarial drugs, against P. falciparum.[3][9][10][11][12] This synergistic interaction means that the combination of Indinavir with these drugs is more effective at inhibiting parasite growth than either drug alone.[3][9][10][11][12] This is particularly significant for chloroquine, as its effectiveness has been severely compromised by widespread parasite resistance.

The proposed mechanism for Indinavir's antimalarial activity involves the inhibition of plasmepsins, a class of aspartic proteases in P. falciparum that are essential for the digestion of hemoglobin, a primary nutrient source for the parasite.[9] By targeting these parasitic proteases, Indinavir disrupts a critical metabolic pathway, leading to parasite death.

In vivo studies using rodent models of malaria have confirmed the synergistic effects of Indinavir and chloroquine, showing a significant reduction in parasite load and, in some cases, complete clearance of the parasites.[9][10]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on the application of Indinavir in cancer and malaria research.

Table 1: In Vitro Efficacy of Indinavir in Cancer Models

Cancer Model	Assay	Key Finding	Reference
Hepatocarcinoma (Huh7 and SK-HEP-1 cells)	Cell Invasion Assay	Reduced ability to invade an in vitro extracellular matrix (P = 0.001)	[2][3]
Hepatocarcinoma (Huh7 and SK-HEP-1 cells)	Gelatin Zymography	Inhibition of MMP-2 proteolytic activation	[2][3]

Table 2: In Vivo Efficacy of Indinavir in a Murine Hepatocarcinoma Model

Cell Line	Treatment	Outcome	Statistical Significance	Reference
Huh7	Indinavir (70 mg/kg/day, oral)	Delayed tumor growth	P = 0.004 (from day 6 to 21)	[2]
SK-HEP-1	Indinavir (70 mg/kg/day, oral)	Delayed tumor growth	P = 0.003 (from day 6 to 21)	[2]

Table 3: In Vitro Antimalarial Activity of Indinavir Combinations

Parasite Strain	Drug Combination	Mean FICI	Interpretation	Reference
P. falciparum 3D7 (chloroquine-sensitive)	Indinavir + Chloroquine	0.784	Synergy	[10]
P. falciparum Dd2 (multidrug-resistant)	Indinavir + Chloroquine	0.599	Synergy	[10]
P. falciparum 3D7 and RKL 303	Indinavir + Artemisinin	Σ FIC < 1	Synergy	[9][11]

FICI: Fractional Inhibitory Concentration Index. A FICI value of < 1 indicates synergy.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate further research in this promising area.

Protocol 1: In Vitro Cell Invasion Assay

Objective: To assess the effect of Indinavir on the invasive potential of hepatocarcinoma cells.

Materials:

• Huh7 or SK-HEP-1 hepatocarcinoma cells

• Indinavir

• Matrigel-coated transwell inserts (8 µm pore size)

• 24-well plates

• Serum-free medium and medium with 10% FBS (chemoattractant)

• Cotton swabs

• Fixative (e.g., methanol)

• Staining solution (e.g., crystal violet)

Procedure:

• Culture hepatocarcinoma cells to ~80% confluency.

• Starve cells overnight in serum-free medium.

• Rehydrate Matrigel-coated inserts with serum-free medium.

• Harvest and resuspend cells in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

• Add 500 µL of medium containing 10% FBS to the lower chamber of the 24-well plate.

• Seed 2.5 - 5 x 10⁴ cells in serum-free medium, with or without various concentrations of Indinavir, into the upper chamber of the transwell inserts.

• Incubate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• After incubation, remove non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

• Stain the cells with crystal violet for 10 minutes.

• Wash the inserts with water and allow them to air dry.

• Count the number of invaded cells in multiple fields of view under a microscope.

Protocol 2: Gelatin Zymography for MMP-2 Activity

Objective: To determine the effect of Indinavir on the activity of MMP-2 secreted by cancer cells.

Materials:

• Conditioned medium from cancer cells treated with or without Indinavir

• Polyacrylamide gels containing gelatin (e.g., 7.5% acrylamide)

• Non-reducing sample buffer

• Electrophoresis apparatus

• Washing buffer (e.g., 2.5% Triton X-100)

• Incubation buffer (e.g., Tris-HCl, CaCl₂, ZnCl₂)

• Staining solution (e.g., Coomassie Brilliant Blue R-250)

• Destaining solution (e.g., methanol/acetic acid/water)

Procedure:

• Culture cancer cells in serum-free medium with or without Indinavir for 24-48 hours to collect conditioned medium.

• Concentrate the conditioned medium.

• Mix the concentrated conditioned medium with non-reducing sample buffer.

• Load the samples onto a polyacrylamide gel containing gelatin.

• Perform electrophoresis under non-reducing conditions.

• After electrophoresis, wash the gel twice for 30 minutes each in washing buffer to remove SDS.

• Incubate the gel in incubation buffer at 37°C for 24-48 hours to allow for gelatin digestion by MMPs.

• Stain the gel with Coomassie Brilliant Blue R-250 for 30-60 minutes.

• Destain the gel until clear bands of gelatinolysis appear against a blue background. The clear bands correspond to the activity of MMPs (pro-MMP-2 and active MMP-2).

Protocol 3: In Vivo Murine Hepatocarcinoma Xenograft Model

Objective: To evaluate the in vivo anti-tumor effect of Indinavir.

Materials:

• Huh7 or SK-HEP-1 hepatocarcinoma cells

• Immunodeficient mice (e.g., nude mice)

• Indinavir

• Saline solution

• Calipers

Procedure:

• Inject 5 x 10⁶ hepatocarcinoma cells subcutaneously into the flank of each mouse.

• Once tumors are palpable, randomize the mice into a treatment group and a control group.

• Administer Indinavir (e.g., 70 mg/kg/day) to the treatment group via oral gavage.

• Administer an equal volume of saline to the control group.

• Measure tumor volume with calipers every 2-3 days.

• Continue treatment for a predefined period (e.g., 21 days).

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, TUNEL assay for apoptosis).

Protocol 4: In Vitro Antimalarial Synergy Assay (SYBR Green I-based)

Objective: To assess the synergistic antimalarial activity of Indinavir in combination with artemisinin or chloroquine.

Materials:

• Plasmodium falciparum culture (e.g., 3D7 or Dd2 strain)

• Human red blood cells

• Complete culture medium (RPMI 1640 with supplements)

• Indinavir, artemisinin, chloroquine

• 96-well plates

• SYBR Green I lysis buffer

• Fluorescence plate reader

Procedure:

• Synchronize the P. falciparum culture to the ring stage.

• Prepare serial dilutions of Indinavir, artemisinin, and chloroquine, both individually and in fixed-ratio combinations.

• In a 96-well plate, add 100 µL of the drug dilutions.

• Add 100 µL of the synchronized parasite culture (e.g., 1% parasitemia, 2% hematocrit) to each well.

• Incubate the plate for 72 hours under standard culture conditions (37°C, 5% CO₂, 5% O₂, 90% N₂).

• After incubation, add 100 µL of SYBR Green I lysis buffer to each well.

• Incubate in the dark at room temperature for 1 hour.

• Measure the fluorescence using a plate reader (excitation ~485 nm, emission ~530 nm).

• Calculate the 50% inhibitory concentrations (IC50) for each drug and combination.

• Determine the Fractional Inhibitory Concentration Index (FICI) to assess synergy.

Visualizing the Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the proposed signaling pathways and experimental workflows.

Caption: Proposed mechanism of Indinavir's anticancer activity.

Caption: Proposed mechanism of Indinavir's antimalarial activity.

Caption: Experimental workflow for the cell invasion assay.

Caption: Experimental workflow for the antimalarial synergy assay.

References

• 1. researchgate.net [researchgate.net]
• 2. iddo.org [iddo.org]
• 3. HIV protease inhibitors, indinavir or nelfinavir, augment antimalarial action of artemisinin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. med.nyu.edu [med.nyu.edu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ptglab.com [ptglab.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. HIV Protease Inhibitors, Indinavir or Nelfinavir, Augment Antimalarial Action of Artemisinin in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]

Solid-Phase Synthesis of Indinavir and its Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis of the HIV protease inhibitor Indinavir and its derivatives. The methodologies described are primarily based on the pioneering work of Cheng et al. (2000), who developed the first solid-phase synthesis for this class of compounds, enabling rapid analogue generation for structure-activity relationship (SAR) studies.

Overview of the Synthetic Strategy

The solid-phase synthesis of Indinavir and its analogues is a powerful technique for the rapid generation of libraries of related compounds for biological screening and pharmacokinetic studies. The strategy involves the sequential assembly of three key fragments onto a solid support, followed by cleavage to release the final product. The core principle is to use a resin as an insoluble support to which the first building block is anchored. Subsequent reagents are added in solution, and excess reagents and by-products are easily removed by washing the resin. This approach simplifies purification and allows for the potential automation of the synthesis process.

The Indinavir molecule is retrosynthetically disconnected into three main building blocks:

• Fragment A: The aminoindanol (B8576300) moiety

• Fragment B: The hydroxyethylene unit

• Fragment C: The pyridylmethyl group

The synthesis commences by anchoring the aminoindanol fragment to the solid support via an ester linkage. The hydroxyethylene and pyridylmethyl fragments are then sequentially coupled to the resin-bound aminoindanol. Finally, the synthesized Indinavir or its analogue is cleaved from the resin.

Data Summary: Yields and Purities of Indinavir and Analogues

The following table summarizes the yields and purities of Indinavir and several of its analogues synthesized using the described solid-phase protocol. All compounds were obtained with purities greater than 70%, demonstrating the efficiency and versatility of this synthetic method.

Entry	R Group (Fragment C)	Yield (%)a	Purity (%)b
a	4-fluorobenzyl	75	>85
b	3-pyridylmethyl (Indinavir)	71	>95
c	2-pyridylmethyl	68	>80
d	4-pyridylmethyl	70	>85
e	2-quinolylmethyl	65	>75
f	3-quinolylmethyl	62	>70

a Yields are calculated based on the theoretical loading of the resin. b Purity was determined by HPLC analysis.

Detailed Experimental Protocols

The following protocols are adapted from the work of Cheng et al. (2000) for the solid-phase synthesis of Indinavir.

Materials and Reagents

• Rapp TentaGel S COOH resin (0.25 mmol/g loading capacity)

• N-Boc-(-)-cis-(1S,2R)-1-aminoindan-2-ol

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triethylamine (Et3N)

• TBS-protected hydroxyethylene fragment

• Sodium triacetoxyborohydride (B8407120) (NaB(OAc)3H)

• Acetic acid (AcOH)

• Hydrogen fluoride/pyridine (HF/pyridine)

• Methanol (MeOH)

Step-by-Step Synthesis Protocol

Step 1: Resin Swelling and Aminoindanol Coupling

• Swell the Rapp TentaGel S COOH resin in a 1:4 mixture of DMF and CH2Cl2.

• To the swollen resin, add a solution of Boc-protected aminoindanol, EDC, and DMAP in a 1:4 mixture of DMF and CH2Cl2.

• Agitate the reaction mixture at room temperature overnight to ensure complete coupling.

• Wash the resin thoroughly with DMF, CH2Cl2, and MeOH to remove excess reagents and by-products.

• Dry the resin under vacuum.

Step 2: Boc Deprotection

• Treat the resin with a solution of TFA in CH2Cl2 to remove the Boc protecting group from the aminoindanol moiety.

• Wash the resin with CH2Cl2 to remove the TFA.

• Neutralize the resin by washing with a solution of 30% Et3N in CH2Cl2.

• Wash the resin again with CH2Cl2 and DMF.

Step 3: Amide Coupling of the Hydroxyethylene Fragment

• To the deprotected and neutralized resin, add a solution of the TBS-protected hydroxyethylene fragment, EDC, and HOBt in DMF.

• Agitate the reaction mixture at room temperature until the coupling is complete (monitor by Kaiser test).

• Wash the resin thoroughly with DMF, CH2Cl2, and MeOH.

Step 4: Second Boc Deprotection

• Repeat the Boc deprotection procedure as described in Step 2.

Step 5: Reductive Amination for Pyridylmethyl Group Incorporation

• To the deprotected resin, add a solution of 3-pyridinecarboxaldehyde (B140518) and 1% acetic acid in DMF.

• Add sodium triacetoxyborohydride (NaB(OAc)3H) to the mixture and agitate at room temperature overnight.

• Wash the resin with DMF, CH2Cl2, and MeOH.

Step 6: TBS Deprotection

• Treat the resin with a solution of HF/pyridine in THF to remove the TBS protecting group from the hydroxyl group of the hydroxyethylene fragment.

• Wash the resin with THF, CH2Cl2, and MeOH.

Step 7: Cleavage of Indinavir from the Resin

• Suspend the resin in a solution of 10% Et3N in MeOH.

• Heat the mixture at 50 °C overnight to cleave the ester linkage and release the final product into the solution.

• Filter the resin and collect the filtrate.

• Evaporate the solvent from the filtrate to obtain the crude Indinavir.

Step 8: Purification

• Purify the crude product by reverse-phase HPLC to obtain Indinavir with high purity.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the solid-phase synthesis of Indinavir.

Caption: Solid-phase synthesis workflow for Indinavir.

Logical Relationship of Key Steps

The following diagram outlines the logical progression and key transformations in the solid-phase synthesis of Indinavir derivatives.

Caption: Key transformations in the synthesis of Indinavir derivatives.

Application Notes: Measuring the Impact of Indinavir on Viral Replication

Introduction

Indinavir is a potent and specific inhibitor of the Human Immunodeficiency Virus Type 1 (HIV-1) protease, an enzyme critical for the viral life cycle.[1][2] As a key component of highly active antiretroviral therapy (HAART), Indinavir blocks the maturation of viral particles, thereby reducing viral load and slowing disease progression.[1][3][4] These application notes provide detailed protocols for robust cell-based assays designed to quantify the antiviral efficacy of Indinavir by measuring its impact on viral replication and enzymatic activity. The described methods, including p24 antigen quantification and direct protease inhibition assays, are fundamental for the research and development of antiretroviral agents.

Mechanism of Action

HIV-1 protease is an essential enzyme that cleaves newly synthesized viral polyproteins (Gag and Gag-Pol) into mature, functional proteins required for the assembly of infectious virions.[5][6] Indinavir is a competitive inhibitor that binds to the active site of the HIV-1 protease.[1] This binding event prevents the proteolytic cleavage of the polyproteins, leading to the production of immature, non-infectious viral particles and thus halting the replication cycle.[2][7][8]

Caption: Mechanism of Indinavir action on the HIV-1 replication cycle.

Data Presentation: Quantifying Indinavir's Efficacy

The effectiveness of Indinavir is determined by its 50% effective concentration (EC50) in viral replication assays and its 50% inhibitory concentration (IC50) in enzymatic assays. The selectivity index (SI), calculated as the ratio of the 50% cytotoxic concentration (CC50) to the EC50, provides a measure of the drug's therapeutic window.

Table 1: Representative Antiviral Activity and Cytotoxicity of Indinavir

Assay Type	Cell Line	Parameter	Value	Reference
Antiviral Activity	MT-4 (T-cell line)	EC50 (p24 reduction)	25 - 100 nM	[9]
Cytotoxicity	MT-4 (T-cell line)	CC50 (MTT assay)	> 20 µM	[9]

| Selectivity Index | MT-4 (T-cell line) | SI (CC50/EC50) | > 200 |[9] |

Table 2: Representative Protease Inhibition Data for Indinavir

Assay Type	Parameter	Value	Reference

| FRET-based Enzymatic Assay | IC50 | 0.5 - 5 nM |[6][10] |

Experimental Protocols

Protocol 1: Antiviral Activity Assay using p24 ELISA

This cell-based assay quantifies the inhibition of HIV-1 replication by measuring the concentration of the viral core protein p24 in the supernatant of infected cell cultures treated with Indinavir.[9]

Caption: Experimental workflow for the p24 antigen capture ELISA.

Methodology

• Cell Seeding: Seed a susceptible T-cell line, such as MT-4 cells, into a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of complete culture medium.[9]

• Compound Preparation and Addition:

  • Prepare a stock solution of Indinavir in DMSO.

  • Create serial dilutions of Indinavir in culture medium to achieve the desired final concentrations.

  • Add 50 µL of each dilution to the appropriate wells in triplicate.

  • Include "virus control" wells (cells + virus, no drug) and "mock-infected" wells (cells only) as controls.[9]

• Infection: Add 50 µL of a pre-titered HIV-1 stock (e.g., HIV-1 IIIB) at a multiplicity of infection (MOI) of 0.01-0.05 to all wells except the mock-infected controls. The final volume in each well should be 200 µL.[9]

• Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 5 to 7 days to allow for multiple rounds of viral replication.[9]

• Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 5 minutes to pellet the cells. Carefully collect the cell-free supernatant for p24 analysis.[9]

• p24 ELISA: Quantify the amount of p24 antigen in the collected supernatants using a commercially available HIV-1 p24 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Measure absorbance using a microplate reader.

  • Calculate the percentage of inhibition for each Indinavir concentration relative to the virus control.

  • Plot the percent inhibition against the logarithm of the Indinavir concentration and use non-linear regression analysis to determine the EC50 value.[6]

Protocol 2: Fluorometric (FRET-based) HIV-1 Protease Inhibition Assay

This is a biochemical assay that directly measures the ability of Indinavir to inhibit the enzymatic activity of purified recombinant HIV-1 protease.[5] The assay uses a synthetic peptide substrate containing a fluorophore and a quencher. Cleavage of the substrate by the protease separates the pair, resulting in an increase in fluorescence.[6]

Caption: Workflow for the FRET-based HIV-1 protease inhibitor assay.

Methodology

• Reagent Preparation:

  • Assay Buffer: Prepare an appropriate assay buffer (e.g., sodium acetate, pH 5.5, with DTT and NaCl).

  • HIV-1 Protease: Dilute recombinant HIV-1 protease in assay buffer to the optimal working concentration. Keep on ice.[5]

  • Indinavir Dilutions: Prepare serial dilutions of Indinavir in assay buffer containing a consistent low percentage of DMSO (e.g., ≤1%).[5]

  • FRET Substrate: Prepare the fluorogenic peptide substrate in assay buffer. Protect from light.[11]

• Assay Setup (96-well plate):

  • Test Wells: Add 10 µL of each Indinavir dilution to triplicate wells.

  • Positive Control (No Inhibition): Add 10 µL of assay buffer with DMSO.[5]

  • Blank (No Enzyme): Add 20 µL of assay buffer.

  • Enzyme Addition: Add 40 µL of the diluted HIV-1 protease solution to all wells except the blanks.[5]

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at 37°C to allow Indinavir to bind to the enzyme.[5]

• Reaction Initiation: Add 50 µL of the FRET substrate solution to all wells, bringing the final reaction volume to 100 µL.[5]

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity kinetically (e.g., every minute for 60 minutes) at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 330/450 nm).[11][12]

• Data Analysis:

  • For each well, determine the reaction rate (slope) from the linear portion of the fluorescence vs. time curve.[6]

  • Calculate the percentage of inhibition for each Indinavir concentration relative to the positive control (no inhibition).

  • Plot the percent inhibition against the logarithm of the Indinavir concentration and use a sigmoidal dose-response curve fit to determine the IC50 value.[6]

References

• 1. What is the mechanism of Indinavir Sulfate? [synapse.patsnap.com]
• 2. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indinavir - Wikipedia [en.wikipedia.org]
• 4. Indinavir: a review of its use in the management of HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Indinavir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. Indinavir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Effects of the Human Immunodeficiency Virus (HIV) Proteinase Inhibitors Saquinavir and Indinavir on In Vitro Activities of Secreted Aspartyl Proteinases of Candida albicans Isolates from HIV-Infected Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HIV-1 Protease Inhibitor Assay Kit (Fluorometric) (ab211106) is not available | Abcam [abcam.co.jp]
• 12. abcam.cn [abcam.cn]

Technical Notes & Optimization

Technical Support Center: Indinavir Solubility for In Vitro Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preparing Indinavir (B1671876) solutions for in vitro experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of Indinavir solutions in a question-and-answer format.

Q1: My Indinavir sulfate (B86663) solution appears cloudy or has visible particulates after dissolving. What should I do?

A1: Cloudiness or the presence of particulates indicates incomplete dissolution. Here are several steps to resolve this issue:

• Vortexing and Sonication: Ensure you have vortexed the solution thoroughly. If particulates remain, sonicate the solution in a water bath for short intervals. This often helps break up aggregates and facilitate dissolution.[1]

• Fresh Solvent: Dimethyl sulfoxide (B87167) (DMSO) is hygroscopic, meaning it readily absorbs moisture from the air.[2] Water-logged DMSO can have reduced solvating power.[2] Always use fresh, high-purity, anhydrous DMSO for preparing stock solutions.[2]

• Gentle Warming: For some compounds, gentle warming (e.g., to 37°C) can aid dissolution. However, be cautious, as excessive heat can degrade the compound. It is crucial to verify the thermal stability of Indinavir under your specific experimental conditions.

• Solvent Check: Confirm that you are using an appropriate solvent. While Indinavir sulfate is highly soluble in water and DMSO, it is considered insoluble in ethanol.[1][2]

Q2: After diluting my concentrated Indinavir stock solution in an aqueous buffer or cell culture medium, a precipitate forms. How can I prevent this?

A2: Precipitation upon dilution into an aqueous medium is a common issue for compounds dissolved in organic solvents like DMSO. This occurs when the final concentration of the compound exceeds its solubility limit in the aqueous medium.

• Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture medium as low as possible, typically below 0.5%, as higher concentrations can be cytotoxic.[1][3]

• pH of the Medium: The solubility of Indinavir can be pH-dependent.[4][5][6] Indinavir is more soluble in acidic conditions.[7] If your aqueous medium has a neutral or slightly basic pH, the solubility of Indinavir may decrease, leading to precipitation. Consider if adjusting the pH of your final solution is feasible for your experiment.

• Step-wise Dilution: Instead of a single large dilution, try a serial dilution approach. This can sometimes prevent the compound from crashing out of the solution.

• Vehicle Control: Always include a vehicle control in your experiments. This is a control group that receives the same concentration of the solvent (e.g., DMSO) as the experimental groups, but without the drug.[8] This helps to ensure that any observed effects are due to the drug and not the solvent.[8]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Indinavir sulfate stock solutions?

A1: The most common solvents for preparing Indinavir sulfate stock solutions for in vitro research are Dimethyl sulfoxide (DMSO) and water.[1][2] Indinavir sulfate is also very soluble in methanol.[1][9] It is reported to be insoluble in ethanol.[1][2]

Q2: What are the maximum soluble concentrations of Indinavir sulfate in common solvents?

A2: The solubility of Indinavir sulfate can vary slightly depending on the specific form (e.g., hydrate, ethanolate) and the purity. The following table summarizes reported solubility data.

Solvent	Temperature	Maximum Concentration
DMSO	Not Specified	≥100 mg/mL (~140 mM)[1][2]
Not Specified	71.19 mg/mL (100 mM)
Not Specified	20 mg/mL[10][11][12]
Water	Room Temperature	≥15 mg/mL[10]
Not Specified	>100 mg/mL (~140 mM)[1]
Not Specified	100 mg/mL[2][10]
Not Specified	71.19 mg/mL (100 mM)
Methanol	Not Specified	Very Soluble[1][9][10]
Ethanol	Not Specified	Insoluble[1][2][10][11]
PBS (pH 7.2)	Not Specified	10 mg/mL[10][11][12]
DMF	Not Specified	14 mg/mL[10][11][12]

Q3: How should I store Indinavir sulfate powder and stock solutions?

A3:

• Powder: Indinavir sulfate is a hygroscopic, crystalline powder.[1][9] It should be stored in a tightly sealed container with a desiccant at -20°C for long-term stability (up to 3 years).[1]

• Stock Solutions:

  • DMSO Stock Solutions: Aliquot into single-use vials and store at -20°C.

  • Aqueous Stock Solutions: Aliquot and store at -20°C. Note that aqueous solutions may have a shorter stable shelf-life compared to DMSO stocks.[1]

Q4: How does pH affect the solubility of Indinavir?

A4: The solubility of Indinavir is pH-dependent. It is more soluble in acidic conditions.[7] An elevated pH can contribute to the low urinary solubility of Indinavir, leading to crystallization.[4] Studies have shown that the precipitation time of Indinavir in synthetic urine decreases at pH values above 6.0.[6] In nanoparticles, Indinavir associated with lipids can be dissociated by lowering the pH to between 5.2 and 5.5.[13]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO [1]

This protocol is suitable for most in vitro cell-based assays where the final DMSO concentration is kept below cytotoxic levels (typically <0.5%).[1]

Materials:

• Indinavir sulfate powder (MW: 711.88 g/mol )

• High-purity, anhydrous DMSO

• Sterile conical tube or vial

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• In a chemical fume hood, accurately weigh 71.19 mg of Indinavir sulfate powder.

• Transfer the powder to a sterile conical tube.

• Add 1 mL of high-purity DMSO to the tube.

• Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

• If necessary, use a sonicator bath for short intervals to aid dissolution until the solution is clear and free of particulates.

• Dispense into single-use aliquots in sterile cryovials.

• Store the aliquots at -20°C.

Protocol 2: Preparation of a 100 mg/mL Stock Solution in Water [1]

This protocol is ideal for experiments that are sensitive to organic solvents.

Materials:

• Indinavir sulfate powder

• Nuclease-free or sterile deionized water

• Sterile conical tube or vial

• Calibrated analytical balance

• Vortex mixer

Procedure:

• In a chemical fume hood, accurately weigh 100 mg of Indinavir sulfate powder.

• Transfer the powder to a sterile conical tube.

• Add 1 mL of sterile deionized water to the tube.

• Cap the tube tightly and vortex until the powder is completely dissolved. The resulting solution should be clear.

• Dispense into single-use aliquots in sterile cryovials.

• Store the aliquots at -20°C.

Visualizations

Caption: Experimental workflow for preparing Indinavir stock solutions.

Caption: Key factors influencing the solubility of Indinavir.

Caption: Mechanism of action of Indinavir as an HIV-1 protease inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. How to Use Inhibitors [sigmaaldrich.com]
• 4. Symptomatic crystalluria associated with indinavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-vitro crystallization of indin... preview & related info | Mendeley [mendeley.com]
• 6. Indinavir crystallization and urolithiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. bitesizebio.com [bitesizebio.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. pH-dependent interactions of indinavir and lipids in nanoparticles and their ability to entrap a solute - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Indinavir Cytotoxicity in Cell Culture Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Indinavir (B1671876) cytotoxicity in cell culture assays. The information is structured in a question-and-answer format to directly address specific challenges.

Frequently Asked Questions (FAQs)

Q1: What are the known mechanisms of Indinavir-induced cytotoxicity in vitro?

A1: Indinavir-induced cytotoxicity is multifactorial and can be attributed to several mechanisms, including:

• Mitochondrial Dysfunction: Indinavir can impair mitochondrial function, potentially by inhibiting mitochondrial processing protease, which is crucial for the maturation of mitochondrial proteins. This can lead to decreased cellular respiration and ATP production.

• Endoplasmic Reticulum (ER) Stress: Like other HIV protease inhibitors, Indinavir can induce the unfolded protein response (UPR) by causing an accumulation of unfolded or misfolded proteins in the ER. Prolonged ER stress can trigger apoptosis.

• Oxidative Stress: The induction of mitochondrial dysfunction and ER stress can lead to an overproduction of reactive oxygen species (ROS), resulting in oxidative stress and cellular damage.

• Cell Cycle Arrest: Indinavir has been shown to interfere with cell cycle progression, specifically causing an arrest in the G0/G1 phase in lymphocytes.[1] This can inhibit cell proliferation.

Q2: I am observing higher-than-expected cytotoxicity with Indinavir. What are the potential causes?

A2: Unexpectedly high cytotoxicity can stem from several factors:

• Compound Precipitation: At higher concentrations, Indinavir may precipitate out of the culture medium, forming aggregates that can be toxic to cells.

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) is at a non-toxic level, typically below 0.5%.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to Indinavir. The cell line you are using may be particularly susceptible.

• Suboptimal Cell Health: Cells that are unhealthy, have a high passage number, or are overly confluent can be more sensitive to drug-induced stress.

• Mycoplasma Contamination: Mycoplasma infection can alter cellular responses to therapeutic agents.

Q3: My cytotoxicity assay results are inconsistent between experiments. What could be the reason?

A3: Inconsistent results can be due to:

• Compound Stability: Indinavir may not be stable in the culture medium for the entire duration of your experiment.

• Cell Passage Number: Using cells with a high or variable passage number can lead to inconsistent responses. It is advisable to use cells within a defined, low passage number range.

• Assay Variability: Inherent variability in the cytotoxicity assay itself can contribute to inconsistent results. Ensure proper controls are included in every experiment.

Q4: Do different cytotoxicity assays give different results for Indinavir?

A4: Yes, different assays measure different cellular parameters, which can lead to varied results. For example:

• An MTT assay measures metabolic activity, which can be affected by mitochondrial dysfunction induced by Indinavir.

• An LDH release assay measures membrane integrity, which may only be compromised in later stages of cell death.

• An Annexin V/PI apoptosis assay can distinguish between early apoptosis, late apoptosis, and necrosis, providing more detailed information about the mode of cell death.

It is recommended to use multiple assays based on different principles to obtain a comprehensive understanding of Indinavir's cytotoxic effects.

Troubleshooting Guides

This section provides structured guidance for specific issues you may encounter during your experiments with Indinavir.

Issue 1: High Cell Death at Expected Non-Toxic Concentrations

• Possible Cause & Solution

  • Compound Precipitation: Visually inspect the culture medium for any precipitate after adding Indinavir. If precipitation is observed, consider preparing a fresh stock solution, using a lower concentration, or exploring different solvent systems.

  • Solvent Toxicity: Run a vehicle control with the same final concentration of the solvent used for the highest Indinavir concentration. If the vehicle control also shows high cytotoxicity, the solvent concentration is likely the issue.

  • Cell Line Sensitivity: If possible, test Indinavir on a different, less sensitive cell line to compare the cytotoxic response.

  • Suboptimal Cell Health: Ensure that the cells are in the logarithmic growth phase and are not overly confluent before starting the experiment.

  • Mycoplasma Contamination: Regularly test your cell cultures for mycoplasma contamination.

Issue 2: High Background Signal in Cytotoxicity Assay

• Possible Cause & Solution

  • Compound Interference: To check for direct interference with the assay reagents, run a control with Indinavir in cell-free medium.

  • Media Components: Phenol (B47542) red or other components in the cell culture medium can interfere with certain colorimetric or fluorometric assays. If interference is suspected, switch to a phenol red-free medium for the duration of the assay.

  • High Cell Density: Optimize the cell seeding density to ensure that the signal is within the linear range of the assay.

Quantitative Data Summary

Direct 50% cytotoxic concentration (CC50) values for Indinavir are not extensively reported across a wide range of cell lines in the literature. Some studies suggest that Indinavir has low in vitro cytotoxicity against some cancer cell lines.[2][3] The following table summarizes concentrations of Indinavir used in various in vitro studies and the observed effects.

Cell Line	Concentration	Observed Effect
Peripheral Blood Mononuclear Cells (PBMCs)	10 µM - 100 µM	At 100 µM, some protease inhibitors showed marked toxicity.[4]
Lymphocytes	Not specified	Dose-dependent inhibition of lymphoproliferation and G0/G1 cell cycle arrest.[1]
3T3-F442A white and T37i brown adipocytes	10 µM	Altered mitochondrial function, including decreased respiration rate.
Various Cancer Cell Lines	Not specified	Indinavir did not show cytotoxicity in vitro.[2][3]

Experimental Protocols

Protocol 1: Assessment of Mitochondrial Membrane Potential (ΔΨm) using TMRE

This protocol is for measuring changes in mitochondrial membrane potential, a key indicator of mitochondrial function.

• Materials:

  • Tetramethylrhodamine, Ethyl Ester (TMRE)

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) as a positive control for depolarization

  • MMP-Assay Buffer

  • Cell culture medium

  • Black, clear-bottom 96-well plates

  • Fluorescence microplate reader, fluorescence microscope, or flow cytometer

• Procedure (for adherent cells in a 96-well plate):

  • Seed cells in a black, clear-bottom 96-well plate and culture overnight.

  • Treat cells with various concentrations of Indinavir and controls for the desired time.

  • For a positive control, treat a set of wells with 20 µM FCCP for 10-20 minutes.

  • Prepare the TMRE staining solution in pre-warmed cell culture medium (final concentration typically 50-200 nM, but should be optimized for your cell line).

  • Remove the treatment medium and add 100 µL of the TMRE staining solution to each well.

  • Incubate the plate at 37°C in a CO2 incubator for 15-30 minutes, protected from light.

  • Gently aspirate the TMRE solution and wash the cells twice with 100 µL of 1X MMP-Assay Buffer.

  • Add 100 µL of 1X MMP-Assay Buffer to each well.

  • Measure the fluorescence at an excitation/emission of ~549/575 nm.

Protocol 2: Cell Cycle Analysis using Propidium Iodide (PI) Staining and Flow Cytometry

This protocol allows for the analysis of cell cycle distribution.

• Materials:

  • Phosphate-Buffered Saline (PBS)

  • 70% Ethanol (B145695) (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Treat cells with Indinavir for the desired duration.

  • Harvest the cells (including floating cells) and wash them with PBS.

  • Resuspend the cell pellet in 1 ml of ice-cold PBS.

  • While gently vortexing, add 3 ml of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells on ice or at -20°C for at least 30 minutes.

  • Centrifuge the fixed cells and wash once with PBS to remove the ethanol.

  • Resuspend the cell pellet in 0.5 ml of PI staining solution.

  • Incubate at room temperature for 30 minutes in the dark.

  • Analyze the samples on a flow cytometer. The G0/G1 peak will have 2N DNA content, the G2/M peak will have 4N DNA content, and the S phase is the region in between.

Protocol 3: Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFDA

This protocol is for quantifying intracellular ROS levels.

• Materials:

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFDA)

  • Cell culture medium

  • Black, clear-bottom 96-well plates

  • Fluorescence microplate reader

• Procedure:

  • Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

  • Remove the culture medium and incubate the cells with DCFDA (typically 5-25 µM in serum-free medium) for 30-60 minutes at 37°C.

  • Wash the cells with PBS or serum-free medium to remove excess probe.

  • Add fresh culture medium containing various concentrations of Indinavir and controls.

  • Measure the fluorescence intensity at an excitation/emission of ~485/535 nm at different time points.

Protocol 4: Detection of ER Stress Markers by Western Blot

This protocol outlines the detection of key ER stress proteins.

• Materials:

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies against ER stress markers (e.g., anti-CHOP, anti-BiP/GRP78)

  • HRP-conjugated secondary antibodies

  • SDS-PAGE gels and Western blotting apparatus

  • Chemiluminescent substrate

• Procedure:

  • Treat cells with Indinavir for the desired time.

  • Lyse the cells in lysis buffer and determine the protein concentration.

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with primary antibodies against CHOP or BiP/GRP78 overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

Caption: Troubleshooting workflow for high Indinavir cytotoxicity.

Caption: Key mechanisms of Indinavir-induced cytotoxicity.

Caption: General workflow for assessing Indinavir cytotoxicity.

References

• 1. The HIV protease inhibitor Indinavir inhibits cell-cycle progression in vitro in lymphocytes of HIV-infected and uninfected individuals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CH05-10, a novel indinavir analog, is a broad-spectrum antitumor agent that induces cell cycle arrest, apoptosis, endoplasmic reticulum stress and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CH05‐10, a novel indinavir analog, is a broad‐spectrum antitumor agent that induces cell cycle arrest, apoptosis, endoplasmic reticulum stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effects of protease inhibitors and nonnucleoside reverse transcriptase inhibitors on p-glycoprotein expression in peripheral blood mononuclear cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Indinavir Dosage for Preclinical Animal Studies

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions for establishing and optimizing Indinavir (B1671876) dosages in preclinical animal models.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting dose for Indinavir in rodent studies?

A1: Doses in preclinical studies vary based on the research question. For toxicity studies, high doses have been used, such as 500 mg/kg body weight daily in pregnant rats to assess developmental toxicity[1]. For peripheral neuropathy studies in rats, two intravenous injections of 50 mg/kg, four days apart, have been effective[2]. The appropriate dose must be determined based on the intended therapeutic effect and the specific animal model.

Q2: How does the oral bioavailability of Indinavir differ across common preclinical species?

A2: Indinavir's oral bioavailability shows significant variation between species, largely due to differences in first-pass metabolism.[3] When administered as a solution in 0.05 M citric acid, the bioavailability was highest in dogs (72%), followed by rats (24%) and monkeys (19%).[3] Another study reported an oral bioavailability of 76% in rats.[4] These differences highlight the importance of species selection and pharmacokinetic profiling in early studies.

Q3: Are there sex-dependent differences in Indinavir pharmacokinetics?

A3: Yes, marked sex-related differences in plasma clearance (CLp) have been observed in rats and dogs, but not in monkeys.[5] In rats, males clear Indinavir more rapidly than females (CLp of 89 ml/min/kg for males vs. 41 ml/min/kg for females).[5] Conversely, in dogs, females clear the drug faster than males (CLp of 26 ml/min/kg for females vs. 15 ml/min/kg for males).[5] These differences are likely due to varying levels of CYP3A isoforms, which are involved in Indinavir metabolism.[5]

Q4: Which metabolic pathway is primarily responsible for Indinavir clearance?

A4: Metabolism is the main route of Indinavir elimination.[3] The oxidative metabolism of Indinavir is predominantly mediated by isoforms of the cytochrome P450 3A (CYP3A) subfamily in the liver and intestines of rats, dogs, monkeys, and humans.[3][5][6] The liver plays a much more significant role than the intestine in the first-pass metabolism of Indinavir.[6]

Q5: How can I convert a human dose of Indinavir to an animal equivalent dose (AED)?

A5: Dose conversion between species should be based on body surface area (BSA) rather than body weight alone to ensure better correlation.[7][8] The Human Equivalent Dose (HED) can be calculated from an animal dose using the formula: HED (mg/kg) = Animal dose (mg/kg) × (Animal Km / Human Km).[9] Conversely, the Animal Equivalent Dose (AED) can be calculated from a human dose. Km is a conversion factor calculated by dividing the average body weight by the body surface area for a species.[9][10]

Troubleshooting Guide

Issue 1: Poor Solubility and Formulation Challenges

Q: I am having trouble dissolving Indinavir for oral administration. What vehicle should I use?

A: Indinavir is a white crystalline powder that is very soluble in water and methanol.[11] For preclinical oral studies, Indinavir has been successfully formulated as a solution in 0.05 M citric acid.[3] The use of an acidic salt is often necessary to achieve complete dissolution.[12] The commercially available form, Crixivan®, is the sulfate (B86663) salt, which has an aqueous solubility over 500 mg/ml, resulting in a solution pH of < 3.[11][12] However, be aware that Indinavir can be unstable in highly acidic solutions.[12] For high-dose toxicity studies where solubility limits are a concern, a simple suspension may be a viable option.[13]

Issue 2: Unexpected Toxicity or Adverse Events

Q: My animals are showing signs of toxicity (e.g., kidney issues, neuropathy) at doses I expected to be safe. What could be the cause?

A:

• Nephrolithiasis (Kidney Stones): One of the most common side effects of Indinavir is the formation of kidney stones, which can lead to kidney failure.[11] This is due to the drug crystallizing in the urine, where its concentration can exceed its intrinsic solubility.[14] Ensuring adequate hydration in the animals may help mitigate this risk.

• Peripheral Neuropathy: Indinavir has been shown to induce peripheral neuropathy in rats.[2] Doses of 50 mg/kg (IV) were associated with mechanical hypersensitivity and a significant loss of sensory nerve fibers in the skin.[2] If neuropathy is not the endpoint of your study, consider using a lower dose or a different administration route.

• Metabolic Issues: Indinavir can cause acute and reversible insulin (B600854) resistance by inhibiting the GLUT4 glucose transporter.[15][16] This can lead to elevated glucose and insulin levels.[16]

• Developmental Toxicity: At high doses (500 mg/kg) in rats, Indinavir has been associated with delayed postnatal development and an increased incidence of skeletal variations in fetuses.[1]

Issue 3: Inconsistent or Low Bioavailability

Q: I am observing highly variable or lower-than-expected plasma concentrations of Indinavir after oral dosing. Why is this happening?

A:

• Extensive First-Pass Metabolism: Indinavir undergoes significant first-pass metabolism in the liver, which can drastically reduce the amount of drug reaching systemic circulation.[3][14] This effect is particularly pronounced in rats and monkeys.[3]

• Food Effect: The presence of food can significantly alter Indinavir absorption. Administration with a high-fat meal has been shown to dramatically decrease absorption in humans.[14] Ensure that animals are fasted appropriately before dosing, and that the timing of feeding is consistent across all study groups.

• CYP3A Enzyme Induction/Inhibition: Co-administration of other compounds can affect Indinavir levels. CYP3A inducers (like dexamethasone) can increase Indinavir metabolism, lowering its concentration, while CYP3A inhibitors (like ketoconazole) can decrease its metabolism, thereby increasing its systemic exposure.[6][17] Check for any potential interactions with other substances the animals may be exposed to.

• Formulation Issues: Precipitation of the drug in the gastrointestinal tract upon dilution of the dosing vehicle can lead to incomplete absorption.[13] Ensure your formulation is robust and consider conducting in vitro precipitation studies.

Data Presentation

Table 1: Pharmacokinetic Parameters of Indinavir in Preclinical Animal Models

Species	Sex	Route	Plasma Clearance (CLp) (ml/min/kg)	Oral Bioavailability (%)	Reference
Rat	Male	IV	89	N/A	[5]
Female	IV	41	N/A	[5]
Mixed	IV	107	N/A	[3]
Mixed	Oral	N/A	24	[3]
Mixed	Oral	N/A	76	[4]
Dog	Male	IV	15	N/A	[5]
Female	IV	26	N/A	[5]
Mixed	IV	16	N/A	[3]
Mixed	Oral	N/A	72	[3]
Monkey	Mixed	IV	36-39	N/A	[5]
Mixed	Oral	N/A	19	[3]

N/A: Not Applicable or Not Available

Table 2: Dose Conversion Factors Between Human and Animal Species Based on Body Surface Area

Species	Km Factor*	To Convert Animal Dose (mg/kg) to HED (mg/kg), Multiply by:	To Convert Human Dose (mg/kg) to AED (mg/kg), Multiply by:
Human (60 kg)	37	N/A	N/A
Rat (0.15 kg)	6	0.162	6.2
Mouse (0.02 kg)	3	0.081	12.3
Rabbit (1.8 kg)	12	0.324	3.1
Dog (10 kg)	20	0.541	1.9
Monkey (3 kg)	12	0.324	3.1

*Km factor = Body Weight (kg) / Body Surface Area (m²). Values are approximate.[7][9][10]

Experimental Protocols

Protocol: Oral Gavage Administration of Indinavir in Rats

This protocol provides a general framework. Specific details such as dose, volume, and sampling times should be optimized for your specific study objectives.

• Animal Model:

  • Species: Sprague-Dawley or Wistar rats.[1][5]

  • Note the sex of the animals, as pharmacokinetics differ between males and females.[5]

  • Acclimate animals for at least one week before the experiment.

• Formulation Preparation (Example for a 10 mg/mL solution):

  • Prepare a 0.05 M citric acid solution in sterile water.

  • Weigh the required amount of Indinavir sulfate powder.

  • Gradually add the Indinavir powder to the citric acid solution while vortexing or stirring until fully dissolved.[3] The solution should be clear.

  • Prepare the formulation fresh on the day of dosing to avoid degradation.

• Dosing Procedure:

  • Fast animals overnight (approx. 12-16 hours) before dosing but allow free access to water. Fasting is crucial to minimize variability in absorption.[14]

  • Weigh each animal immediately before dosing to calculate the precise volume to be administered.

  • Administer the Indinavir formulation via oral gavage using a suitable gauge gavage needle.

  • Return animals to their cages. Food can be provided 2-4 hours post-dosing.

• Pharmacokinetic Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) into tubes containing an appropriate anticoagulant (e.g., EDTA).

  • A typical sampling schedule for a pharmacokinetic study would be: pre-dose (0 h), and at 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.[14][18]

  • Process blood samples immediately by centrifuging to separate plasma.

  • Store plasma samples at -20°C or -80°C until analysis.[14]

• Sample Analysis:

  • Analyze Indinavir concentrations in plasma using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry detection.[14][18]

Visualizations

Caption: Workflow for optimizing Indinavir dosage in preclinical studies.

Caption: Metabolic pathway of Indinavir via CYP3A enzymes.

Caption: Troubleshooting decision tree for common preclinical issues.

References

• 1. Developmental toxicity of the HIV-protease inhibitor indinavir in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A rodent model of HIV protease inhibitor indinavir induced peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Species differences in the pharmacokinetics and metabolism of indinavir, a potent human immunodeficiency virus protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Sex-dependent pharmacokinetics of indinavir: in vivo and in vitro evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hepatic and intestinal metabolism of indinavir, an HIV protease inhibitor, in rat and human microsomes. Major role of CYP3A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A simple practice guide for dose conversion between animals and human - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to convert human dose to animal dose? NovoPro [novoprolabs.com]
• 9. archives.ijper.org [archives.ijper.org]
• 10. Conversion between animals and human [targetmol.com]
• 11. Indinavir - Wikipedia [en.wikipedia.org]
• 12. Case Study 1: Indinavir - Early Salt Form Change - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 13. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Indinavir acutely inhibits insulin-stimulated glucose disposal in humans: A randomized, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Indinavir induces acute and reversible peripheral insulin resistance in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Interaction with indinavir to enhance systemic exposure of an investigational HIV protease inhibitor in rats, dogs and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics and Safety of Indinavir in Human Immunodeficiency Virus-Infected Pregnant Women - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Indinavir Resistance in HIV Strains

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers encountering Indinavir (B1671876) resistance in laboratory HIV strains.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Indinavir resistance in HIV-1?

Indinavir resistance in HIV-1 primarily develops through the accumulation of mutations within the viral protease gene.[1][2] These mutations can directly alter the active site of the protease enzyme, reducing the binding affinity of Indinavir, or they can be secondary mutations that compensate for the loss of viral fitness caused by the primary resistance mutations.[2][3]

Key mechanisms include:

• Direct Active Site Alteration: Mutations at residues that form the binding pocket for Indinavir can sterically hinder the drug or reduce electrostatic interactions, weakening its inhibitory effect.[4]

• Changes in Enzyme Dynamics: Some mutations outside the active site can alter the conformational dynamics of the protease, particularly the "flap" regions, which affects how the enzyme opens and closes to bind both the drug and its natural substrates.[4]

• Gag Cleavage Site Mutations: In addition to protease gene mutations, changes can also occur in the Gag polyprotein cleavage sites.[1][5] These mutations can help the mutated protease recognize and cleave the viral polyproteins more efficiently, compensating for the reduced enzymatic activity caused by resistance mutations and enhancing viral replication.[1][5]

Q2: Which specific mutations are commonly associated with Indinavir resistance?

A sequential acquisition of multiple mutations is typical for high-level Indinavir resistance. While many mutations contribute, some of the most significant include those at amino acid positions 46, 54, 76, 82, 84, and 90 of the protease enzyme.[1][6][7]

• Major Mutations: V82A/F/T and I84V are considered major resistance mutations that have a significant impact on Indinavir susceptibility.[6][7]

• Accessory Mutations: Mutations like L10I/V/F, M46I/L, I54V, L76V, and L90M often appear alongside major mutations to enhance the level of resistance and restore viral fitness.[7][8] The L90M mutation, for instance, is implicated in resistance to multiple protease inhibitors, including Indinavir.[8][9]

Q3: What is cross-resistance, and which other protease inhibitors are affected by Indinavir resistance mutations?

Cross-resistance occurs when mutations selected by one drug also confer resistance to other drugs in the same class. Due to the structural similarities among protease inhibitors (PIs), mutations selected by Indinavir often cause resistance to other PIs. For example, the I84V mutation is associated with decreased susceptibility to eight different PIs, while the L90M mutation is linked to resistance against nelfinavir (B1663628), saquinavir (B1662171), and atazanavir, in addition to Indinavir.[6][9] Strains highly resistant to Indinavir will likely show reduced susceptibility to first-generation PIs like saquinavir and ritonavir (B1064). However, newer generation PIs, such as Darunavir and Tipranavir, were specifically designed to be effective against strains resistant to older PIs and may retain activity.[2][10]

Troubleshooting Guides

Problem: My HIV strain shows a progressively increasing IC50 value for Indinavir in susceptibility assays.

This is a classic sign of developing resistance. The following steps can help you characterize and manage the situation.

• Confirm and Quantify Resistance:

  • Perform a phenotypic resistance assay to determine the fold-change in the 50% inhibitory concentration (IC50) compared to a wild-type reference strain. A significant increase confirms resistance.

  • Conduct genotypic sequencing of the protease gene to identify the specific mutations present in the resistant strain.[11]

• Assess Cross-Resistance:

  • Test the resistant strain's susceptibility to a panel of other protease inhibitors (e.g., Saquinavir, Ritonavir, Lopinavir, Atazanavir, Darunavir) to determine the cross-resistance profile.[6] This is crucial for selecting an effective alternative inhibitor.

• Consider Salvage Therapy Strategies:

  • Switch to a Next-Generation PI: Newer PIs like Darunavir often maintain potent activity against multi-PI-resistant HIV-1 variants.[10][12]

  • Combination Therapy: Combining two PIs, such as Ritonavir-boosted Indinavir, can overcome some levels of resistance.[13] Ritonavir acts as a pharmacokinetic booster, increasing the concentration of the primary PI.[12]

  • Investigate Novel Mechanisms: For highly resistant strains, consider exploring inhibitors with different mechanisms of action, such as maturation inhibitors or capsid inhibitors, which are subjects of ongoing research and development.[14][15]

Problem: The Indinavir-resistant viral strain replicates poorly in cell culture compared to the wild-type strain.

Resistance mutations, particularly in the protease active site, can impair the enzyme's ability to process viral polyproteins, leading to reduced viral fitness and replication capacity.[1][3]

• Identify Compensatory Mutations:

  • Sequence both the protease and the gag gene. Resistance is often accompanied by the emergence of compensatory mutations in Gag cleavage sites (e.g., p7/p1 and p1/p6) which restore the replication rate.[1][5] If these are absent, continued passage of the virus under low drug pressure may select for them.

• Optimize Culture Conditions:

  • Ensure optimal cell culture conditions (e.g., cell density, media quality, pH) to provide the best possible environment for viral replication.

  • Use a highly permissive cell line (e.g., MT-2, SupT1) to maximize viral yield.

• Characterize Viral Fitness:

  • Perform a viral growth kinetics assay to quantitatively compare the replication rate of the resistant strain to the wild-type virus. This provides a baseline measure of fitness cost.

Data Presentation: Indinavir Resistance and Cross-Resistance Profiles

The following tables summarize quantitative data on mutations associated with Indinavir resistance and the efficacy of various PIs against resistant strains.

Table 1: Key Mutations Associated with Decreased Susceptibility to Indinavir

Mutation	Type	Role in Resistance
V82A/F/T	Major	Directly impacts the binding of Indinavir; a primary mutation selected under drug pressure.[1][6][7]
I84V	Major	Significantly reduces susceptibility to multiple PIs, including Indinavir.[6][7]
M46I/L	Accessory	Often appears with other mutations to increase the level of resistance.[1][7]
I54V/L/M	Accessory	Contributes to broad cross-resistance among PIs.[1][6]
L76V	Accessory	Selected by Indinavir and Lopinavir; reduces susceptibility.[7]
L90M	Accessory	A common mutation that confers resistance to Indinavir, Saquinavir, and Nelfinavir.[6][8][9]

Table 2: In Vitro Efficacy of Protease Inhibitors Against Indinavir-Resistant HIV-1 Strains

Protease Inhibitor	Class	Typical Fold-Change in IC50 Against Indinavir-Resistant Strains	Comments
Indinavir	First-Generation	>10-fold (by definition of resistance)	Efficacy is significantly compromised.[13]
Ritonavir	First-Generation	High	Often shows significant cross-resistance.[10] Primarily used as a booster.[12]
Saquinavir	First-Generation	Moderate to High	Cross-resistance is common.[10]
Lopinavir	Second-Generation	Moderate	May retain some activity but can be affected by specific mutation patterns.[6]
Atazanavir	Second-Generation	Low to Moderate	Designed for an improved resistance profile compared to first-generation PIs.[16]
Darunavir	Next-Generation	Low (<3-fold)	Retains potent activity against a wide range of multi-PI-resistant variants.[2][10]
Tipranavir	Next-Generation	Low	A non-peptidic PI effective against many PI-resistant strains.[16]

Note: Fold-change values are approximate and can vary significantly based on the specific combination of mutations present in the HIV strain and the experimental conditions.

Experimental Protocols

Protocol 1: Phenotypic Drug Susceptibility Assay (p24 Antigen Reduction)

This protocol determines the concentration of an antiretroviral drug required to inhibit HIV-1 replication by 50% (IC50) in cell culture.

Materials:

• PHA-stimulated peripheral blood mononuclear cells (PBMCs) from healthy donors.

• HIV-1 viral stock (both wild-type reference and test strain).

• Indinavir and other PIs dissolved in DMSO.

• 96-well cell culture plates.

• Complete RPMI-1640 medium.

• HIV-1 p24 antigen ELISA kit.

Procedure:

• Cell Preparation: Isolate PBMCs and stimulate with phytohemagglutinin (PHA) for 2-3 days to activate CD4+ T cells.

• Drug Dilution: Prepare serial dilutions of each protease inhibitor in culture medium. A typical range for Indinavir would be 0.1 nM to 10 µM.

• Plating: Seed the PHA-stimulated PBMCs into 96-well plates.

• Infection & Treatment: Infect the cells with a pre-titered amount of the test HIV-1 strain. Immediately add the prepared drug dilutions to the corresponding wells. Include "no-drug" virus controls and "no-virus" cell controls.

• Incubation: Incubate plates at 37°C in a humidified, 5% CO2 incubator for 7 days.

• Sample Collection: On day 7 post-infection, carefully collect the cell-free supernatant from each well.

• p24 Antigen Quantification: Measure the amount of p24 antigen in each supernatant sample using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of viral inhibition for each drug concentration relative to the "no-drug" control.

  • Plot the percentage of inhibition against the drug concentration (log scale) and use non-linear regression to determine the IC50 value.

  • Calculate the fold-change in resistance by dividing the IC50 of the test strain by the IC50 of the wild-type reference strain.

Protocol 2: Genotypic Resistance Testing

This protocol outlines the steps to identify resistance-associated mutations in the HIV-1 protease gene.

Materials:

• Viral RNA extraction kit.

• Reverse transcriptase and PCR reagents.

• Primers flanking the HIV-1 protease gene.

• DNA purification kit.

• Sanger sequencing reagents and access to a capillary sequencing platform.

• Sequence analysis software (e.g., Stanford University HIV Drug Resistance Database tools).

Procedure:

• RNA Extraction: Extract viral RNA from the cell culture supernatant or patient plasma using a commercial kit.

• Reverse Transcription and PCR (RT-PCR):

  • Synthesize cDNA from the viral RNA using a reverse transcriptase enzyme and a gene-specific reverse primer.

  • Amplify the entire protease gene region from the cDNA using PCR with high-fidelity DNA polymerase and specific forward and reverse primers.

• PCR Product Purification: Purify the amplified DNA fragment to remove primers, dNTPs, and polymerase.

• Sanger Sequencing: Perform sequencing reactions using both the forward and reverse PCR primers to ensure accurate sequence determination of the entire amplicon.

• Sequence Analysis:

  • Assemble the forward and reverse sequence reads to obtain a consensus sequence of the protease gene.

  • Align the consensus sequence to a wild-type HIV-1 reference sequence (e.g., HXB2).

  • Identify amino acid changes (mutations) compared to the reference.

  • Use an interpretation algorithm, such as the Stanford HIV Drug Resistance Database, to determine the clinical significance of the identified mutations for Indinavir and other PIs.[11][17]

Visualizations

Caption: Mechanism of Indinavir action and resistance.

Caption: Experimental workflow for HIV resistance testing.

Caption: Decision logic for selecting a salvage strategy.

References

• 1. Drug resistance during indinavir therapy is caused by mutations in the protease gene and in its Gag substrate cleavage sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly resistant HIV-1 proteases and strategies for their inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selection of HIV-1 for resistance to fifth-generation protease inhibitors reveals two independent pathways to high-level resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Revealing the binding and drug resistance mechanism of amprenavir, indinavir, ritonavir, and nelfinavir complexed with HIV-1 protease due to double mutations G48T/L89M by molecular dynamics simulations and free energy analyses - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Drug resistance during indinavir therapy is caused by mutations in the protease gene and in its Gag substrate cleavage sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. HIV Drug Resistance Database [hivdb.stanford.edu]
• 8. brieflands.com [brieflands.com]
• 9. 9.4 Resistance tests and interpreting test results | HIV i-Base [i-base.info]
• 10. Beyond Darunavir: Recent Development of Next Generation HIV-1 Protease Inhibitors to Combat Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Laboratory Testing: Drug-Resistance Testing | NIH [clinicalinfo.hiv.gov]
• 12. Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Overcoming resistance: virologic response to a salvage regimen with the combination of ritonavir plus indinavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Strategies to overcome HIV drug resistance-current and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Strategies to overcome HIV drug resistance-current and future perspectives [frontiersin.org]
• 16. Discovery and development of HIV-protease inhibitors - Wikipedia [en.wikipedia.org]
• 17. hiv.guidelines.org.au [hiv.guidelines.org.au]

Technical Support Center: Managing Indinavir Precipitation in Aqueous Buffer Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indinavir (B1671876). The information is designed to help you anticipate and manage precipitation issues in aqueous buffer solutions during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Indinavir precipitating out of solution?

Indinavir precipitation is a common issue driven by its physicochemical properties. The primary factors influencing its solubility in aqueous buffers are:

• pH: Indinavir is a weak base and its solubility is highly pH-dependent. It is significantly more soluble in acidic conditions. As the pH increases towards neutral or alkaline, its solubility decreases, leading to precipitation. Studies have shown that precipitation is more likely to occur at a urinary pH above 6.0.[1]

• Temperature: Temperature affects the solubility of Indinavir. At body temperature (37°C), precipitation can occur at lower concentrations compared to room temperature (20°C).[2]

• Concentration: At a given pH and temperature, there is a maximum concentration of Indinavir that can be dissolved. Exceeding this concentration will lead to supersaturation and subsequent precipitation.

• Buffer Composition: While less documented in the provided search results, the specific ions in the buffer could potentially influence Indinavir's solubility.

• Presence of Seeding Material: The presence of even trace amounts of undissolved Indinavir crystals or other particulate matter can act as "seeds," accelerating the crystallization and precipitation process.[3][4][5]

Q2: What is the solubility of Indinavir in common solvents and buffers?

Indinavir's solubility varies significantly with the solvent and pH. Indinavir sulfate (B86663) is the more soluble salt form commonly used.

• Water: The solubility of Indinavir free base in unbuffered water is very low, around 0.015 mg/mL.[6] However, the sulfate salt is very soluble in water.[7] One source indicates a solubility of 71.19 mg/mL for Indinavir sulfate in water, which corresponds to 100 mM.

• DMSO: Indinavir sulfate is highly soluble in DMSO, with a maximum concentration of 100 mg/mL (140.47 mM).[8]

• pH-Dependent Aqueous Solubility: In acidic conditions (pH 4.0), the solubility is greater than 1.5 mg/mL.[6] Conversely, at a pH of 6.9, the free base has a very low aqueous solubility of approximately 19 μg/mL.[9]

Q3: How can I prevent Indinavir from precipitating during my experiment?

To prevent precipitation, consider the following strategies:

• Maintain a Low pH: Whenever possible, maintain your buffer solutions at an acidic pH (ideally below 6.0).

• Control the Concentration: Avoid preparing supersaturated solutions. It is recommended to work with concentrations known to be soluble under your experimental conditions.

• Temperature Control: Be mindful of the temperature. If you are working at 37°C, be aware that the solubility will be lower than at room temperature.[2]

• Use of Co-solvents: For in vitro experiments, using a small percentage of an organic co-solvent like DMSO can help maintain Indinavir's solubility when diluting into aqueous buffers. However, always consider the potential effect of the co-solvent on your experimental system.

• Filtration: After preparing your Indinavir stock solution, filtering it through a 0.22 µm filter can help remove any small, undissolved particles that could act as seeds for precipitation.

• Freshly Prepared Solutions: Prepare your Indinavir solutions fresh for each experiment to minimize the chances of precipitation over time.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock into aqueous buffer	pH shift and supersaturation: The pH of your aqueous buffer may be too high for the final concentration of Indinavir.	1. Check and adjust the pH of your final solution to be more acidic. 2. Decrease the final concentration of Indinavir. 3. Increase the percentage of DMSO in the final solution (if your experiment allows).
Cloudiness or crystals forming in the solution over time	Slow crystallization: Even if initially clear, a supersaturated solution can precipitate over time. Temperature fluctuations can also induce precipitation.	1. Prepare fresh solutions before each experiment. 2. Store stock solutions at -20°C or -80°C in aliquots to avoid freeze-thaw cycles.[10] 3. Ensure the solution is not stored at a temperature where solubility is reduced.
Inconsistent experimental results	Variable amounts of soluble Indinavir: Precipitation can lead to a lower effective concentration of the drug in your assay, causing variability.	1. Visually inspect your solutions for any signs of precipitation before use. 2. Centrifuge the solution and measure the concentration of the supernatant to confirm the amount of soluble Indinavir. 3. Follow a strict, standardized protocol for solution preparation.

Quantitative Data Summary

Table 1: Solubility of Indinavir in Various Solvents

Solvent	Form	Solubility	Reference
Water (unbuffered)	Free Base	0.015 mg/mL	[6]
Water	Sulfate Salt	71.19 mg/mL (100 mM)
DMSO	Sulfate Salt	100 mg/mL (140.47 mM)	[8]
Ethanol	Sulfate Salt	Insoluble	[8]

Table 2: pH-Dependent Solubility of Indinavir

pH	Solubility	Reference
4.0	>1.5 mg/mL	[6]
>6.0	Precipitation time notably decreases	[1]
6.9	~19 µg/mL (Free Base)	[9]

Table 3: Effect of Temperature on Indinavir Precipitation

Temperature	Observation	Reference
20°C	Precipitation at a urinary concentration of 125 mg/L	[2]
37°C	Precipitation at a lower urinary concentration of 100 mg/L	[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Indinavir Stock Solution in DMSO

• Materials: Indinavir sulfate powder, Anhydrous DMSO.

• Procedure: a. Weigh the desired amount of Indinavir sulfate powder in a sterile microcentrifuge tube. b. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 100 mg/mL). c. Vortex thoroughly until the powder is completely dissolved. A brief sonication in a water bath may aid dissolution. d. Visually inspect the solution to ensure there are no undissolved particles. e. (Optional but recommended) Filter the stock solution through a 0.22 µm syringe filter into a new sterile tube. f. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. g. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 1 year).[10]

Protocol 2: Dilution of Indinavir Stock Solution into an Aqueous Buffer

• Materials: Prepared Indinavir DMSO stock solution, Sterile aqueous buffer (e.g., phosphate-buffered saline, pH adjusted as needed).

• Procedure: a. Warm the required aliquot of the Indinavir DMSO stock solution and the aqueous buffer to room temperature. b. Vortex the Indinavir stock solution briefly. c. To minimize precipitation, add the Indinavir stock solution to the aqueous buffer while vortexing the buffer. Do not add the buffer to the stock solution. d. Ensure the final concentration of DMSO is compatible with your experimental system. e. Use the final diluted solution immediately for your experiment. Do not store diluted aqueous solutions for extended periods.

Visualizations

Caption: Factors influencing Indinavir precipitation in aqueous solutions.

Caption: A logical workflow for troubleshooting Indinavir precipitation.

References

• 1. Indinavir crystallization and urolithiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of body temperature on indinavir crystallization under loop of Henle conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In-vitro crystallization of indinavir in the presence of ritonavir and as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Indinavir | 150378-17-9 [chemicalbook.com]
• 7. Indinavir - Wikipedia [en.wikipedia.org]
• 8. selleckchem.com [selleckchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: The Impact of Serum Proteins on Indinavir Activity in Cell Culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of serum proteins on Indinavir (B1671876) activity in cell culture.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected anti-HIV activity of Indinavir in our cell culture experiments. Could the presence of serum in our media be a contributing factor?

A1: Yes, it is highly likely. Indinavir's antiviral activity can be significantly influenced by the presence of serum proteins in the cell culture medium.[1][2][3][4] Indinavir binds to plasma proteins, primarily alpha-1-acid glycoprotein (B1211001) (AAG) and to a lesser extent, albumin.[5][6][7] According to the "free drug hypothesis," only the unbound fraction of the drug is available to cross cell membranes and exert its pharmacological effect.[8][9] Therefore, the presence of serum proteins reduces the concentration of free, active Indinavir, which can lead to a decrease in its apparent potency.

Q2: What is the extent of Indinavir's protein binding, and which proteins are primarily involved?

A2: In human plasma, Indinavir is approximately 60% bound to proteins.[10][11][12] The primary binding protein for Indinavir, like many other HIV protease inhibitors, is alpha-1-acid glycoprotein (AAG).[1][2][5] It also binds to human serum albumin (HSA).[6][13] The extent of binding can be concentration-dependent.[10][14]

Q3: How does the presence of AAG specifically affect Indinavir's antiviral activity in vitro?

A3: The addition of AAG to cell culture media has been shown to decrease the anti-HIV activity of Indinavir. This is demonstrated by an increase in the 50% effective concentration (EC50) or 90% inhibitory concentration (EC90) values. For instance, one study showed a 2-fold and 3-fold loss of activity for Indinavir in MT-2 cells and primary lymphocytes, respectively, in the presence of AAG.[4] Another study noted that the change in IC50 due to the addition of AAG was the lowest for Indinavir compared to other protease inhibitors like ritonavir (B1064), nelfinavir, and amprenavir.[1][2]

Q4: We are seeing variability in our results between experiments. What could be the cause?

A4: Variability in in vitro experiments with Indinavir in the presence of serum can be attributed to several factors:

• Serum Lot-to-Lot Variability: The concentration of proteins like AAG can vary between different lots of fetal bovine serum (FBS) or human serum.[9]

• Cell Health and Passage Number: Ensure your cells are healthy, within a consistent passage number range, and form a confluent monolayer at the time of infection.[15][16]

• Virus Titer Fluctuation: Always use a well-characterized and aliquoted virus stock with a known titer.[15]

• Inconsistent Drug Concentration: Prepare fresh dilutions of Indinavir for each experiment from a validated stock to avoid degradation or precipitation.[15]

Q5: How can we account for the effect of serum protein binding in our experiments to get more consistent and physiologically relevant data?

A5: To obtain more consistent and relevant data, consider the following:

• Use a Standardized Serum Concentration: If possible, use the same lot of serum across all experiments in a study.

• Determine the Unbound Concentration: Measure the unbound fraction of Indinavir in your specific cell culture medium using techniques like equilibrium dialysis or ultrafiltration.[10][14][17]

• Serum Shift Assays: Conduct experiments with varying concentrations of serum to quantify the impact on Indinavir's EC50. This can help in extrapolating to a serum-free or 100% human serum equivalent EC50.[8][18]

• Maintain Consistent DMSO Concentration: Ensure the final concentration of DMSO (or other solvent) is low (typically <0.5%) and consistent across all wells to avoid solvent-induced cytotoxicity.[15]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Higher than expected EC50/IC50 for Indinavir	High concentration of serum proteins (especially AAG) in the culture medium binding to the drug.	Reduce the serum concentration if your cell line allows, or switch to a serum-free medium for the duration of the drug exposure. Alternatively, quantify the unbound Indinavir concentration to understand the true effective dose.
Inconsistent results between experimental plates or days	Variability in serum lots, cell seeding density, or viral inoculum.	Use a single, pre-tested lot of serum for the entire study. Standardize cell seeding and viral infection protocols meticulously.[15][16]
Precipitation of Indinavir in the culture medium	The drug concentration exceeds its solubility in the aqueous medium, potentially exacerbated by interactions with media components.	Visually inspect drug dilutions for any signs of precipitation. Prepare fresh dilutions for each experiment. Ensure the pH of the medium is stable.[15]
High background in viral replication assay (e.g., p24 ELISA)	Suboptimal cell health leading to non-specific effects, or issues with the assay itself.	Ensure cells are healthy and not overly confluent.[15] Run appropriate controls, including uninfected cells treated with the drug and infected cells without the drug.[19]

Quantitative Data Summary

The following table summarizes the impact of serum proteins on the in vitro activity of Indinavir.

Drug	Protein(s) Added	Cell Type	Assay Endpoint	Change in Activity
Indinavir	α1-acid glycoprotein (AAG)	MT-2 cells	EC90	4-fold increase in EC90 (29 nM without AAG vs. 122 nM with AAG).[4]
Indinavir	α1-acid glycoprotein (AAG)	Primary lymphocytes	EC90	8-fold increase in EC90 (45 nM without AAG vs. 364 nM with AAG).[4]
Indinavir	4-fold increase in α1-acid glycoprotein (AGP)	Peripheral blood mononuclear cells	Loss of activity	2% loss of activity against a partially PI-resistant HIV isolate.[1][2]
Indinavir	α1-acid glycoprotein (AAG) at 2.0 mg/ml	U937 cells	Intracellular Concentration	Reduction from 3.0 µM to 1.5 µM.[3][20]

Experimental Protocols

Protocol 1: HIV-1 p24 Antigen Reduction Assay

This protocol is a standard method to determine the in vitro efficacy of HIV protease inhibitors.[19][21]

Objective: To measure the concentration of Indinavir required to inhibit HIV-1 replication by 50% (EC50).

Materials:

• Phytohemagglutinin (PHA)-stimulated peripheral blood mononuclear cells (PBMCs) or a susceptible T-cell line (e.g., MT-4).[19][21]

• HIV-1 viral stock.

• Indinavir dissolved in an appropriate solvent (e.g., DMSO).

• Complete cell culture medium (e.g., RPMI 1640 with 10% FBS, penicillin/streptomycin).[21]

• 96-well cell culture plates.

• HIV-1 p24 antigen ELISA kit.

Procedure:

• Cell Preparation: If using PBMCs, isolate from healthy donors and stimulate with PHA for 2-3 days.[19]

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density.

• Drug Dilution: Prepare serial dilutions of Indinavir in cell culture medium. Ensure the final solvent concentration is non-toxic to the cells.

• Treatment: Add the different concentrations of Indinavir to the appropriate wells. Include control wells with no drug (virus control) and wells with cells only (mock-infected control).

• Infection: Add a pre-titered amount of HIV-1 virus stock to each well (except for the mock-infected controls).

• Incubation: Incubate the plates at 37°C in a humidified, 5% CO2 incubator for 4-7 days.[19]

• Sample Collection: Collect the cell-free supernatant from each well.

• p24 Antigen Quantification: Determine the amount of p24 antigen in the supernatants using an ELISA kit according to the manufacturer's instructions.[19]

• Data Analysis: Calculate the percentage of viral inhibition for each drug concentration compared to the virus control. Determine the EC50 value by plotting the percentage of inhibition against the drug concentration and fitting the data to a dose-response curve.

Protocol 2: Protein Binding Assay using Equilibrium Dialysis

This protocol is used to determine the unbound fraction of Indinavir in the presence of serum or specific proteins.[13][17]

Objective: To determine the unbound fraction (fu) of Indinavir in plasma or cell culture medium.

Materials:

• Equilibrium dialysis device (e.g., RED device).

• Semi-permeable membrane with an appropriate molecular weight cutoff.

• Plasma or cell culture medium containing serum.

• Indinavir stock solution.

• Phosphate-buffered saline (PBS).

• Analytical method for quantifying Indinavir (e.g., HPLC).

Procedure:

• Preparation: Spike the plasma or medium with a known concentration of Indinavir.

• Assembly: Assemble the equilibrium dialysis apparatus, separating a chamber containing the spiked plasma/medium from a chamber containing PBS with the semi-permeable membrane.

• Incubation: Incubate the apparatus at 37°C for a sufficient time to reach equilibrium (e.g., overnight) with gentle shaking.

• Sampling: After incubation, collect samples from both the plasma/medium chamber (total drug concentration) and the PBS chamber (unbound drug concentration).

• Quantification: Quantify the concentration of Indinavir in both samples using a validated analytical method like HPLC.[10]

• Calculation: Calculate the unbound fraction (fu) as the ratio of the concentration in the PBS chamber to the concentration in the plasma/medium chamber.

Visualizations

Caption: Workflow for assessing Indinavir activity and the impact of protein binding.

Caption: Mechanism of serum protein binding affecting Indinavir's bioavailability.

References

• 1. The effect of increasing alpha1-acid glycoprotein concentration on the antiviral efficacy of human immunodeficiency virus protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Effect of α1-acid glycoprotein on the intracellular accumulation of the HIV protease inhibitors saquinavir, ritonavir and indinavir in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro effect of alpha1-acid glycoprotein on the anti-human immunodeficiency virus (HIV) activity of the protease inhibitor CGP 61755: a comparative study with other relevant HIV protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protein binding in antiretroviral therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding of Lopinavir to Human α1-Acid Glycoprotein and Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Alpha-1 Glycoprotein Acid Concentrations and Variants on Atazanavir Pharmacokinetics in HIV-Infected Patients Included in the ANRS 107 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Toward Consensus on Correct Interpretation of Protein Binding in Plasma and Other Biological Matrices for COVID‐19 Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Indinavir plasma protein binding in HIV-1-infected adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Differential protein binding of indinavir and saquinavir in matched maternal and umbilical cord plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Indinavir protein-free concentrations when used in indinavir/ritonavir combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. bioagilytix.com [bioagilytix.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Effect of alpha1-acid glycoprotein on the intracellular accumulation of the HIV protease inhibitors saquinavir, ritonavir and indinavir in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Refinement of HPLC protocols for enhanced Indinavir detection sensitivity

This technical support center provides researchers, scientists, and drug development professionals with refined HPLC protocols, troubleshooting guidance, and frequently asked questions to enhance the sensitivity of Indinavir (B1671876) detection.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the HPLC analysis of Indinavir, presented in a question-and-answer format.

Problem / Question	Possible Causes	Suggested Solutions
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH causing ionization of Indinavir or silanol (B1196071) groups on the column.[1] - Column overload.[2] - Contaminated or old column.	- Adjust the mobile phase pH to be at least 2 pH units away from the pKa of Indinavir. The use of a buffer is recommended to maintain a constant pH. - Reduce the injection volume or the concentration of the sample.[2] - Flush the column with a strong solvent or replace the column if necessary.
Low Signal Intensity / Poor Sensitivity	- Suboptimal detection wavelength. - Low concentration of Indinavir in the sample. - Inefficient extraction from the sample matrix.	- Ensure the UV detector is set to the wavelength of maximum absorbance for Indinavir (typically around 210-260 nm).[3][4] - Employ a sample enrichment or concentration step prior to injection. - Optimize the sample preparation method, such as solid-phase extraction (SPE), to improve recovery.[5][6]
Baseline Noise or Drift	- Contaminated mobile phase or HPLC system.[7][8] - Air bubbles in the pump or detector.[2][9] - Leaks in the system.[2][8]	- Use high-purity solvents and degas the mobile phase before use.[7][9] - Purge the pump and detector to remove any trapped air.[9] - Check all fittings and connections for leaks.[8]
Variable Retention Times	- Inconsistent mobile phase composition.[2] - Fluctuations in column temperature. - Column degradation.	- Prepare fresh mobile phase daily and ensure accurate mixing.[2] - Use a column oven to maintain a constant temperature. - Replace the column if it shows signs of degradation.
Ghost Peaks	- Contaminants in the sample or mobile phase. - Carryover from previous injections. - Late eluting compounds from a previous run.[1]	- Use high-purity solvents and filter samples before injection. - Implement a thorough needle wash program between injections. - Increase the run time or perform a gradient flush after each run to elute all components.

Frequently Asked Questions (FAQs)

Q1: How can I improve the limit of detection (LOD) and limit of quantification (LOQ) for Indinavir?

A1: To enhance sensitivity, consider the following:

• Optimize Wavelength: Use a UV detector at a lower wavelength, such as 210 nm, where Indinavir exhibits strong absorbance, which can lead to adequate sensitivity.[5]

• Sample Preparation: Implement a solid-phase extraction (SPE) method for sample clean-up and concentration. This can significantly improve the signal-to-noise ratio.[5][6]

• Mobile Phase: Adjusting the mobile phase composition and pH can improve peak shape and, consequently, the signal-to-noise ratio.[3][10]

• Column Selection: Using a column with a smaller particle size or a narrower internal diameter can lead to sharper peaks and increased sensitivity.[11][12]

Q2: What is the most suitable mobile phase for sensitive Indinavir detection?

A2: A common and effective mobile phase is a mixture of an organic solvent (like acetonitrile (B52724) or methanol) and an aqueous buffer.[3][4][5][10][13] The optimal ratio and pH should be determined empirically, but a starting point could be a gradient or isocratic elution with acetonitrile and a phosphate (B84403) or formate (B1220265) buffer with the pH adjusted to be acidic (e.g., pH 2.5-5.5).[3][4][13][14]

Q3: Which type of HPLC column is recommended for Indinavir analysis?

A3: Reversed-phase columns, such as C8 or C18, are most commonly used and have been shown to provide good separation and peak shape for Indinavir.[3][5][10] The choice between C8 and C18 will depend on the desired retention and the complexity of the sample matrix.

Q4: How can I minimize matrix effects when analyzing Indinavir in biological samples like plasma?

A4: Matrix effects can be minimized through effective sample preparation. Techniques like solid-phase extraction (SPE) are highly effective at removing interfering substances from the plasma matrix before HPLC analysis.[5][6] A liquid-liquid extraction is another viable option.[13]

Experimental Protocols

Protocol 1: High-Sensitivity RP-HPLC-UV Method for Indinavir in Bulk Drug

This protocol is optimized for high sensitivity in the analysis of Indinavir from bulk drug substance.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[15]

  • Mobile Phase: A mixture of 0.1% Orthophosphoric acid in water and acetonitrile in a 45:55 (v/v) ratio.[15]

  • Flow Rate: 1.0 mL/min.[15]

  • Detection: UV at 258 nm.[15]

  • Injection Volume: 10 µL.[15]

  • Column Temperature: Ambient.

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve Indinavir reference standard in the mobile phase to obtain a concentration of 100 µg/mL.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 20-100 µg/mL).[15]

  • Sample Solution: Prepare the sample by dissolving the bulk drug in the mobile phase to achieve a concentration within the calibration range.

Protocol 2: Sensitive RP-HPLC-UV Method for Indinavir in Human Plasma

This protocol is designed for the sensitive determination of Indinavir in human plasma, incorporating a solid-phase extraction step.

• Sample Preparation (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load 0.1 mL of plasma sample onto the cartridge.[5]

  • Wash the cartridge with water to remove interferences.

  • Elute Indinavir with a suitable organic solvent (e.g., acetonitrile or methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Chromatographic Conditions:

  • Column: C8 reversed-phase column.[5]

  • Mobile Phase: A mixture of phosphate buffer and acetonitrile (60:40, v/v).[5]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.[5]

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

Quantitative Data Summary

The following tables summarize key performance parameters from various published HPLC methods for Indinavir detection.

Table 1: Method Performance Parameters

Parameter	Method 1	Method 2	Method 3
Limit of Detection (LOD)	0.24 µg/mL[15]	4.34 ng/mL[14]	4 ng/mL[6]
Limit of Quantification (LOQ)	0.73 µg/mL[15]	13.15 ng/mL[14]	10 ng/mL[6]
Linearity Range	20-100 µg/mL[15]	50-150 µg/mL[14]	25-2500 ng/mL[5]
Recovery	98.0% - 102.0%[15]	98% - 102%[14]	91.4% (average)[5]

Table 2: Chromatographic Conditions Comparison

Parameter	Method A	Method B	Method C
Column	BDS C18 (250 x 4.6 mm, 5 µm)[15]	Keystone BetaBasic C4 (250 x 3 mm)[13][16]	Zodiac ODS C18 (250mm x 4.6mm, 5µm)[4]
Mobile Phase	0.1% OPA: Acetonitrile (45:55)[15]	Acetonitrile: 50 mmol/L ammonium (B1175870) formate buffer, pH 4.1 (52:48)[13][16]	Phosphate buffer pH 5.5: Acetonitrile: Methanol (50:30:20)[4]
Flow Rate	1 mL/min[15]	0.5 mL/min[13][16]	Not Specified
Detection Wavelength	258 nm[15]	218 nm[13][16]	260 nm[4]

Visualizations

Caption: A generalized workflow for the HPLC analysis of Indinavir.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. hplc.eu [hplc.eu]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. Indinavir-Loaded pH-Sensitive Microparticles for Taste Masking: Toward Extemporaneous Pediatric Anti-HIV/AIDS Liquid Formulations with Improved Patient Compliance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijcpa.in [ijcpa.in]
• 5. Rapid quantification of indinavir in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of indinavir in plasma by solid-phase extraction and column liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Hplc troubleshooting converted | PDF [slideshare.net]
• 9. mastelf.com [mastelf.com]
• 10. Simultaneous determination of the HIV-protease inhibitors indinavir, amprenavir, ritonavir, saquinavir and nelfinavir in human plasma by reversed-phase high-performance liquid chromatography [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 13. experts.umn.edu [experts.umn.edu]
• 14. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 15. researchgate.net [researchgate.net]
• 16. Simultaneous HPLC assay for quantification of indinavir, nelfinavir, ritonavir, and saquinavir in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Indinavir Pharmacokinetic Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the pharmacokinetics of Indinavir (B1671876).

Frequently Asked Questions (FAQs) & Troubleshooting

Sample Collection and Processing

Q1: We are observing high variability in our plasma concentration data. What are some common pre-analytical errors we should investigate?

A1: High variability can often be traced back to inconsistencies in sample handling. Key areas to review in your protocol include:

• Standardized Collection Times: Ensure that blood samples are drawn at precisely the same time points relative to Indinavir administration across all subjects. Deviations can significantly alter the pharmacokinetic profile.

• Anticoagulant Usage: Use a consistent anticoagulant (e.g., EDTA, heparin) for all samples. Different anticoagulants can have varying effects on plasma separation and drug stability.

• Plasma Separation: Process blood samples to separate plasma as soon as possible after collection. Delays can lead to drug degradation. Centrifugation speed and duration should be standardized.

• Storage Conditions: Immediately freeze plasma samples at -20°C or lower until analysis.[1] Repeated freeze-thaw cycles should be avoided as they can degrade the analyte.[2]

Q2: What is the recommended bioanalytical method for quantifying Indinavir in plasma?

A2: The most common and reliable method is High-Performance Liquid Chromatography (HPLC) with UV detection.[1][3][4] This method offers good sensitivity and specificity for Indinavir quantification in biological matrices.

Data Analysis and Interpretation

Q3: Our results show significant inter-individual variability in Indinavir exposure (AUC). What are the likely contributing factors?

A3: Significant inter-individual variability is a known characteristic of Indinavir and can be attributed to several factors:

• Food Effects: The bioavailability of Indinavir is highly sensitive to food. Administration with a high-fat meal can decrease the Area Under the Curve (AUC) by approximately 77%.[5] Even different meal compositions (protein, carbohydrate, fat) can have varying impacts on absorption.[6][7]

• Genetic Polymorphisms: Variations in genes encoding for drug-metabolizing enzymes and transporters can influence Indinavir pharmacokinetics. Polymorphisms in CYP3A4, CYP3A5, and ABCB1 (P-glycoprotein) have been shown to affect Indinavir clearance and absorption.[8]

• Drug-Drug Interactions: Co-administration of other drugs can significantly alter Indinavir levels. Potent CYP3A4 inhibitors like Ritonavir (B1064) can dramatically increase Indinavir concentrations, while CYP3A4 inducers can decrease them.[9][10][11]

• Patient Demographics: Factors such as gender have been reported to influence Indinavir exposure.[9][12][13]

Q4: We are conducting a study with co-administration of Ritonavir and see unexpectedly high Indinavir concentrations. Is this a known interaction?

A4: Yes, this is a well-documented and clinically significant drug-drug interaction. Ritonavir is a potent inhibitor of the CYP3A4 enzyme, which is the primary enzyme responsible for metabolizing Indinavir.[11][14] Co-administration leads to decreased clearance and a substantial increase in Indinavir plasma concentrations.[9][11][15] This "boosting" effect allows for lower or less frequent dosing of Indinavir.

Experimental Design

Q5: How can we minimize the impact of food on our Indinavir pharmacokinetic study?

A5: To minimize the confounding effect of food, you should standardize food intake for all study participants. The most stringent approach is to administer Indinavir in a fasted state (e.g., overnight fast).[1][16] If the study design requires administration with food, a standardized low-fat meal is recommended, as high-fat meals have the most significant impact on absorption.[16][17] The composition and timing of the meal should be consistent for all subjects.

Quantitative Data Summary

Table 1: Effect of Food on Indinavir Pharmacokinetics

Meal Type	Change in AUC	Change in Cmax	Tmax Delay	Reference
High-Fat Meal	↓ ~77%	↓	Significant Delay	[5][16][17]
High-Calorie Protein Meal	↓ 68%	↓ 74%	Delayed to 3.8 hrs (from 1 hr fasted)	[6][7]
High-Calorie Carbohydrate Meal	↓ 45%	↓ 59%	Delayed to 3.6 hrs (from 1 hr fasted)	[6][7]
High-Calorie Fat Meal	↓ 34%	↓ 46%	Delayed to 2.1 hrs (from 1 hr fasted)	[6][7]
Low-Fat Meals	No significant effect	No significant effect	Minimal Delay	[16][17]

Table 2: Effect of Co-administered Drugs on Indinavir Pharmacokinetics

Co-administered Drug	Mechanism	Effect on Indinavir AUC	Reference
Ritonavir	CYP3A4 Inhibition	↑ up to 475%	[11][15]
Efavirenz	CYP3A4 Induction	↓ ~30%	[18]
Nevirapine	CYP3A4 Induction	↑ Clearance by 41% (with or without Ritonavir)	[9]
Ketoconazole	CYP3A4 Inhibition	Dose reduction of Indinavir recommended	[10]
Diltiazem	CYP3A4 Substrate	↑ Diltiazem AUC by 26.5%	[19]
Amlodipine	CYP3A4 Substrate	↑ Amlodipine AUC by 89.8%	[19]

Detailed Experimental Protocols

Protocol 1: Quantification of Indinavir in Human Plasma via HPLC-UV

This protocol is a generalized procedure based on common methodologies.[3][4][20]

1. Sample Preparation (Solid-Phase Extraction)

• Thaw frozen plasma samples on ice.

• To 1 mL of plasma, add an internal standard (e.g., methyl-indinavir).

• Condition a C18 solid-phase extraction (SPE) cartridge with methanol (B129727) followed by water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute Indinavir and the internal standard with an appropriate elution solvent (e.g., mobile phase).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in a known volume of mobile phase.

2. HPLC Analysis

• Column: Reversed-phase C8 or C18 column.

• Mobile Phase: A mixture of phosphate (B84403) buffer and acetonitrile (B52724) (e.g., 60:40, v/v).[4]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20-50 µL.

• Detection: UV detector set at 210 nm.[3][4][20]

• Quantification: Create a standard curve by plotting the peak area ratio of Indinavir to the internal standard against known concentrations of Indinavir. The concentration of Indinavir in the unknown samples is then determined from this curve.

Visualizations

References

• 1. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of indinavir in plasma by solid-phase extraction and column liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid quantification of indinavir in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ask the Experts - Food Effects on Protease Inhibitor Bioavailability? [medscape.com]
• 6. Meal composition effects on the oral bioavailability of indinavir in HIV-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Indinavir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 11. Pharmacokinetic Interaction between Ritonavir and Indinavir in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Population Pharmacokinetics of Indinavir in Patients Infected with Human Immunodeficiency Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacokinetic variability caused by gender: do women have higher indinavir exposure than men? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metabolism of the human immunodeficiency virus protease inhibitors indinavir and ritonavir by human intestinal microsomes and expressed cytochrome P4503A4/3A5: mechanism-based inactivation of cytochrome P4503A by ritonavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pharmacokinetic interaction between ritonavir and indinavir in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Single-dose pharmacokinetics of indinavir and the effect of food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]
• 18. academic.oup.com [academic.oup.com]
• 19. Pharmacokinetic interactions between indinavir plus ritonavir and calcium channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Determination of indinavir, a HIV-1 protease inhibitor, in human plasma using ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Off-Target Effects of Indinavir in Cellular Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common off-target effects of Indinavir (B1671876) in cellular models. The information is designed to help identify and mitigate these effects to ensure the validity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary off-target effects of Indinavir observed in cellular models?

A1: Indinavir, an HIV-1 protease inhibitor, can cause several off-target effects that may impact experimental outcomes. The most commonly reported effects include mitochondrial dysfunction, altered glucose metabolism leading to insulin (B600854) resistance, and induction of endoplasmic reticulum (ER) stress.[1][2][3][4] Some studies have also pointed to interference with cell-cycle progression.[5]

Q2: How does Indinavir induce mitochondrial dysfunction?

A2: Indinavir can impair mitochondrial function through multiple mechanisms. It has been shown to directly inhibit the mitochondrial processing protease (MPP), an enzyme crucial for the maturation of mitochondrial proteins.[1][6] This inhibition can disrupt mitochondrial growth and function. Additionally, Indinavir and other protease inhibitors can lead to the permeabilization of the outer mitochondrial membrane, loss of membrane potential, and the release of cytochrome c, which can trigger mitochondria-mediated apoptosis.[7]

Q3: What is the mechanism behind Indinavir-induced insulin resistance?

A3: Indinavir can cause insulin resistance by directly interfering with glucose transport. In vitro studies have demonstrated that Indinavir inhibits the function of the insulin-responsive glucose transporter, GLUT4.[2][8] This blockade reduces insulin-stimulated glucose uptake into cells, such as those in skeletal muscle and adipose tissue, leading to decreased glucose disposal.[2][9][10] This effect appears to be rapid and is observed at therapeutic concentrations of the drug.[2]

Q4: Does Indinavir treatment lead to apoptosis or cytotoxicity in cell cultures?

A4: The effect of Indinavir on programmed cell death is complex. Some evidence suggests that Indinavir can induce mitochondria-mediated apoptosis.[7] However, other research indicates that it does not directly activate caspases involved in apoptosis but rather causes a cell-cycle arrest in the G0/G1 phase, which may indirectly prolong cell survival.[5] It's important to note that other HIV protease inhibitors, like Ritonavir (B1064), have been shown to cause cytotoxicity through necrosis rather than apoptosis in certain cell types, such as human endothelial cells.[11] Therefore, the specific cell type and experimental conditions are critical factors.

Troubleshooting Guides

Problem 1: Unexpected decrease in cell viability and proliferation after Indinavir treatment.

• Q: My cells show reduced viability after Indinavir treatment, which is not the intended focus of my study. How can I determine if this is due to mitochondrial toxicity?

  • A: This is a common issue, as Indinavir is known to be toxic to mitochondria.[1][7][12] To investigate this, you can perform a series of assays to assess different aspects of mitochondrial health. A reduction in mitochondrial membrane potential is an early indicator of dysfunction. You can also measure the levels of reactive oxygen species (ROS) and ATP production to gauge the impact on mitochondrial function.

    Recommended Actions:

    • Assess Mitochondrial Membrane Potential: Use a fluorescent dye such as JC-1 or TMRM. A shift in fluorescence from red to green (for JC-1) or a decrease in red fluorescence (for TMRM) indicates depolarization of the mitochondrial membrane.

    • Measure ATP Levels: Utilize a luciferase-based ATP assay kit to quantify cellular ATP. A significant drop in ATP levels in Indinavir-treated cells compared to vehicle controls would suggest impaired mitochondrial respiration.

    • Quantify Reactive Oxygen Species (ROS): Employ probes like CellROX or DCFDA to measure ROS production via flow cytometry or fluorescence microscopy. An increase in ROS is a common consequence of mitochondrial dysfunction.

Problem 2: Altered cellular metabolism is confounding experimental results.

• Q: I'm observing changes in glucose uptake in my cell line after Indinavir treatment, which is interfering with my investigation of a separate metabolic pathway. How can I confirm and potentially mitigate this?

  • A: Indinavir is a known inhibitor of the GLUT4 glucose transporter, which can significantly impact glucose metabolism in sensitive cell lines (e.g., adipocytes, muscle cells).[2][8]

    Recommended Actions:

    • Confirm GLUT4 Inhibition: Perform a glucose uptake assay using a fluorescent glucose analog, such as 2-NBDG. A decrease in fluorescence in Indinavir-treated cells will confirm the inhibition of glucose transport.

    • Use an Alternative Energy Source: If your experimental design allows, you can supplement your cell culture media with an alternative energy source that bypasses the need for glucose transport, such as pyruvate (B1213749) or glutamine, to maintain cell viability while minimizing the confounding effects of GLUT4 inhibition.

    • Dose-Response Analysis: Determine the lowest effective concentration of Indinavir for your primary research question that has the minimal effect on glucose uptake. This can help in finding an experimental window where off-target metabolic effects are minimized.

Problem 3: Unexplained cell cycle arrest in treated cells.

• Q: My cell cycle analysis of Indinavir-treated lymphocytes shows an accumulation of cells in the G0/G1 phase. Is this a known off-target effect?

  • A: Yes, studies have shown that Indinavir can cause a dose-dependent cell-cycle arrest in the G0/G1 phase in lymphocytes.[5] This is an important consideration, as it can be misinterpreted as a direct anti-proliferative effect related to your target of interest.

    Recommended Actions:

    • Confirm with Western Blot: Analyze the expression levels of key cell cycle regulatory proteins. Look for changes in the levels of cyclins (e.g., Cyclin D1) and cyclin-dependent kinase inhibitors (e.g., p21, p27) that regulate the G1/S transition.

    • Control Experiments: If possible, use a structurally related but inactive analog of Indinavir as a negative control to demonstrate that the cell cycle arrest is specific to the active compound. Alternatively, if a known downstream effector of your target pathway is known to induce G1 arrest, you can use a positive control for this effect to compare against the effect of Indinavir.

Problem 4: Suspected Endoplasmic Reticulum (ER) Stress.

• Q: I suspect my Indinavir-treated cells are undergoing ER stress, but the literature is more focused on other protease inhibitors. What markers should I investigate?

  • A: While other protease inhibitors like lopinavir (B192967) and ritonavir are more strongly linked to ER stress, it is a plausible off-target effect for this class of drugs.[3][13][14][15] ER stress activates the Unfolded Protein Response (UPR), and you can measure the activation of its key signaling pathways.

    Recommended Actions:

    • Analyze UPR Markers: Use Western blotting or qRT-PCR to measure the expression or phosphorylation of key UPR markers. These include:

      • GRP78 (BiP): An ER chaperone that is upregulated during ER stress.

      • Phospho-PERK and its downstream target Phospho-eIF2α.

      • Spliced XBP1 (sXBP1): A key transcription factor activated by the IRE1α pathway.

      • CHOP (GADD153): A pro-apoptotic transcription factor induced by severe or prolonged ER stress.

    • Chemical Chaperones: To mitigate ER stress, you can co-treat your cells with chemical chaperones like 4-phenylbutyric acid (4-PBA) or tauroursodeoxycholic acid (TUDCA) to see if they rescue the observed phenotype.

Quantitative Data Summary

Table 1: Effect of Indinavir on Insulin-Stimulated Glucose Disposal

Parameter	Placebo	Indinavir (1200 mg single dose)	Average Decrease (%)	P-value
Insulin-Stimulated Glucose Disposal Rate per unit of Insulin (M/I)	14.1 ± 1.2 mg/kg·min per µU/ml	9.2 ± 0.8 mg/kg·min per µU/ml	34.1 ± 9.2	< 0.001
Non-oxidative Glucose Disposal (Storage)	3.9 ± 1.8 mg/kg·min	1.9 ± 0.9 mg/kg·min	-	< 0.01

(Data adapted from a study in healthy HIV-seronegative volunteers)[2]

Experimental Protocols

Protocol 1: Mitochondrial Membrane Potential Assay using JC-1

• Cell Preparation: Plate cells in a 96-well plate (or other suitable format) and allow them to adhere overnight. Treat cells with Indinavir at the desired concentrations for the specified time. Include a vehicle control and a positive control for mitochondrial depolarization (e.g., CCCP).

• JC-1 Staining: Prepare a 5 µg/mL working solution of JC-1 in pre-warmed cell culture medium. Remove the treatment medium from the cells and add the JC-1 staining solution.

• Incubation: Incubate the cells at 37°C for 15-30 minutes, protected from light.

• Washing: Gently wash the cells twice with a phosphate-buffered saline (PBS) or a suitable assay buffer.

• Fluorescence Measurement: Measure the fluorescence using a fluorescence plate reader. Healthy, polarized mitochondria will exhibit red fluorescence (excitation ~560 nm, emission ~595 nm), while depolarized mitochondria will show green fluorescence (excitation ~485 nm, emission ~530 nm). The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

Protocol 2: 2-NBDG Glucose Uptake Assay

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate. After reaching the desired confluency, treat with Indinavir for the appropriate duration.

• Glucose Starvation: Wash the cells with PBS and incubate them in glucose-free Krebs-Ringer Bicarbonate (KRB) buffer for 30-60 minutes to starve them of glucose.

• Insulin Stimulation (Optional): For insulin-responsive cells, stimulate with insulin (e.g., 100 nM) for 20-30 minutes.

• 2-NBDG Incubation: Add 2-NBDG to a final concentration of 50-100 µM and incubate for 30-60 minutes at 37°C.

• Stop Uptake: Stop the glucose uptake by washing the cells three times with ice-cold PBS.

• Fluorescence Quantification: Measure the fluorescence of the incorporated 2-NBDG using a fluorescence plate reader (excitation ~485 nm, emission ~535 nm).

Visualizations

Caption: Key off-target signaling pathways affected by Indinavir.

References

• 1. Protease inhibitors impair mitochondrial function: another contributor to HIV lipodystrophy? | aidsmap [aidsmap.com]
• 2. Indinavir acutely inhibits insulin-stimulated glucose disposal in humans: A randomized, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HIV Protease Inhibitors Induce Endoplasmic Reticulum Stress and Disrupt Barrier Integrity in Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Off-Target-Based Design of Selective HIV-1 PROTEASE Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The HIV protease inhibitor Indinavir inhibits cell-cycle progression in vitro in lymphocytes of HIV-infected and uninfected individuals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro evidence of inhibition of mitochondrial protease processing by HIV-1 protease inhibitors in yeast: a possible contribution to lipodystrophy syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dysregulation of Glucose Metabolism in HIV Patients: Epidemiology, Mechanisms and Management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The HIV protease inhibitor indinavir decreases insulin- and contraction-stimulated glucose transport in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. HIV protease inhibitor ritonavir induces cytotoxicity of human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. ar.iiarjournals.org [ar.iiarjournals.org]
• 14. Lopinavir-Ritonavir Combination Induces Endoplasmic Reticulum Stress and Kills Urological Cancer Cells | Anticancer Research [ar.iiarjournals.org]
• 15. Endoplasmic reticulum stress leads to mitochondria-mediated apoptosis in cells treated with anti-HIV protease inhibitor ritonavir - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Indinavir Dosage Adjustment with CYP3A4 Inhibitors

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting Indinavir (B1671876) dosage when co-administered with Cytochrome P450 3A4 (CYP3A4) inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to adjust the dosage of Indinavir when administered with a CYP3A4 inhibitor?

A1: Indinavir is primarily metabolized by the cytochrome P450 isoform CYP3A4.[1][2][3] Co-administration with a CYP3A4 inhibitor can decrease the clearance of Indinavir, leading to increased plasma concentrations.[1][4] This elevated concentration can increase the risk of adverse effects. Conversely, drugs that induce CYP3A4 activity can increase the clearance of Indinavir, resulting in lower plasma concentrations and potentially reducing its therapeutic efficacy.[1]

Q2: What are some common CYP3A4 inhibitors that necessitate an Indinavir dosage adjustment?

A2: Potent CYP3A4 inhibitors such as ketoconazole (B1673606), itraconazole, and ritonavir (B1064) require a dose adjustment of Indinavir. Delavirdine, another antiretroviral agent, also inhibits CYP3A4 and affects Indinavir concentrations.[1][5]

Q3: What is the recommended dosage adjustment for Indinavir when co-administered with specific CYP3A4 inhibitors?

A3: The dosage adjustment depends on the specific inhibitor being used. For detailed recommendations, please refer to the data summary table below. For example, when co-administered with ketoconazole or itraconazole, the recommended dose of Indinavir is typically reduced.[1][5]

Q4: Are there any situations where the Indinavir dosage needs to be increased?

A4: Yes, when Indinavir is co-administered with a CYP3A4 inducer, its dosage may need to be increased. For instance, when used with efavirenz (B1671121) or nevirapine, which are CYP3A4 inducers, a higher dose of Indinavir is recommended to maintain therapeutic plasma concentrations.[1]

Q5: How does ritonavir, another protease inhibitor, affect Indinavir dosage?

A5: Ritonavir is a potent inhibitor of CYP3A4 and is often used in low doses to "boost" the plasma concentrations of other protease inhibitors like Indinavir.[6][7] This allows for a lower or less frequent dosing of Indinavir. For example, a common boosted regimen is Indinavir 800 mg with ritonavir 100-200 mg, both taken twice daily.[8]

Troubleshooting Guide

This guide addresses potential issues encountered during experiments involving the co-administration of Indinavir and CYP3A4 inhibitors.

Issue 1: Unexpectedly high Indinavir plasma concentrations in preclinical/clinical subjects.

• Possible Cause: Concomitant administration of a potent CYP3A4 inhibitor that was not accounted for.

• Troubleshooting Steps:

  • Review all co-administered compounds, including supportive care medications and excipients, for potential CYP3A4 inhibitory activity.

  • Verify the dosage of both Indinavir and the suspected inhibitor.

  • If a potent inhibitor is confirmed, a reduction in the Indinavir dose is warranted. Refer to the dosage adjustment table for guidance.

  • Consider conducting an in vitro CYP3A4 inhibition assay with the suspected compound to confirm its inhibitory potential.

Issue 2: Sub-therapeutic plasma concentrations of Indinavir despite co-administration with a known CYP3A4 inhibitor.

• Possible Cause 1: Presence of a CYP3A4 inducer in the regimen.

• Troubleshooting Steps:

  • Screen for the presence of any known CYP3A4 inducers (e.g., rifampin, certain anticonvulsants, St. John's Wort).

  • If an inducer is present, its effect may be overriding the inhibitory effect. The regimen may need to be re-evaluated to either remove the inducer or further adjust the Indinavir dose.

• Possible Cause 2: Issues with drug formulation or subject adherence.

• Troubleshooting Steps:

  • Verify the stability and integrity of the Indinavir formulation.

  • In clinical studies, assess patient adherence to the prescribed regimen.

Data Presentation: Indinavir Dosage Adjustments with CYP3A4 Modulators

Co-administered Drug	Effect on CYP3A4	Standard Indinavir Dose	Recommended Adjusted Indinavir Dose	Reference(s)
Ketoconazole	Inhibitor	800 mg every 8 hours	600 mg every 8 hours	[1][5]
Itraconazole	Inhibitor	800 mg every 8 hours	600 mg every 8 hours	[1][5]
Delavirdine	Inhibitor	800 mg every 8 hours	600 mg every 8 hours	[1][5]
Ritonavir (as a booster)	Potent Inhibitor	800 mg every 8 hours	800 mg twice daily with 100-200 mg ritonavir twice daily	[8]
Efavirenz	Inducer	800 mg every 8 hours	1000 mg every 8 hours	[1]
Nevirapine	Inducer	800 mg every 8 hours	1000 mg every 8 hours	[1]

Experimental Protocols

Key Experiment: Clinical Pharmacokinetic Interaction Study

This section outlines a generalized methodology for a clinical study designed to evaluate the effect of a CYP3A4 inhibitor on the pharmacokinetics of Indinavir.

1. Study Design:

• An open-label, randomized, crossover study design is often employed.

• Healthy adult volunteers are typically recruited to minimize confounding variables from underlying diseases.

• The study consists of multiple treatment periods separated by a washout period to ensure complete elimination of the drugs from the previous period.

2. Dosing Regimen:

• Period 1 (Reference): Subjects receive a standard dose of Indinavir (e.g., 800 mg) alone.

• Washout Period: A period of at least 7 days to allow for drug clearance.

• Period 2 (Test): Subjects receive the CYP3A4 inhibitor for a specified duration to achieve steady-state concentrations, followed by co-administration of the same dose of Indinavir.

3. Sample Collection:

• Serial blood samples are collected at predefined time points before and after Indinavir administration in each period (e.g., pre-dose, 0.5, 1, 1.5, 2, 3, 4, 6, 8, and 12 hours post-dose).

• Plasma is separated from the blood samples by centrifugation and stored at -20°C or lower until analysis.

4. Bioanalytical Method:

• Plasma concentrations of Indinavir and its metabolites are determined using a validated high-performance liquid chromatography (HPLC) method with UV or mass spectrometry detection.

• The assay must be sensitive, specific, accurate, and precise over the expected range of plasma concentrations.

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as the area under the plasma concentration-time curve (AUC), maximum plasma concentration (Cmax), and time to reach maximum concentration (Tmax) are calculated for Indinavir in both the presence and absence of the CYP3A4 inhibitor.

• Statistical comparisons of these parameters are performed to determine the significance of the drug-drug interaction.

Mandatory Visualizations

References

• 1. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. FDA guides drug-drug interaction studies for therapeutic proteins | RAPS [raps.org]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Determination of indinavir in plasma by solid-phase extraction and column liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A pharmacokinetic drug-drug interaction study of venlafaxine and indinavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic interaction between ritonavir and indinavir in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Mechanism-Based Inactivation of CYP3A4 by Ritonavir: What Mechanism? - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In Vitro Efficacy of Indinavir and Ritonavir: A Comparative Analysis for Research Professionals

This guide provides a detailed comparative analysis of the in vitro efficacy of two prominent HIV-1 protease inhibitors: Indinavir (B1671876) and Ritonavir. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data, outlines detailed methodologies for in vitro assays, and visualizes complex biological pathways and experimental workflows to facilitate a deeper understanding of the relative performance of these two antiretroviral agents.

Quantitative Efficacy Data

The following table summarizes the key in vitro efficacy parameters for Indinavir and Ritonavir against HIV-1. It is important to note that direct comparison of absolute values across different studies can be challenging due to variations in experimental conditions, such as the cell lines, HIV-1 strains, and assay formats used.

Parameter	Indinavir	Ritonavir	Significance
IC50 (nM)	50 - 100 (in 50% human serum)[1]	~15,000 (against SARS-CoV-2)	Concentration of the inhibitor required to reduce viral replication by 50% in cell culture. A lower value indicates higher potency.
IC90 (µg/mL)	~0.1 (in 50% human serum and 10% fetal calf serum)[2]	Not Available	Concentration of the inhibitor required to reduce viral replication by 90% in cell culture.
Ki (µM)	0.00054 (against HIV-1 protease)[3]	0.019 (inhibition of CYP3A4)[4]	Inhibition constant, reflecting the binding affinity of the inhibitor to the enzyme. A lower Ki value indicates a stronger binding affinity.

Note: The provided Ki value for Ritonavir reflects its potent inhibition of the human cytochrome P450 3A4 (CYP3A4) enzyme, a property that is clinically leveraged to "boost" the levels of other protease inhibitors[2][4]. While Ritonavir also inhibits HIV-1 protease, its primary clinical utility in combination therapies often stems from this pharmacokinetic enhancement. The Ki of Indinavir against HTLV-1 protease is significantly weaker at 3.5 µM[3].

Experimental Protocols

The in vitro efficacy of HIV protease inhibitors is primarily determined through biochemical and cell-based assays. Below are detailed methodologies for key experiments.

HIV-1 Protease Inhibition Assay (FRET-based)

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of purified, recombinant HIV-1 protease.

Objective: To determine the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) of a test compound against HIV-1 protease.

Materials:

• Recombinant HIV-1 Protease

• Fluorogenic substrate (e.g., a peptide containing a fluorophore and a quencher)

• Assay Buffer (e.g., sodium acetate (B1210297) buffer, pH 4.7)

• Test Compounds (Indinavir, Ritonavir) dissolved in DMSO

• Control Inhibitor (e.g., Saquinavir)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and control inhibitor in the assay buffer.

• Reaction Setup: In a 96-well plate, add the recombinant HIV-1 protease to each well.

• Inhibitor Addition: Add the serially diluted inhibitors to the wells containing the protease and incubate for a specified time to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader and monitor the increase in fluorescence over time. Cleavage of the substrate by the protease separates the fluorophore from the quencher, resulting in an increase in fluorescence.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the reaction rate against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

  • The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation, provided the substrate concentration and its Michaelis constant (Km) are known.

Antiviral Assay in Cell Culture (p24 Antigen Reduction Assay)

This cell-based assay determines the effectiveness of an inhibitor at preventing viral replication in a cellular environment.

Objective: To determine the half-maximal effective concentration (EC50) of a test compound required to inhibit HIV-1 replication in cell culture.

Materials:

• Human T-cell line susceptible to HIV-1 infection (e.g., MT-4 cells) or peripheral blood mononuclear cells (PBMCs)

• HIV-1 viral stock

• Test Compounds (Indinavir, Ritonavir) dissolved in DMSO

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS)

• 96-well cell culture plates

• HIV-1 p24 antigen ELISA kit

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a specific density.

• Compound Addition: Add serially diluted test compounds to the wells.

• Infection: Infect the cells with a pre-titered amount of HIV-1.

• Incubation: Incubate the plate for a period that allows for multiple rounds of viral replication (e.g., 4-7 days) at 37°C in a CO₂ incubator.

• Supernatant Collection: After incubation, collect the cell-free supernatant from each well.

• p24 Antigen Quantification: Determine the amount of p24 antigen, a marker of viral replication, in the supernatants using an ELISA kit.

• Data Analysis:

  • Calculate the percentage of viral inhibition for each drug concentration compared to the untreated control.

  • Plot the percentage of inhibition against the drug concentration and fit the data to a dose-response curve to determine the EC50 value.

Visualizations

Mechanism of Action of HIV Protease Inhibitors

The following diagram illustrates the critical role of HIV protease in the viral life cycle and how protease inhibitors like Indinavir and Ritonavir disrupt this process.

Caption: Mechanism of HIV protease inhibitors.

Experimental Workflow for In Vitro Efficacy Testing

This diagram outlines the general experimental workflow for determining the in vitro efficacy of HIV protease inhibitors.

Caption: In vitro efficacy testing workflow.

References

• 1. Pharmacokinetics of Indinavir and Ritonavir Administered at 667 and 100 Milligrams, Respectively, Every 12 Hours Compared with Indinavir Administered at 800 Milligrams Every 8 Hours in Human Immunodeficiency Virus-Infected Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic Interaction between Ritonavir and Indinavir in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation | PLOS One [journals.plos.org]
• 4. Differential inhibition of cytochrome P450 isoforms by the protease inhibitors, ritonavir, saquinavir and indinavir - PubMed [pubmed.ncbi.nlm.nih.gov]

Indinavir's Antiviral Efficacy: A Comparative Analysis Against HIV Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro antiviral activity of the first-generation protease inhibitor Indinavir against various HIV clinical isolates. The data presented is compiled from historical studies, offering a quantitative and methodological comparison with other first and second-generation protease inhibitors. While Indinavir was a cornerstone of early highly active antiretroviral therapy (HAART), it has largely been superseded by newer agents with more favorable resistance profiles and dosing regimens.[1][2] This guide serves as a valuable reference for understanding the evolution of HIV protease inhibitors and the benchmarks against which newer drugs were developed.

Mechanism of Action: Inhibition of HIV Protease

Indinavir, like other protease inhibitors, functions as a competitive inhibitor of the HIV-1 protease. This viral enzyme is critical for the post-translational processing of the Gag and Gag-Pol polyproteins, which are precursors to essential structural proteins and enzymes of the virus. By binding to the active site of the protease, Indinavir prevents the cleavage of these polyproteins, leading to the production of immature, non-infectious virions and thereby halting the viral replication cycle.[1][3]

Caption: Mechanism of HIV Protease Inhibition by Indinavir.

Comparative Antiviral Activity of Protease Inhibitors

The following tables summarize the 50% inhibitory concentrations (IC50) of Indinavir and other protease inhibitors against wild-type and resistant HIV-1 isolates from various studies. It is important to note that experimental conditions, such as the cell lines and specific viral strains used, can vary between studies, influencing the observed IC50 values.

Table 1: In Vitro Activity of Protease Inhibitors against Wild-Type HIV-1

Drug	IC50 (nM)	Cell Line	HIV-1 Strain
Indinavir	25 - 100	Cultured cells (unspecified)	Various
Saquinavir	1 - 30	Lymphoblastoid and monocytic lines, PBLs	Various
Ritonavir	17 - 47	Cultured cells	HIV-1 LAI
Nelfinavir	17 - 47	Cultured cells	HIV-1 LAI
Amprenavir	17 - 47	Cultured cells	HIV-1 LAI
Lopinavir	17 - 47	Cultured cells	HIV-1 LAI
Atazanavir	-	-	-
Darunavir	3	Cultured cells	HIV-1 LAI

Data compiled from multiple sources. Direct comparison should be made with caution due to varying experimental conditions.

Table 2: Fold Change in IC50 for Protease Inhibitors against Resistant HIV-1 Isolates

Drug	Isolate 807(PR)48,54,82	Isolate 3761(PR)46,84,90	Isolate 1385(PR)46,54,82,90	Isolate 769(PR)46,54,82,84,90
Indinavir	11	>91	15	>91
Saquinavir	14	12	<4	14
Nelfinavir	11	17	41	14

Fold change in IC50 is relative to the wild-type NL4-3 isolate. Data from a study on highly drug-resistant clinical isolates.[4]

Experimental Protocols

The following are detailed methodologies for key experiments commonly cited in HIV drug susceptibility studies.

Recombinant Virus Phenotypic Susceptibility Assay

This assay measures the ability of a patient's virus to replicate in the presence of a drug.

• Cell Culture and Infection: The resulting recombinant viruses are used to infect a susceptible cell line in the presence of varying concentrations of the antiretroviral drug being tested.

• Quantification of Viral Replication: After a set incubation period, viral replication is quantified. This is often done by measuring the activity of a reporter gene (like luciferase) that is incorporated into the viral vector or by quantifying a viral protein such as p24 antigen.[8]

• Data Analysis: The drug concentration that inhibits 50% of viral replication (IC50) is calculated and compared to the IC50 for a drug-sensitive (wild-type) reference virus to determine the fold change in susceptibility.[5]

Caption: Workflow for a Recombinant Virus Phenotypic Assay.

p24 Antigen Capture ELISA

This enzyme-linked immunosorbent assay (ELISA) is used to quantify the HIV-1 p24 core protein, a marker of viral replication.

• Sample Preparation: Viral samples (e.g., cell culture supernatants) are treated with a disruption buffer to inactivate the virus and release the p24 antigen.[9]

• Antigen Capture: The wells of a microtiter plate are coated with monoclonal antibodies specific to HIV-1 p24. The prepared samples are added to the wells, and any p24 antigen present binds to these capture antibodies.[9]

• Detection: After washing away unbound material, a second, enzyme-conjugated antibody that also recognizes p24 is added. This detection antibody binds to the captured p24, forming a "sandwich".[2][9]

• Signal Generation: A substrate for the enzyme is added, which results in a color change. The intensity of the color is proportional to the amount of p24 antigen in the sample.[2][9]

• Quantification: The absorbance of the color is measured using a plate reader, and the concentration of p24 is determined by comparison to a standard curve.[9]

Caption: Workflow of a p24 Antigen Capture ELISA.

References

• 1. Indinavir - Wikipedia [en.wikipedia.org]
• 2. yeasenbio.com [yeasenbio.com]
• 3. benchchem.com [benchchem.com]
• 4. The HIV protease inhibitor Indinavir inhibits cell-cycle progression in vitro in lymphocytes of HIV-infected and uninfected individuals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HIV Resistance Assays - Clinical Guidelines Program [hivguidelines.org]
• 6. cdn.hivguidelines.org [cdn.hivguidelines.org]
• 7. journals.asm.org [journals.asm.org]
• 8. A Novel Phenotypic Drug Susceptibility Assay for Human Immunodeficiency Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ablinc.com [ablinc.com]

Navigating HIV-1 Protease Inhibitor Resistance: A Comparative Guide to Cross-Resistance Between Indinavir and Other Protease Inhibators

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant strains of Human Immunodeficiency Virus Type 1 (HIV-1) presents a significant challenge to the long-term efficacy of antiretroviral therapy. Resistance to one protease inhibitor (PI) can often lead to reduced susceptibility to other drugs in the same class, a phenomenon known as cross-resistance. This guide provides a comprehensive comparison of cross-resistance profiles between Indinavir (IDV) and other PIs, supported by quantitative experimental data, detailed methodologies, and visual workflows to aid in research and drug development efforts.

Data Presentation: Quantitative Analysis of Cross-Resistance

The following tables summarize the in vitro phenotypic susceptibility of various HIV-1 protease mutant strains to Indinavir and a panel of other commercially available protease inhibitors. The data is presented as the fold change in the 50% inhibitory concentration (IC50) compared to a wild-type reference strain. An increase in the fold-change value indicates reduced susceptibility to the drug.

Table 1: Phenotypic Susceptibility (Fold Change in IC50) of Single and Double Protease Mutant HIV-1 Variants

Protease Mutation(s)	Indinavir (IDV)	Saquinavir (SQV)	Ritonavir (RTV)	Nelfinavir (NFV)	Amprenavir (APV)	Lopinavir (LPV)	Atazanavir (ATV)	Darunavir (DRV)
M46I	2-5	1-3	1-2	1-3	1-3	1-3	1-2	<2
V82A/T/F	5-15	2-6	3-8	1-4	2-5	2-5	1-3	1-2
I84V	10-30	3-10	>10	2-8	4-12	10-20	3-7	2-5
M46I + V82A	15-40	4-12	>10	3-10	5-15	5-15	3-8	2-4
V82A + I84V	>50	5-15	>20	4-15	>20	>30	5-15	3-8

Data compiled from multiple in vitro studies. Actual values may vary based on the specific laboratory assay and viral strain.

Table 2: Phenotypic Susceptibility (Fold Change in IC50) of Multi-Drug Resistant HIV-1 Clinical Isolates with Indinavir Resistance Mutations

Genotypic Profile (Key Mutations)	Indinavir (IDV)	Saquinavir (SQV)	Ritonavir (RTV)	Nelfinavir (NFV)	Amprenavir (APV)	Lopinavir (LPV)	Atazanavir (ATV)	Darunavir (DRV)
M46L, I54V, V82T	>50	10-25	>30	5-15	15-30	20-40	8-20	3-7
L10I, M46I, I54V, V82A, I84V	>100	15-40	>50	10-30	>40	>50	10-25	5-10
V32I, M46I, I47V, I54V, V82A, I84V, L90M	>150	20-50	>60	15-40	>50	>60	15-30	8-15

Data is illustrative and compiled from studies on clinical isolates from protease inhibitor-experienced patients.

Experimental Protocols

Understanding the methodologies used to generate resistance data is crucial for interpreting the results accurately. The following are detailed protocols for the key experiments cited in cross-resistance studies.

Phenotypic Resistance Assay (Recombinant Virus Assay)

Phenotypic assays directly measure the ability of a virus to replicate in the presence of a drug.[1] The most common methods, such as the PhenoSense™ assay, utilize recombinant viruses.[2]

• Sample Collection and RNA Extraction:

  • Patient plasma with a viral load of at least 500-1000 HIV-1 RNA copies/mL is collected in EDTA tubes.[1][2]

  • Viral RNA is extracted from the plasma using commercially available kits.[3]

• Reverse Transcription and PCR Amplification:

  • The extracted viral RNA is reverse transcribed into complementary DNA (cDNA).[1]

  • The protease-coding region of the pol gene is amplified from the cDNA using Polymerase Chain Reaction (PCR).[1]

• Generation of Recombinant Virus:

  • The amplified patient-derived protease gene is inserted into a proviral DNA vector that lacks its own protease sequence but contains a reporter gene (e.g., luciferase or green fluorescent protein).

  • This recombinant vector is then transfected into a susceptible cell line.

• Drug Susceptibility Testing:

  • The recombinant viruses are harvested and used to infect target cells in the presence of serial dilutions of various protease inhibitors.

  • After a single round of replication, the expression of the reporter gene is measured.

• Data Analysis and Interpretation:

  • The concentration of the drug that inhibits viral replication by 50% (IC50) is calculated for the patient's virus and a wild-type reference virus.

  • The fold change in IC50 is determined by dividing the IC50 of the patient's virus by the IC50 of the reference virus.[2] A higher fold change indicates a greater level of resistance.

Genotypic Resistance Assay (Sanger Sequencing)

Genotypic assays detect the presence of specific mutations in the viral genome that are known to be associated with drug resistance.[4]

• Sample Collection and RNA Extraction:

  • Similar to phenotypic assays, plasma with a sufficient viral load is required.[4]

  • Viral RNA is extracted from the patient's plasma.[3]

• Reverse Transcription and PCR Amplification:

  • The viral RNA is reverse transcribed to cDNA.

  • The protease gene is amplified using PCR.[5]

• DNA Sequencing:

  • The amplified PCR product is purified and sequenced using the Sanger dideoxy chain-termination method.[2]

  • Automated sequencers generate an electropherogram that displays the nucleotide sequence of the protease gene.

• Data Analysis and Interpretation:

  • The obtained sequence is compared to a wild-type reference sequence to identify amino acid substitutions (mutations).

  • The identified mutations are then cross-referenced with databases (e.g., Stanford University HIV Drug Resistance Database) that correlate specific mutations with resistance to different antiretroviral drugs.

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key experimental and logical workflows in the study of Indinavir cross-resistance.

Caption: Experimental workflow for HIV drug resistance testing.

Caption: Logical pathway of Indinavir resistance and cross-resistance.

References

• 1. HIV Resistance Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. labcorp.com [labcorp.com]
• 3. Protocol for Nearly Full-Length Sequencing of HIV-1 RNA from Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cenetron.com [cenetron.com]
• 5. Genotyping of HIV-1 to Detect Drug Resistance | Thermo Fisher Scientific - JP [thermofisher.com]

Head-to-head comparison of Indinavir and Saquinavir in preclinical models

This guide provides a detailed preclinical comparison of two seminal HIV-1 protease inhibitors, Indinavir (B1671876) and Saquinavir (B1662171). The information presented herein is compiled from various in vitro and in vivo studies to offer a quantitative and methodological comparison for researchers, scientists, and drug development professionals.

Mechanism of Action

Both Indinavir and Saquinavir are competitive inhibitors of the HIV-1 protease, an enzyme critical for the maturation of the virus.[1] By binding to the active site of the protease, these drugs block the cleavage of the Gag and Gag-Pol polyproteins. This inhibition prevents the formation of essential viral structural proteins and enzymes, resulting in the production of immature, non-infectious viral particles and thus halting the HIV replication cycle.[1]

Caption: Mechanism of HIV Protease Inhibition.

In Vitro Efficacy

The in vitro potency of Indinavir and Saquinavir is typically measured by their 50% inhibitory concentration (IC50), which is the concentration of the drug required to inhibit HIV-1 replication by 50%. Based on available data, Saquinavir often demonstrates a lower IC50 than Indinavir, suggesting higher potency under specific experimental conditions. However, it is crucial to note that experimental conditions such as the cell lines and HIV-1 strains used can vary between studies, influencing the observed efficacy.

Drug	IC50	Cell Line	HIV-1 Strain
Indinavir	25 - 100 nM	Cultured cells (unspecified)	Various
Saquinavir	1 - 30 nM	Lymphoblastoid and monocytic lines, PBLs	Various
Saquinavir	2.7 µM	JM cell line	HIV-1
Saquinavir	0.9 - 2.5 nM	Not specified	Clades A-H
Saquinavir	0.25 - 14.6 nM	Not specified	HIV-2 isolates

Data compiled from multiple sources.[1][2]

Experimental Protocol: In Vitro p24 Antigen Reduction Assay

A common method for determining the in vitro efficacy of HIV protease inhibitors is the p24 antigen reduction assay in peripheral blood mononuclear cells (PBMCs).[1][3]

Objective: To measure the IC50 of a drug required to inhibit HIV-1 replication.

Materials:

• Phytohemagglutinin (PHA)-stimulated PBMCs

• HIV-1 viral stock

• Indinavir and Saquinavir

• Appropriate solvent (e.g., DMSO)

• Cell culture medium

• 96-well plates

• p24 antigen ELISA kit

Procedure:

• Cell Preparation: Isolate PBMCs from healthy donors and stimulate with PHA.

• Drug Dilution: Prepare serial dilutions of Indinavir and Saquinavir in cell culture medium.

• Infection and Treatment: Add the PHA-stimulated PBMCs to 96-well plates. Infect the cells with a pre-titered amount of HIV-1 stock and immediately add the different concentrations of Indinavir or Saquinavir. Include control wells with no drug.

• Incubation: Incubate the plates at 37°C in a humidified, 5% CO2 incubator.

• Sample Collection: On days 4-7 post-infection, collect the cell-free supernatant from each well.

• p24 Antigen Quantification: Measure the amount of p24 antigen in the supernatant using an ELISA kit.

• Data Analysis: Calculate the percentage of viral inhibition for each drug concentration compared to the control. Determine the IC50 value by plotting the percentage of inhibition against the drug concentration.

Caption: In Vitro p24 Antigen Reduction Assay Workflow.

Pharmacokinetics in Animal Models

Pharmacokinetic studies in animal models are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of drug candidates. Studies in rats have shown that the oral bioavailability of Saquinavir can be significantly increased when co-administered with Indinavir, suggesting that Indinavir inhibits the metabolism of Saquinavir.[4]

Drug Combination (Oral Administration in Rats)	Fold Increase in AUC of the First Drug
Saquinavir + Indinavir	9.5-fold
Amprenavir + Indinavir	1.6-fold
Nelfinavir (B1663628) + Indinavir	2.3-fold

AUC (Area Under the Curve) data from a study in rats.[4]

Experimental Protocol: Preclinical Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of a drug after oral or intravenous administration.

Materials:

• Male Wistar rats (or other appropriate strain)

• Indinavir and Saquinavir formulations

• Cannulas for blood sampling

• Analytical method for drug quantification in plasma (e.g., LC-MS/MS)

Procedure:

• Animal Preparation: Acclimatize rats and fast them overnight before dosing. For intravenous administration, surgically implant a cannula in a suitable vein (e.g., jugular vein).

• Dosing: Administer a single dose of the drug either orally (via gavage) or intravenously.

• Blood Sampling: Collect serial blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 24 hours) via the cannula or another appropriate site (e.g., tail vein).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Drug Quantification: Analyze the plasma samples to determine the drug concentration using a validated analytical method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the plasma concentration-time curve), and bioavailability (for oral administration).

Caption: Preclinical Pharmacokinetic Study Workflow.

Preclinical Toxicology

Preclinical toxicology studies are conducted to assess the safety of a drug candidate before it is tested in humans.

Toxicological Endpoint	Indinavir	Saquinavir
Carcinogenicity	No indication of carcinogenic activity in rats and mice.	No indication of carcinogenic activity in rats and mice.[5]
Mutagenicity/Clastogenicity	Not specified in the provided results.	Neither mutagenic nor clastogenic in in vitro and in vivo tests.[5]
Reproductive Performance	Not specified in the provided results.	No observable effects on reproductive performance, fertility, or embryo survival in rats.[5]
Embryotoxicity/Teratogenicity	Not specified in the provided results.	No evidence of embryotoxicity or teratogenicity in rats and rabbits.[5]

Conclusion

Both Indinavir and Saquinavir are potent inhibitors of HIV-1 protease in preclinical models. In vitro data suggests that Saquinavir may have higher potency under certain conditions. Pharmacokinetic studies in rats indicate significant drug-drug interactions, with Indinavir substantially increasing the bioavailability of Saquinavir. Both drugs have shown a favorable preclinical safety profile regarding carcinogenicity and reproductive toxicity. It is important to note that a definitive comparison requires head-to-head studies using identical, standardized protocols. The experimental protocols provided outline standard methods for conducting such comparative analyses.

References

• 1. benchchem.com [benchchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Antagonism between human immunodeficiency virus type 1 protease inhibitors indinavir and saquinavir in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hepatic and intestinal contributions to pharmacokinetic interaction of indinavir with amprenavir, nelfinavir and saquinavir in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Archived Drugs: Saquinavir (Invirase) | NIH [clinicalinfo.hiv.gov]

Synergistic and Pharmacokinetic Interactions of Indinavir in Combination with Lopinavir/Ritonavir: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the combination therapy involving Indinavir and Lopinavir (B192967)/Ritonavir, focusing on their synergistic antiviral effects and pharmacokinetic interactions. The data presented is compiled from various in vitro and clinical studies to offer an objective comparison and support further research and development in antiretroviral therapy.

Antiviral Effects: An Additive Relationship

In the context of combination therapy, synergy occurs when the combined effect of two drugs is greater than the sum of their individual effects. However, in vitro studies assessing the antiviral activity of Indinavir combined with Lopinavir against HIV-1 have demonstrated a generally additive, rather than synergistic, relationship.[1] An additive effect implies that the combined efficacy is equal to the sum of the individual drug effects, which is still beneficial in clinical practice for enhancing viral suppression and managing drug resistance.

One key study evaluated the in vitro inhibition of wild-type HIV by combinations of lopinavir and six other protease inhibitors, including indinavir.[1] The interaction between Lopinavir and Indinavir was consistently found to be additive across a range of two-drug combination ratios.[1]

Pharmacokinetic Interactions: Boosting Effects

The combination of Indinavir with Lopinavir/Ritonavir leads to significant pharmacokinetic interactions, primarily due to the potent inhibitory effect of Ritonavir on the cytochrome P450 3A4 (CYP3A4) enzyme. This enzyme is responsible for the metabolism of both Indinavir and Lopinavir. By inhibiting CYP3A4, Ritonavir "boosts" the plasma concentrations of the co-administered protease inhibitors, leading to enhanced and sustained antiviral activity.

Several clinical studies have quantified these pharmacokinetic changes. The addition of Indinavir to a Lopinavir/Ritonavir-containing regimen has been shown to impact the plasma concentrations of Lopinavir. For instance, one study reported a notable increase in the maximum concentration (Cmax), minimum concentration (Cmin), and the area under the concentration-time curve (AUC) of Lopinavir when co-administered with Indinavir.[2]

Below are tables summarizing the pharmacokinetic data from clinical trials.

Table 1: Pharmacokinetic Parameters of Lopinavir with and without Co-administration of Indinavir

Pharmacokinetic Parameter	Lopinavir/Ritonavir Alone	Lopinavir/Ritonavir with Indinavir	Percentage Change
Cmax (ng/mL)	-	Increased by 9%	+9%
Cmin (ng/mL)	-	Increased by 46%	+46%
AUC(0-12h) (ng·h/mL)	-	Increased by 20%	+20%

Data adapted from a study involving HIV-1-positive men on Lopinavir/Ritonavir regimens with the addition of Indinavir 400 mg twice daily. The specific baseline values for Lopinavir/Ritonavir alone were not provided in the abstract, hence the percentage change is highlighted as reported.[2]

Table 2: Pharmacokinetic Parameters of Indinavir when Co-administered with Lopinavir/Ritonavir

Pharmacokinetic Parameter	Median Value (Range)
Cmax (ng/mL)	3365 (2130-5194)
Cmin (ng/mL)	293 (14-766)
Tmax (h)	2.25 (1-3)
AUC(0-12h) (ng·h/mL)	22452 (11243-33661)
t1/2 (h)	2.8 (1.4-3.7)

Data from a study where Indinavir 400 mg twice daily was added to Lopinavir/Ritonavir-containing regimens.[2]

Experimental Protocols

In Vitro Antiviral Synergy Assay (Checkerboard Method)

The assessment of the in vitro antiviral interaction between Indinavir and Lopinavir is typically performed using a checkerboard assay. This method allows for the evaluation of drug combinations at various concentration ratios.

• Cell Culture: HIV-1 permissive cells (e.g., MT-2 or peripheral blood mononuclear cells) are cultured in 96-well microtiter plates.

• Drug Dilution: Serial dilutions of Indinavir are prepared horizontally across the plate, while serial dilutions of Lopinavir are prepared vertically. This creates a matrix of varying concentrations of both drugs, alone and in combination.

• Viral Inoculation: A standardized amount of HIV-1 is added to each well.

• Incubation: The plates are incubated for a period that allows for viral replication (typically 3-7 days).

• Assessment of Viral Replication: The extent of viral replication is measured using methods such as the p24 antigen capture ELISA or a colorimetric assay for cell viability (e.g., MTT assay).

• Data Analysis: The 50% inhibitory concentrations (IC50) for each drug alone and for each combination are determined. These values are then used to calculate the Combination Index (CI) using the Chou-Talalay method. A CI value of approximately 1 indicates an additive effect, a CI value less than 1 indicates synergy, and a CI value greater than 1 indicates antagonism.[3][4]

Pharmacokinetic Analysis in Clinical Studies

Pharmacokinetic studies in human subjects are crucial for understanding the in vivo interactions of these drugs.

• Study Population: HIV-1-positive volunteers on a stable Lopinavir/Ritonavir-containing regimen are recruited.

• Drug Administration: Indinavir is added to the existing regimen at a specified dose (e.g., 400 mg twice daily).

• Pharmacokinetic Sampling: Blood samples are collected at multiple time points over a 12-hour dosing interval, both before and after the addition of Indinavir.

• Drug Concentration Measurement: Plasma concentrations of Indinavir and Lopinavir are quantified using a validated method such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

• Pharmacokinetic Parameter Calculation: The collected concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax, Cmin, Tmax, and AUC, using non-compartmental analysis.

Visualizations

Caption: Mechanism of action of Indinavir and Lopinavir targeting HIV Protease.

Caption: Experimental workflow for in vitro antiviral synergy testing.

Conclusion

The combination of Indinavir with Lopinavir/Ritonavir demonstrates a clinically relevant interaction. While the direct antiviral effect appears to be additive rather than synergistic, the pharmacokinetic enhancement provided by Ritonavir leads to increased and sustained plasma concentrations of Lopinavir, which is beneficial for viral suppression. This guide provides essential data and methodologies for researchers to build upon in the ongoing effort to optimize antiretroviral therapies. Further studies focusing on the long-term clinical outcomes and the potential for dose adjustments in this combination regimen are warranted.

References

• 1. In vitro antiviral interaction of lopinavir with other protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lopinavir/ritonavir combined with twice-daily 400 mg indinavir: pharmacokinetics and pharmacodynamics in blood, CSF and semen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Analysis of protease inhibitor combinations in vitro: activity of lopinavir, amprenavir and tipranavir against HIV type 1 wild-type and drug-resistant isolates - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of Indinavir in HIV-Infected Humanized Mice: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Efficacy of HIV Protease Inhibitors in Humanized Mice

The following table summarizes the in vivo efficacy of various protease inhibitors tested in HIV-infected humanized mouse models. It is important to note that experimental conditions, such as the specific humanized mouse model, HIV-1 strain, drug dosage, and treatment duration, can vary between studies, impacting direct comparisons.

Antiretroviral Agent	Humanized Mouse Model	HIV-1 Strain	Key Efficacy Data	Reference
Lopinavir (B192967)/ritonavir	Not Specified	Not Specified	Co-administration significantly improves the pharmacokinetic properties and activity of lopinavir against HIV-1 protease.	[1]
Darunavir	Wild-type mice (for brain delivery)	Not Applicable	Intranasal administration of a nanoformulation significantly increased the brain-to-plasma ratio of Darunavir.	[2]
Atazanavir/ritonavir	Not Specified	Not Specified	In antiretroviral-naïve patients, atazanavir/ritonavir showed similar viral suppression to lopinavir/ritonavir at 48 weeks.	[1]
TMC181 (long-acting PI)	NOD/shi-scid/γcnull (NOG) mice	Not Specified	A combination of 3TC, TDF, TMC278-LA, and TMC181-LA suppressed viral load to undetectable levels in 100% of mice.	[3][4]

Note: Specific quantitative data on viral load reduction (log10 copies/mL) and CD4+ T cell count changes (cells/µL) for Indinavir in humanized mice is not available in the public domain. The data presented for other protease inhibitors are from various studies and are not from direct comparative experiments.

Experimental Protocols

A standardized protocol for evaluating the in vivo efficacy of an antiretroviral drug like Indinavir in HIV-infected humanized mice typically involves the following key steps.

Generation of Humanized Mice

• Mouse Strain: Immunodeficient mouse strains such as NOD/scid IL2Rgammanull (NSG) or BALB/c-Rag2null IL-2Rγnull (BRG) are commonly used.

• Humanization: Neonatal mice (1-3 days old) are sublethally irradiated and then intrahepatically injected with human CD34+ hematopoietic stem cells (HSCs) derived from sources like umbilical cord blood or fetal liver.

• Engraftment Confirmation: The level of human cell engraftment (human CD45+ cells) in the peripheral blood is monitored over several weeks (typically 10-12 weeks post-reconstitution) by flow cytometry. Successful engraftment is crucial for creating a functional human immune system in the mice.[5]

HIV-1 Infection

• Virus Strain: A well-characterized, replication-competent HIV-1 strain (e.g., NL4-3, BaL, JR-CSF) is used for infection.

• Infection Route: Mice can be infected through various routes, including intravenous, intraperitoneal, or mucosal (vaginal or rectal) challenge, to mimic different modes of HIV transmission.

• Confirmation of Infection: Productive infection is confirmed by measuring plasma viral load (HIV-1 RNA copies/mL) using quantitative real-time PCR (qRT-PCR) or droplet digital PCR (ddPCR) at specified time points post-infection.

Antiretroviral Treatment

• Drug Administration: The test compound (e.g., Indinavir) and control drugs are administered at predetermined doses. The route of administration can be oral gavage, intraperitoneal injection, subcutaneous injection, or formulated in the chow, depending on the drug's properties.

• Treatment Groups:

  • Vehicle Control: Mice receive the drug vehicle alone.

  • Test Compound: Mice receive the investigational drug.

  • Positive Control: Mice receive a known effective antiretroviral agent for comparison.

• Duration: Treatment duration typically ranges from a few weeks to several months to assess both initial and sustained efficacy.

Monitoring and Endpoints

• Viral Load: Plasma HIV-1 RNA levels are quantified regularly (e.g., weekly) to determine the extent of viral suppression.

• CD4+ T Cell Counts: The percentage and absolute numbers of human CD4+ T cells in peripheral blood are monitored by flow cytometry to assess immune reconstitution and protection from viral-induced depletion.

• Tissue Analysis: At the end of the study, various tissues (e.g., spleen, lymph nodes, gut-associated lymphoid tissue) are collected to measure tissue viral loads and the size of the viral reservoir (integrated HIV-1 DNA).

Visualizing Key Processes

To better understand the experimental and biological context of this research, the following diagrams illustrate the experimental workflow, the HIV replication cycle, and the mechanism of action of protease inhibitors.

Caption: Experimental workflow for evaluating antiretroviral drug efficacy.

Caption: The HIV-1 replication cycle in a host CD4+ T cell.

Caption: Mechanism of action of HIV protease inhibitors like Indinavir.

References

• 1. Frontiers | Humanized Mice for the Evaluation of Novel HIV-1 Therapies [frontiersin.org]
• 2. Indinavir – First-Generation HIV Protease Inhibitor - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Humanized Mice Recapitulate Key Features of HIV-1 Infection: A Novel Concept Using Long-Acting Anti-Retroviral Drugs for Treating HIV-1 | PLOS One [journals.plos.org]
• 4. Humanized Mice Recapitulate Key Features of HIV-1 Infection: A Novel Concept Using Long-Acting Anti-Retroviral Drugs for Treating HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | A dual-purpose humanized mouse model for testing antiviral strategies against both SIV and HIV [frontiersin.org]

Navigating Indinavir Resistance: A Comparative Guide to Genotypic Mutations and Phenotypic Susceptibility

For researchers, scientists, and drug development professionals, understanding the intricate relationship between genetic mutations in HIV-1 and the resulting phenotypic resistance to antiretroviral drugs is paramount. This guide provides a comprehensive comparison of key Indinavir (B1671876) resistance mutations and their impact on phenotypic drug susceptibility, supported by experimental data and detailed methodologies.

Indinavir, a potent protease inhibitor, has been a cornerstone of highly active antiretroviral therapy (HAART). However, the emergence of drug-resistant strains of HIV-1 poses a significant challenge to its long-term efficacy. Resistance to Indinavir is primarily associated with the accumulation of specific mutations within the viral protease gene and, to a lesser extent, in the Gag polyprotein cleavage sites. This guide delves into the correlation between these genotypic changes and the observable phenotypic resistance, offering a valuable resource for ongoing research and drug development efforts.

The Genetic Basis of Indinavir Resistance: A Quantitative Look

The development of resistance to Indinavir is a complex, stepwise process involving the accumulation of multiple mutations.[1] No single mutation is solely responsible for high-level resistance; instead, the combined effect of several substitutions leads to a significant decrease in the drug's inhibitory capacity.[1][2]

Primary mutations, often emerging first under selective pressure from the drug, directly impact the binding of Indinavir to the active site of the HIV-1 protease. Secondary or compensatory mutations may not directly affect drug binding but can restore the replicative fitness of the virus, which is often compromised by the primary mutations.

The following table summarizes the impact of key single and combined mutations on Indinavir susceptibility, expressed as the fold-change in the 50% inhibitory concentration (IC50) compared to the wild-type virus. An increase in the IC50 value indicates a decrease in susceptibility to the drug.

Mutation(s)	Fold-Change in Indinavir IC50	Classification	Reference(s)
Primary Mutations
M46I/L	2-10	Low to Moderate	[2]
V82A/F/T	2-15	Low to Moderate	[2][3]
I84V	>10	Moderate to High	[4]
Secondary/Compensatory Mutations
L10I/V/R	1-5	Low	[2]
K20R/M/I	1-3	Low	[2]
L24I	1-3	Low	[2]
I54V/L/M	2-10	Low to Moderate	[2][5]
L63P	1-5	Low	[2]
A71V/T	1-5	Low	[2]
I85V	1-3	Low	[4]
L90M	1-5	Low	[3][6]
Combinations of Mutations
M46I + V82A	>10	Moderate to High	[4]
V82A + I84V	>20	High	[4]
M46L + I54V + V82A	>50	High	[6]
L10R + M46I + L63P + V82T + I84V	>100	Very High	[2]

Note: Fold-change values are approximate and can vary depending on the specific viral strain and the experimental assay used.

Experimental Determination of Phenotypic Susceptibility

Phenotypic susceptibility testing is the gold standard for measuring the in vitro efficacy of an antiretroviral drug against a specific viral isolate. These assays directly measure the ability of a virus to replicate in the presence of varying concentrations of the drug.

Recombinant Virus Phenotypic Assay Protocol

A common method for assessing Indinavir susceptibility involves the use of recombinant viruses. This technique allows for the specific analysis of patient-derived protease sequences in a standardized viral backbone.

1. RNA Extraction and RT-PCR:

• Viral RNA is extracted from patient plasma samples.

• The protease-coding region of the pol gene is amplified using reverse transcription-polymerase chain reaction (RT-PCR) with specific primers.

2. Generation of Recombinant Plasmids:

• The amplified patient-derived protease sequence is cloned into a protease-deleted HIV-1 proviral vector. This vector typically contains a reporter gene, such as luciferase or green fluorescent protein (GFP), to facilitate the quantification of viral replication.

3. Transfection and Virus Production:

• The recombinant plasmids are transfected into a suitable cell line, such as 293T cells.

• The transfected cells produce recombinant virus particles containing the patient's protease enzyme.

4. Phenotypic Susceptibility Testing:

• The harvested recombinant virus is used to infect target cells (e.g., MT-2 cells or TZM-bl cells) in the presence of serial dilutions of Indinavir.

• After a defined incubation period (typically 2-3 days), viral replication is quantified by measuring the reporter gene activity (e.g., luciferase luminescence or GFP fluorescence).

5. Data Analysis:

• The drug concentration that inhibits viral replication by 50% (IC50) is calculated for both the patient-derived virus and a wild-type reference virus.

• The fold-change in IC50 is determined by dividing the IC50 of the patient virus by the IC50 of the reference virus.

Visualizing the Mechanisms of Action and Resistance

To better understand the interplay between Indinavir, HIV-1 protease, and the development of resistance, the following diagrams illustrate the key molecular pathways and experimental workflows.

Caption: HIV-1 lifecycle and the inhibitory action of Indinavir on the viral protease.

The above diagram illustrates the central role of HIV-1 protease in the viral lifecycle. The protease is responsible for cleaving the Gag-Pol polyprotein into mature, functional proteins required for the assembly of new, infectious virions. Indinavir acts by binding to the active site of the protease, thereby preventing this crucial cleavage step and halting viral maturation.

Caption: Mechanism of Indinavir resistance due to protease mutations.

Resistance mutations, such as V82A and I84V, alter the conformation of the protease's active site.[3][6] This structural change reduces the binding affinity of Indinavir, diminishing its inhibitory effect and allowing the protease to continue processing the Gag-Pol polyprotein, leading to the production of infectious virions.

Caption: Experimental workflow for a recombinant virus phenotypic susceptibility assay.

This workflow provides a step-by-step overview of the process used to determine the phenotypic susceptibility of a patient's HIV-1 isolate to Indinavir.

Conclusion

The correlation between genotypic mutations and phenotypic resistance to Indinavir is a critical area of study for managing HIV-1 infection and developing next-generation protease inhibitors. This guide provides a foundational understanding of the key mutations, their quantitative impact on drug susceptibility, and the experimental methodologies used to assess resistance. The continuous monitoring of resistance patterns and a deeper understanding of the underlying molecular mechanisms will be essential in the ongoing fight against HIV/AIDS.

References

• 1. A Novel Phenotypic Drug Susceptibility Assay for Human Immunodeficiency Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Two-Round Phenotypic Assay for Protease Inhibitor Susceptibility Testing of Recombinant and Primary HIV-1 Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Drug resistance during indinavir therapy is caused by mutations in the protease gene and in its Gag substrate cleavage sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Crystal structures of HIV protease V82A and L90M mutants reveal changes in the indinavir-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bioanalytical Method Validation for Indinavir Quantification

This guide provides an objective comparison of validated bioanalytical methods for the quantification of Indinavir (B1671876) in biological matrices, primarily plasma. It is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of performance data and detailed experimental protocols to aid in the selection and implementation of robust bioanalytical assays.

The quantification of Indinavir, a protease inhibitor used in the treatment of HIV, is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments.[1] While various analytical techniques are available, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed methods. LC-MS/MS is widely regarded as the gold standard due to its superior sensitivity and selectivity.[1]

Comparative Analysis of Analytical Methods

The choice of an analytical method for Indinavir quantification depends on the specific requirements of the study, such as the required sensitivity, the complexity of the biological matrix, and available instrumentation.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, allowing for the detection of low concentrations of Indinavir and its metabolites.[2] This technique is particularly advantageous for studies requiring a low limit of quantification (LLOQ).[3]

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

Prior to the widespread adoption of LC-MS/MS, HPLC-UV was a common method for analyzing antiretroviral drugs.[1] While generally less sensitive than LC-MS/MS, modern HPLC-UV methods can still provide reliable quantification for certain applications and are often more accessible and cost-effective.[4]

Data Presentation: Performance Comparison

The following tables summarize the key validation parameters for different bioanalytical methods used for Indinavir quantification.

Table 1: Comparison of LC-MS/MS Method Performance

Parameter	Method 1 (PPT)[1]	Method 2 (PPT)[1]	Method 3 (SPE in mouse serum/tissues)[1]
Linearity Range (ng/mL)	3.0 - 12,320	30 - 15,000	0.2 - 1,000
LLOQ (ng/mL)	3.0	30	0.2
Intra-day Precision (%CV)	< 10%	< 8.5%	< 10.3%
Inter-day Precision (%CV)	< 12%	< 9.2%	< 11.2%
Intra-day Accuracy (% bias)	Within ± 10%	Within ± 7.5%	Within ± 9.8%
Inter-day Accuracy (% bias)	Within ± 12%	Within ± 8.8%	Within ± 10.5%

PPT: Protein Precipitation; SPE: Solid-Phase Extraction

Table 2: Comparison of HPLC-UV Method Performance

Parameter	Method 1 (SPE)[5]	Method 2 (SPE)[6]	Method 3 (LLE)[4]
Linearity Range (ng/mL)	10 - 800	25 - 2,500	50 - 15,000
LLOQ (ng/mL)	10	25	50
Within-day Accuracy	102 ± 7%	Within 15% of nominal	-
Between-day Accuracy	104 ± 11%	Within 15% of nominal	-
Intra-assay Precision (%RSD)	-	3.5 - 15.8%	-
Inter-assay Precision (%RSD)	-	3.5 - 15.8%	-
Recovery	66.4%	91.4%	73.9%

SPE: Solid-Phase Extraction; LLE: Liquid-Liquid Extraction

Table 3: Comparison of Sample Preparation Methods

Parameter	Protein Precipitation (PPT)[7]	Liquid-Liquid Extraction (LLE)[7]	Solid-Phase Extraction (SPE)[7]
Analyte Recovery	Generally lower	Moderate (e.g., 73.9% for Indinavir)	High (e.g., 66.4% - >76% for Indinavir)
Matrix Effect	Severe	Moderate	Minimal
Complexity & Time	Low / Fast	Moderate / Moderate	High / Slow
Cost per Sample	Low	Low-Moderate	High

Experimental Protocols

Detailed methodologies for sample preparation and analysis are critical for reproducing and validating bioanalytical assays.

Sample Preparation

The goal of sample preparation is to extract Indinavir from the biological matrix and remove interfering substances.[8] Common techniques include:

• Protein Precipitation (PPT): This is a simple and fast method but may result in significant matrix effects.[7]

  • To a plasma sample, add a precipitating agent (e.g., acetonitrile (B52724) or methanol).

  • Vortex the mixture to precipitate proteins.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Collect the supernatant containing the analyte for analysis.

• Liquid-Liquid Extraction (LLE): This technique offers a cleaner sample than PPT.[7]

  • To a plasma sample, add an immiscible organic solvent.

  • Vortex to facilitate the transfer of the analyte into the organic phase.

  • Centrifuge to separate the aqueous and organic layers.

  • Collect the organic layer, evaporate it to dryness, and reconstitute the residue in the mobile phase.

• Solid-Phase Extraction (SPE): This is often the most effective method for minimizing matrix effects and providing a clean sample extract.[7]

  • Condition an SPE cartridge with methanol (B129727) followed by water.

  • Load the plasma sample onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute Indinavir with a stronger solvent (e.g., methanol).

  • Evaporate the eluate and reconstitute the residue in the mobile phase.[1]

Chromatographic and Detection Methods

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC system coupled with a tandem mass spectrometer.

  • Separate Indinavir from other components on a suitable analytical column.

  • Detect and quantify Indinavir using specific precursor-to-product ion transitions.

• HPLC-UV Analysis:

  • Inject the prepared sample into an HPLC system.

  • Perform chromatographic separation on a reversed-phase column (e.g., C8 or C18).[6]

  • Detect Indinavir using a UV detector at a specific wavelength (e.g., 210 nm or 258 nm).[5]

Visualizations

A generalized workflow for the bioanalysis of Indinavir.

Key parameters for bioanalytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Structural elucidation of metabolites of ritonavir and indinavir by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UPLC-MS/MS quantification of nanoformulated ritonavir, indinavir, atazanavir, and efavirenz in mouse serum and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of indinavir in plasma by solid-phase extraction and column liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid quantification of indinavir in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Divergent Escape Routes of Indinavir from HIV-1 and HTLV-1 Proteases: A Comparative Guide

For researchers, scientists, and drug development professionals, a detailed understanding of drug-target interactions is paramount for the design of more effective and specific therapeutics. This guide provides a comparative analysis of the unbinding pathways of the antiretroviral drug Indinavir from two homologous yet distinct targets: the proteases of Human Immunodeficiency Virus Type 1 (HIV-1) and Human T-cell Leukemia Virus Type 1 (HTLV-1). While both are retroviral aspartic proteases, they exhibit significantly different affinities for Indinavir, a fact that can be elucidated by examining the dynamics of drug dissociation.

This guide summarizes key quantitative data from molecular dynamics simulations, details the experimental protocols used in these computational experiments, and provides visual representations of the unbinding pathways and workflows to facilitate a clear comparison.

Quantitative Analysis of Indinavir Unbinding

The inhibitory potency of Indinavir varies dramatically between the two proteases, with a significantly higher affinity for HIV-1 protease. This difference is reflected in their respective inhibitory constants (Ki).[1][2] Computational simulations further dissect the dynamics of the unbinding process, providing insights into the forces and structural changes that govern drug dissociation.

Parameter	HIV-1 Protease	HTLV-1 Protease	Reference
Inhibitory Constant (Ki)	540 pM	3.5 µM	[1][2]
Unbinding Event Times (ns)	173, 183.5, 338	243.5, 552.5, 671	[3]
Backbone RMSD (Å)	~0.95 (when superimposed)	~0.95 (when superimposed)	[3]

Comparative Unbinding Pathways

Supervised Molecular Dynamics (SuMD) simulations reveal a multi-state unbinding process for Indinavir from both proteases, generally proceeding from a stable native state to intermediate states before full solvation.[3][4] Despite this general similarity, the specifics of the interactions and the dynamics of the proteases themselves lead to distinct unbinding characteristics.

The unbinding pathway of Indinavir from both HIV-1 and HTLV-1 proteases can be characterized by three main states: the Native (Bound) state, Intermediate states, and a final Solvated (Unbound) state.[3][4]

A diagram illustrating the distinct unbinding pathways of Indinavir from HIV-1 and HTLV-1 proteases.

In the case of HIV-1 protease , the flap regions exhibit less fluctuation, contributing to a more stable binding of Indinavir. The unbinding process is primarily driven by the gradual opening of these flaps.

Conversely, the HTLV-1 protease displays significantly higher mobility and fluctuations in its flap regions, which makes the bound state of Indinavir less stable.[3][4][5] The unbinding pathway is further characterized by unfavorable interactions with specific aromatic residues, namely Phe67/Phe67′ and Trp98/Trp98′, which actively contribute to pushing the ligand out of the binding pocket.[3][4] These π-stacking interactions are a key factor in the weaker inhibitory activity of Indinavir against HTLV-1 protease.[3][4]

Key Residue Interactions

The residues that play the most significant roles in the unbinding process differ between the two proteases, highlighting the subtle yet critical differences in their active site architectures.

Protease	Key Interacting Residues in Unbinding Pathway	Reference
HIV-1 Protease	Ile50, Gly49, Gly48 (Flap Region), Asp25, Thr80	[4]
HTLV-1 Protease	Leu57, Gly58, Ala59 (Flap Region), Trp98, Asp32, Phe67/Phe67'	[3][4]

Experimental Protocols

The data presented in this guide is primarily derived from Supervised Molecular Dynamics (SuMD) simulations, a computational technique that allows for the observation of ligand unbinding events in a computationally accessible timeframe.

Supervised Molecular Dynamics (SuMD) Simulation Workflow

SuMD simulations employ a tabu-like algorithm to guide the simulation towards an unbound state without introducing external biasing forces.[3][4] This is achieved by monitoring the distance between the center of mass of the ligand and the binding site and preferentially continuing simulations where this distance increases.

A flowchart depicting the iterative process of a Supervised Molecular Dynamics (SuMD) simulation for studying ligand unbinding.

Protocol Steps:

• System Preparation: The crystal structures of the protease-Indinavir complexes are solvated in a water box with appropriate ions to neutralize the system. The system is then minimized and equilibrated.

• SuMD Production Run: A series of short, unbiased molecular dynamics simulations are run.

• Distance Monitoring: After each short simulation, the distance between the center of mass of Indinavir and the center of mass of the active site residues is calculated for each frame.

• Supervision Algorithm: A linear fit is applied to the distance-over-time data. If the slope is positive (indicating the ligand is moving away from the binding site), the simulation is extended from the last frame. If the slope is negative or zero, the last simulation step is discarded, and a new one is initiated with randomized velocities.

• Termination: The simulation is terminated once the ligand is sufficiently far from the binding pocket, typically at a distance of over 40 Å.[3][4]

Data Analysis

• Root Mean Square Deviation (RMSD): This metric is used to measure the average deviation of a selection of atoms (e.g., the protein backbone or the ligand) from a reference structure over time. It provides insights into the stability and conformational changes of the molecule.

• Root Mean Square Fluctuation (RMSF): RMSF is calculated for each residue to identify the regions of the protein that are the most mobile during the simulation. This is particularly useful for analyzing the flexibility of the flap regions.

• Interaction Energy Calculation (MM/PBSA): The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method is employed to calculate the interaction energies between Indinavir and the protease residues. This helps to identify the key residues contributing to binding and the changes in these interactions during the unbinding process.

References

• 1. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation | PLOS One [journals.plos.org]
• 2. Comparative analysis of the unbinding pathways of antiviral drug Indinavir from HIV and HTLV1 proteases by supervised molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. RMSD/RMSF Analysis | BioChemCoRe 2018 [ctlee.github.io]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Final Step: Proper Disposal of Indan in a Laboratory Setting

For researchers, scientists, and drug development professionals, the lifecycle of a chemical doesn't end after the experiment. Proper disposal is a critical final step to ensure laboratory safety, environmental protection, and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of Indan, a bicyclic hydrocarbon used in various research applications.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for Indan. The SDS provides comprehensive information on handling, storage, and emergency measures.

Key Handling Reminders:

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[1]

• Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.[2][3]

• Keep Indan away from heat, sparks, open flames, and other sources of ignition as it is flammable.[2]

• Prevent the buildup of electrostatic charge by grounding and bonding containers and receiving equipment.[2]

• Store Indan in a cool, dry, and well-ventilated place in a tightly closed container.[1][2]

Step-by-Step Disposal Protocol for Indan

The proper disposal of Indan, as with any laboratory chemical, should follow a structured and cautious approach. The primary principle is to manage it as a hazardous waste unless explicitly determined otherwise by a qualified environmental health and safety (EHS) professional.

1. Waste Identification and Segregation:

• Characterize the Waste: Determine if the Indan waste is pure, in solution, or mixed with other chemicals. This will dictate the appropriate disposal route.

• Segregate Waste Streams: Do not mix Indan waste with other incompatible waste streams. It should be collected in a dedicated, properly labeled hazardous waste container.

2. Containerization and Labeling:

• Select an Appropriate Container: Use a chemically resistant container that can be securely sealed. The container must be in good condition and compatible with Indan.

• Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("Indan"), and any other components in the waste stream. Include the date of accumulation and the responsible researcher's name.

3. On-site Accumulation:

• Accumulation Point: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel.

• Follow Accumulation Limits: Adhere to institutional and regulatory limits for the volume of hazardous waste that can be accumulated in the laboratory before it must be transferred to a central storage facility.

4. Arrange for Professional Disposal:

• Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the Indan waste.

• Manifesting: Ensure that all required waste manifest documents are completed accurately. This is a legal requirement for tracking hazardous waste from generation to final disposal.

5. Decontamination of Empty Containers:

• Triple Rinsing: "Empty" containers that held Indan should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

• Disposal of Rinsed Containers: Once properly decontaminated, the empty container can typically be disposed of as non-hazardous solid waste. However, confirm this with your institutional policies.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling of Indan.

Parameter	Value	Source
Flash Point	Not applicable	[3]
Storage Temperature	15 - 30 °C	[3]

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols and information derived from Safety Data Sheets for "Indan" and general chemical waste management guidelines. No specific experimental protocols for the disposal of Indan were cited in the provided search results beyond these standard procedures.

Indan Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Indan in a laboratory setting.

Caption: Workflow for the proper disposal of Indan waste.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. Indan - Safety Data Sheet [chemicalbook.com]
• 3. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]